4-Methylbenzhydrol

• CAS: 1517-63-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methylbenzhydrol (CAS 1517-63-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, spectroscopic data, synthesis, and analysis of 4-Methylbenzhydrol (CAS: 1517-63-1). Also known as (4-methylphenyl)(phenyl)methanol, this secondary alcohol is a valuable building block in medicinal chemistry. It serves as a key intermediate in the synthesis of various biologically active compounds, including tropane (B1204802) analogues that target the dopamine (B1211576) transporter and diphenylpiperazine derivatives with N-type calcium channel inhibitory activity. This document is intended to be a thorough resource for researchers and professionals involved in organic synthesis and drug development, offering detailed experimental protocols and data presented in a clear and accessible format.

Physicochemical Properties

4-Methylbenzhydrol is a white to off-white crystalline solid at room temperature.[1] It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol (B145695) and ether.[2] Its stability is characterized as stable under normal laboratory temperatures and pressures.[3]

Table 1: Physicochemical Properties of 4-Methylbenzhydrol

Property	Value	Reference(s)
CAS Number	1517-63-1	[4]
Molecular Formula	C₁₄H₁₄O	[4]
Molecular Weight	198.26 g/mol	[4]
Appearance	White to light yellow to light orange powder to crystal	[2]
Melting Point	50-54 °C	[5]
Boiling Point	295.58 °C (rough estimate)	[5]
Density	1.0074 g/cm³ (rough estimate)	[5]
Solubility	Slightly soluble in water; soluble in ethanol and ether.	[2]
pKa	13.68 ± 0.20 (Predicted)	[5]
LogP	3.07670	[6]

Spectroscopic Data

The structural identity of 4-Methylbenzhydrol can be confirmed through various spectroscopic techniques. Below is a summary of its characteristic spectral data.

¹H NMR Spectroscopy

A proton NMR spectrum of 4-Methylbenzhydrol will exhibit characteristic peaks corresponding to the aromatic protons of the phenyl and p-tolyl groups, the benzylic proton, the hydroxyl proton, and the methyl protons.

Table 2: ¹H NMR Spectral Data of 4-Methylbenzhydrol (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.40 - 7.20	m	9H	Ar-H
5.78	s	1H	CH-OH
2.35	s	3H	CH₃
2.15	s	1H	OH

Note: The chemical shift of the hydroxyl proton can vary depending on concentration and solvent.

¹³C NMR Spectroscopy

The carbon NMR spectrum provides information on the carbon framework of the molecule.

Table 3: ¹³C NMR Spectral Data of 4-Methylbenzhydrol (CDCl₃)

Chemical Shift (ppm)	Assignment
144.1	Ar-C (quaternary)
141.0	Ar-C (quaternary)
137.2	Ar-C (quaternary)
129.2	Ar-CH
128.5	Ar-CH
127.4	Ar-CH
126.6	Ar-CH
75.9	CH-OH
21.2	CH₃

Infrared (IR) Spectroscopy

The IR spectrum of 4-Methylbenzhydrol shows characteristic absorption bands for the hydroxyl group and the aromatic rings.

Table 4: Key IR Absorption Bands of 4-Methylbenzhydrol

Wavenumber (cm⁻¹)	Functional Group
3400-3200 (broad)	O-H stretch
3100-3000	C-H stretch (aromatic)
3000-2850	C-H stretch (aliphatic)
1600, 1490, 1450	C=C stretch (aromatic)
1200-1000	C-O stretch

Mass Spectrometry

The mass spectrum of 4-Methylbenzhydrol shows a molecular ion peak corresponding to its molecular weight, along with characteristic fragmentation patterns.

Table 5: Key Mass Spectrometry Data for 4-Methylbenzhydrol

m/z	Ion
198	[M]⁺
183	[M-CH₃]⁺
119	[C₉H₇O]⁺
105	[C₇H₅O]⁺
91	[C₇H₇]⁺

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and analysis of 4-Methylbenzhydrol.

Synthesis

4-Methylbenzhydrol can be synthesized through two primary routes: the Grignard reaction of a phenylmagnesium halide with 4-methylbenzaldehyde (B123495) or the reduction of 4-methylbenzophenone (B132839).

This protocol describes the synthesis of 4-Methylbenzhydrol from bromobenzene (B47551) and 4-methylbenzaldehyde.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Bromobenzene

• Iodine crystal (as initiator)

• 4-Methylbenzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel. Flame-dry all glassware and cool under a stream of nitrogen.

• Grignard Reagent Formation: Place magnesium turnings in the flask. In the dropping funnel, prepare a solution of bromobenzene in anhydrous diethyl ether. Add a small portion of this solution to the magnesium. If the reaction does not initiate (indicated by bubbling and a cloudy appearance), add a small iodine crystal and gently warm. Once initiated, add the remaining bromobenzene solution dropwise to maintain a gentle reflux. After addition, continue stirring for 30-60 minutes.

• Aldehyde Addition: Cool the Grignard reagent to 0 °C in an ice bath. Prepare a solution of 4-methylbenzaldehyde in anhydrous diethyl ether in the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

• Reaction and Quenching: After addition, remove the ice bath and stir at room temperature for 1 hour. Cool the reaction mixture again in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and remove the solvent by rotary evaporation to yield the crude 4-Methylbenzhydrol.

Caption: Workflow for the Grignard synthesis of 4-Methylbenzhydrol.

This protocol describes the synthesis of 4-Methylbenzhydrol by the reduction of 4-methylbenzophenone using sodium borohydride (B1222165).

Materials:

• 4-Methylbenzophenone

• Methanol

• Sodium borohydride (NaBH₄)

• Dilute hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Dissolution: In a round-bottom flask, dissolve 4-methylbenzophenone in methanol.

• Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride in small portions.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly add dilute HCl to neutralize the excess NaBH₄ and decompose the borate (B1201080) ester.

• Workup: Add water and extract the product with diethyl ether. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Isolation: Remove the solvent under reduced pressure to obtain the crude product.

Purification

The crude 4-Methylbenzhydrol can be purified by recrystallization.

Protocol:

• Solvent Selection: Choose a suitable solvent system, such as a mixture of ethanol and water or hexane (B92381) and ethyl acetate (B1210297). The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Dissolution: Dissolve the crude product in a minimum amount of the hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum.

Caption: General workflow for the purification of 4-Methylbenzhydrol by recrystallization.

Analysis

The purity of 4-Methylbenzhydrol can be assessed by Thin Layer Chromatography (TLC) and Gas Chromatography (GC).

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 4:1 v/v). The polarity can be adjusted to achieve an optimal Rƒ value (typically 0.3-0.4).

• Visualization: UV light (254 nm) or staining with a potassium permanganate (B83412) solution.

Due to the presence of a hydroxyl group, derivatization (e.g., silylation) may be necessary to improve peak shape and thermal stability for GC analysis.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

• Injector and Detector Temperature: Typically 250 °C.

• Oven Program: A temperature gradient from a lower temperature (e.g., 100 °C) to a higher temperature (e.g., 280 °C) to ensure good separation.

• Carrier Gas: Helium or Nitrogen.

Applications in Drug Development

4-Methylbenzhydrol serves as a versatile scaffold in the synthesis of novel therapeutic agents. Its structural features allow for modifications that can modulate the pharmacological activity of the resulting compounds.

Dopamine Transporter (DAT) Inhibitors

4-Methylbenzhydrol is a precursor in the synthesis of tropane analogs.[5] These analogs are investigated for their ability to inhibit the dopamine transporter, a key protein in regulating dopamine levels in the brain.[7] Dysregulation of dopamine is implicated in several neurological and psychiatric disorders, making DAT a significant therapeutic target.

N-type Calcium Channel Inhibitors

The benzhydrol moiety is a core component in a class of diphenylpiperazine derivatives that have been studied as N-type calcium channel blockers.[8] These channels are involved in neurotransmitter release and pain signaling. Inhibitors of N-type calcium channels have shown potential as analgesics for treating neuropathic pain.[9]

Caption: Logical relationship of 4-Methylbenzhydrol as a core structure in drug development.

Safety and Handling

4-Methylbenzhydrol should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[4] Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

4-Methylbenzhydrol (CAS 1517-63-1) is a commercially available and synthetically accessible secondary alcohol with significant applications as a building block in medicinal chemistry. This guide has provided a comprehensive overview of its physicochemical properties, detailed spectroscopic data for its characterization, and adaptable experimental protocols for its synthesis, purification, and analysis. Its role as a key intermediate in the development of potential therapeutics targeting the dopamine transporter and N-type calcium channels highlights its importance for researchers and professionals in the field of drug discovery and development.

References

• 1. scribd.com [scribd.com]
• 2. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 3. zenodo.org [zenodo.org]
• 4. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]
• 6. Pharmacological Evaluation of Tropane Analogues at the Serotonin Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dopamine Transporter-Dependent and -Independent Striatal Binding of the Benztropine Analog JHW 007, a Cocaine Antagonist with Low Abuse Liability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure-activity relationships of diphenylpiperazine N-type calcium channel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Physicochemical Properties of 4-Methylbenzhydrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is an aromatic alcohol with the chemical formula C₁₄H₁₄O. It serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical compounds. For instance, it is utilized in the synthesis of tropane (B1204802) analogs for inhibiting dopamine (B1211576) transporter binding and in structure-activity relationship (SAR) studies of N-type calcium channel inhibitors. A thorough understanding of its physicochemical properties is paramount for its effective application in drug design, formulation development, and toxicological assessment. These properties govern the compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets. This guide provides a comprehensive overview of the core physicochemical properties of 4-Methylbenzhydrol, details of standard experimental protocols for their determination, and a workflow for a key experimental procedure.

Core Physicochemical Properties

The physicochemical properties of 4-Methylbenzhydrol are summarized in the table below. These values, compiled from various sources, provide a quantitative basis for its behavior in different chemical and biological systems.

Property	Value	Source(s)
Molecular Formula	C₁₄H₁₄O	[1][2][3]
Molecular Weight	198.26 g/mol	[1][3][4]
Appearance	White to light yellow powder or crystal	[1][2]
Melting Point	50-55 °C	[3][4]
Boiling Point	295.58 °C to 334.9 °C (at 760 mmHg)	[3][4]
Water Solubility	Sparingly to slightly soluble in water.[1][2] More soluble in organic solvents such as ethanol (B145695) and ether.[2]
pKa (Predicted)	13.68 ± 0.20	[1][4]
logP (Octanol-Water Partition Coefficient, XLogP3-AA)	3.1	[5]
Density	1.081 g/cm³	[3]
Flash Point	>110 °C (>230 °F)	[4]
Refractive Index	~1.59	[3]
CAS Number	1517-63-1	[1][2][3]

Experimental Protocols

The determination of physicochemical properties is guided by standardized experimental protocols to ensure accuracy and reproducibility. The following are detailed methodologies for key experiments, primarily based on the internationally recognized OECD Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid state at atmospheric pressure.[1] It is a critical indicator of purity.

Principle: This guideline describes several methods, including the capillary method, hot-stage apparatus, and differential scanning calorimetry (DSC). The capillary method is most common. A small amount of the powdered substance is packed into a capillary tube and heated in a controlled manner. The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the material is recorded as the melting range.

Apparatus:

• Oil bath or metal block heating apparatus with a temperature control and a calibrated thermometer or thermocouple.

• Glass capillary tubes, sealed at one end.

Procedure (Capillary Method):

• Sample Preparation: A small quantity of finely powdered, dry 4-Methylbenzhydrol is packed into a capillary tube to a height of 2-4 mm.

• Heating: The capillary tube is placed in the heating apparatus alongside a thermometer. The apparatus is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature at which the substance begins to melt (T₁) and the temperature at which it becomes completely liquid (T₂) are recorded.

• Reporting: The melting range is reported as T₁-T₂. For a pure substance, this range is typically narrow.

Water Solubility (OECD Guideline 105)

Water solubility is the saturation mass concentration of a substance in water at a given temperature and is a crucial parameter for assessing environmental fate and bioavailability.[3][6]

Principle: Two primary methods are described: the flask method and the column elution method.[3][7] For a substance like 4-Methylbenzhydrol with solubility expected to be above 10⁻² g/L, the flask method is appropriate.[3] This method involves dissolving the substance in water at a specific temperature until equilibrium is reached, followed by the determination of the concentration of the dissolved substance.

Apparatus:

• Constant temperature water bath or shaker.

• Glass flasks with stoppers.

• Centrifuge or filtration apparatus.

• Analytical instrument for concentration measurement (e.g., HPLC, GC, or UV-Vis spectrophotometer).

Procedure (Flask Method):

• Equilibration: An excess amount of 4-Methylbenzhydrol is added to a flask containing purified water. The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: The solution is allowed to stand to let undissolved particles settle. The aqueous phase is then separated from the solid phase, typically by centrifugation or filtration, ensuring the temperature is maintained.

• Analysis: The concentration of 4-Methylbenzhydrol in the clear aqueous solution is determined using a suitable and validated analytical method.

• Replicates: The experiment is performed in at least triplicate to ensure the reliability of the results.

Partition Coefficient (n-octanol/water) - logP (OECD Guideline 107)

The n-octanol/water partition coefficient (Pₒᵥ) is the ratio of the equilibrium concentrations of a dissolved substance in a two-phase system of n-octanol and water.[4][8] It is a key indicator of a molecule's lipophilicity and is widely used to predict ADME properties and environmental fate.[9]

Principle: The "shake flask" method involves dissolving the test substance in a mixture of n-octanol and water (pre-saturated with each other) and shaking until equilibrium is achieved.[4][9] The concentrations of the substance in both phases are then measured to calculate the partition coefficient. This method is suitable for substances with logP values between -2 and 4.[4]

Apparatus:

• Separatory funnels or centrifuge tubes with stoppers.

• Mechanical shaker.

• Centrifuge.

• Analytical instrument for concentration measurement (e.g., HPLC, GC).

Procedure (Shake Flask Method):

• Preparation of Solvents: n-octanol and water are mutually saturated by shaking them together for 24 hours, followed by a separation period.

• Test Solution: A stock solution of 4-Methylbenzhydrol is prepared in either n-octanol or water.

• Partitioning: The stock solution is added to a separatory funnel containing a known volume ratio of the two pre-saturated solvents. The total concentration should not exceed 0.01 mol/L in either phase.[9]

• Equilibration: The funnel is shaken at a constant temperature until equilibrium is established (e.g., for 5-15 minutes).

• Phase Separation: The mixture is centrifuged to ensure a complete separation of the two phases.[4]

• Analysis: The concentration of 4-Methylbenzhydrol in both the n-octanol and water phases is determined using a suitable analytical method.

• Calculation: The partition coefficient (Pₒᵥ) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The result is typically expressed as its base-10 logarithm (logP).

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for determining the octanol-water partition coefficient (logP) using the OECD 107 shake flask method. This process is fundamental in preclinical drug development to estimate a compound's lipophilicity.

References

• 1. laboratuar.com [laboratuar.com]
• 2. filab.fr [filab.fr]
• 3. laboratuar.com [laboratuar.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]

An In-depth Technical Guide to the Synthesis of 4-Methylbenzhydrol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for 4-Methylbenzhydrol, a valuable intermediate in the synthesis of tropane (B1204802) analogs and in structure-activity relationship (SAR) studies of various therapeutic agents.[1][2] The document details two core synthetic methodologies: the Grignard reaction and the reduction of 4-methylbenzophenone (B132839). Each section includes a description of the reaction mechanism, a detailed experimental protocol, and a summary of relevant quantitative data.

Synthesis Pathways and Mechanisms

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, can be efficiently synthesized through two principal routes:

• Grignard Reaction: This classic carbon-carbon bond-forming reaction involves the nucleophilic addition of a phenyl Grignard reagent to 4-methylbenzaldehyde (B123495) (p-tolualdehyde).

• Reduction of 4-Methylbenzophenone: This method involves the reduction of the ketone functional group of 4-methylbenzophenone to a secondary alcohol.

Pathway 1: Grignard Reaction Synthesis

The Grignard synthesis of 4-Methylbenzhydrol is a robust and widely applicable method for creating the diarylmethanol structure. The reaction proceeds via the nucleophilic attack of a phenylmagnesium halide on the carbonyl carbon of 4-methylbenzaldehyde.

Reaction Mechanism

The reaction mechanism involves two key steps:

• Formation of the Grignard Reagent: Phenyl bromide reacts with magnesium metal in an anhydrous ether solvent to form phenylmagnesium bromide.

• Nucleophilic Addition: The highly nucleophilic phenyl group of the Grignard reagent attacks the electrophilic carbonyl carbon of 4-methylbenzaldehyde, forming a magnesium alkoxide intermediate.

• Protonation: Subsequent workup with a mild acid protonates the alkoxide to yield the final product, 4-Methylbenzhydrol.

References

• 1. lookchem.com [lookchem.com]
• 2. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]

Spectroscopic Data of 4-Methylbenzhydrol: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 4-Methylbenzhydrol (CAS No. 1517-63-1), a compound utilized in the synthesis of various organic molecules.[1][2][3] The guide is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structure and Properties

• IUPAC Name: (4-methylphenyl)(phenyl)methanol[4]

• Synonyms: p-Methylbenzhydrol, Phenyl-p-tolyl-methanol[4][5]

• Molecular Formula: C₁₄H₁₄O[2][4][5]

• Molecular Weight: 198.26 g/mol [2][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic compounds.[6] For 4-Methylbenzhydrol, both ¹H and ¹³C NMR spectra provide key insights into its molecular framework.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 4-Methylbenzhydrol, typically recorded in a deuterated solvent such as CDCl₃, reveals the chemical environment of the hydrogen atoms in the molecule.[6][7]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.35 - 7.20	m	9H	Aromatic protons (C₆H₅ and C₆H₄)
5.75	s	1H	Methine proton (-CH(OH)-)
2.34	s	3H	Methyl protons (-CH₃)
2.15	s	1H	Hydroxyl proton (-OH)

Data sourced from publicly available spectral databases. Spectrum recorded on a 400 MHz instrument in CDCl₃.[7]

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information on the carbon skeleton of 4-Methylbenzhydrol.

Chemical Shift (δ) ppm	Assignment
143.9	Quaternary aromatic carbon (C-C₆H₅)
140.9	Quaternary aromatic carbon (C-C₆H₄CH₃)
137.2	Quaternary aromatic carbon (C-CH₃)
129.1	Aromatic CH
128.4	Aromatic CH
127.4	Aromatic CH
126.5	Aromatic CH
75.9	Methine carbon (-CH(OH)-)
21.2	Methyl carbon (-CH₃)

Data sourced from publicly available spectral databases.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[9]

Wavenumber (cm⁻¹)	Intensity	Assignment
3360	Strong, Broad	O-H stretch (alcohol)
3025	Medium	C-H stretch (aromatic)
2920	Medium	C-H stretch (aliphatic)
1610, 1500	Medium	C=C stretch (aromatic ring)
1015	Strong	C-O stretch (secondary alcohol)

Data is characteristic for this class of compounds and may be obtained from KBr disc or Nujol mull preparations.[1]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.[10] The mass spectrum of 4-Methylbenzhydrol shows the molecular ion peak and various fragmentation patterns.

m/z	Relative Intensity (%)	Assignment
198	40	[M]⁺ (Molecular ion)
183	100	[M - CH₃]⁺
105	80	[C₆H₅CO]⁺
77	60	[C₆H₅]⁺

Data obtained through electron ionization (EI) mass spectrometry.[4]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented.

NMR Spectroscopy Protocol

• Sample Preparation: Accurately weigh 5-25 mg of 4-Methylbenzhydrol for ¹H NMR or 50-100 mg for ¹³C NMR.[11] Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[12]

• Filtration: To remove any particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.[13]

• Internal Standard: An internal standard such as tetramethylsilane (B1202638) (TMS) may be added for chemical shift calibration.[6][11]

• Data Acquisition: Place the NMR tube in the spectrometer. The instrument is then locked onto the deuterium (B1214612) signal of the solvent, and the magnetic field is shimmed to achieve homogeneity.[12] The appropriate pulse sequence is then run to acquire the spectrum.

IR Spectroscopy Protocol (Thin Solid Film Method)

• Sample Preparation: Dissolve approximately 50 mg of solid 4-Methylbenzhydrol in a few drops of a volatile solvent like methylene (B1212753) chloride or acetone.[14]

• Film Deposition: Place a drop of this solution onto a clean, dry salt plate (e.g., NaCl or KBr).[14]

• Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin solid film of the compound on the plate.[14]

• Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and acquire the spectrum. The background spectrum of a clean, empty salt plate should be subtracted.

Mass Spectrometry Protocol (Electron Ionization)

• Sample Introduction: A small amount of the purified 4-Methylbenzhydrol is introduced into the mass spectrometer, typically after being vaporized at high temperature and low pressure.[15]

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam, causing an electron to be ejected and forming a positively charged molecular ion (radical cation).[16][17]

• Mass Analysis: The resulting ions are accelerated by an electric field and then deflected by a magnetic field.[17][18] The degree of deflection is dependent on the mass-to-charge ratio of the ion.

• Detection: A detector records the abundance of ions at each m/z value, generating the mass spectrum.[17]

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 4-Methylbenzhydrol.

Caption: General workflow for spectroscopic analysis.

References

• 1. guidechem.com [guidechem.com]
• 2. scbt.com [scbt.com]
• 3. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]
• 4. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzenemethanol, 4-methyl-α-phenyl- [webbook.nist.gov]
• 6. NMR Spectroscopy [www2.chemistry.msu.edu]
• 7. 4-Methylbenzhydrol(1517-63-1) 1H NMR [m.chemicalbook.com]
• 8. 4-Methylbenzhydrol(1517-63-1) 13C NMR spectrum [chemicalbook.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 13. NMR Sample Preparation [nmr.chem.umn.edu]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. SPECTROSCOPY AND STRUCTURE DETERMINATION [sydney.edu.au]
• 16. Mass Spectrometry [www2.chemistry.msu.edu]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

Solubility Profile of 4-Methylbenzhydrol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-Methylbenzhydrol, a key intermediate in organic synthesis. Understanding the solubility of this compound in various organic solvents is crucial for its application in the synthesis of pharmaceuticals, such as tropane (B1204802) analogs, and for the development of robust experimental and manufacturing processes. This document outlines standard methodologies for solubility determination and presents a framework for recording and interpreting solubility data.

Data Presentation: Quantitative Solubility of 4-Methylbenzhydrol

A thorough literature search did not yield specific quantitative data for the solubility of 4-Methylbenzhydrol in a range of common organic solvents. Qualitative assessments indicate that it is slightly soluble in water and more soluble in organic solvents like ethanol (B145695) and ether[1]. It is described as sparingly soluble in water[2]. The following table is provided as a template for researchers to systematically record experimentally determined solubility data. It is recommended that solubility be determined at various temperatures to fully characterize the thermodynamic properties of the dissolution process.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Method of Determination	Reference
Alcohols
Methanol
Ethanol
Isopropanol
Ketones
Acetone
Methyl Ethyl Ketone
Esters
Ethyl Acetate
Halogenated Solvents
Dichloromethane
Chloroform
Aromatic Hydrocarbons
Toluene
Ethers
Diethyl Ether
Tetrahydrofuran (THF)
Amides
Dimethylformamide (DMF)
Sulfoxides
Dimethyl Sulfoxide (DMSO)

Experimental Protocols

Accurate determination of solubility is fundamental to chemical research and development. The following are detailed methodologies for key experiments to quantify the solubility of 4-Methylbenzhydrol.

Saturated Shake-Flask Method

This is a conventional and widely accepted method for determining equilibrium solubility[3].

Objective: To determine the equilibrium solubility of 4-Methylbenzhydrol in a specific solvent at a controlled temperature.

Materials:

• 4-Methylbenzhydrol (solid)

• Solvent of interest (e.g., ethanol, acetone)

• Thermostatically controlled shaker bath or incubator

• Analytical balance

• Volumetric flasks

• Syringe filters (e.g., 0.45 µm PTFE)

• Vials with screw caps

• Analytical instrumentation for quantification (e.g., UV-Vis Spectrophotometer, HPLC)

Procedure:

• Add an excess amount of solid 4-Methylbenzhydrol to a vial. The excess solid is crucial to ensure that a saturated solution is achieved.

• Add a known volume of the selected solvent to the vial.

• Seal the vial tightly to prevent solvent evaporation.

• Place the vial in a shaker bath set to a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can take several hours to days, and the optimal time should be determined experimentally[4].

• Once equilibrium is reached, cease agitation and allow the excess solid to settle.

• Carefully withdraw a sample of the supernatant using a syringe.

• Immediately filter the sample through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid particles.

• Accurately weigh the filtered solution.

• Remove the solvent from the filtered solution by evaporation under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the solvent and the melting point of the solute.

• Weigh the remaining solid residue of 4-Methylbenzhydrol.

• Calculate the solubility in g/100 mL or other desired units.

Alternatively for Step 10-12 (using analytical instrumentation): 10. Dilute the clear, filtered saturated solution with a known volume of the solvent. 11. Analyze the concentration of 4-Methylbenzhydrol in the diluted solution using a pre-calibrated analytical method such as UV-Vis spectrophotometry or HPLC[5][6]. 12. Calculate the original concentration in the saturated solution, which represents the solubility.

High-Throughput Screening (HTS) Solubility Assay

For rapid screening of solubility in multiple solvents, a 96-well plate-based method can be employed[5].

Objective: To rapidly estimate the aqueous or non-aqueous solubility of 4-Methylbenzhydrol.

Materials:

• 4-Methylbenzhydrol stock solution in a highly soluble solvent (e.g., DMSO)

• A range of organic solvents

• 96-well filter plates with a low-binding membrane

• 96-well collection plates

• Automated liquid handler (optional)

• Plate shaker

• Vacuum filtration manifold

• Plate reader (UV-Vis)

Procedure:

• Prepare a concentrated stock solution of 4-Methylbenzhydrol in DMSO (e.g., 10 mM)[5].

• Dispense the desired organic solvents into the wells of a 96-well filter plate.

• Add a small aliquot of the 4-Methylbenzhydrol stock solution to each well. The final concentration of DMSO should be kept low (e.g., <5%) to minimize its effect on solubility[5].

• Seal the plate and incubate with shaking for a set period (e.g., 1-2 hours) at a controlled temperature.

• Place the filter plate on top of a collection plate and apply vacuum to filter the solutions, separating the dissolved compound from any precipitate.

• Analyze the filtrate in the collection plate using a UV-Vis plate reader at the wavelength of maximum absorbance for 4-Methylbenzhydrol.

• Determine the concentration of the dissolved compound by comparing its absorbance to a standard curve prepared from the stock solution.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for determining solubility and a conceptual pathway for how solubility influences synthetic reaction outcomes.

Caption: Workflow for determining the equilibrium solubility of a compound.

Caption: Relationship between reactant solubility and reaction success.

References

• 1. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. lup.lub.lu.se [lup.lub.lu.se]
• 4. quora.com [quora.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. dissolutiontech.com [dissolutiontech.com]

An In-depth Technical Guide to the Physicochemical Characterization of 4-Methylbenzhydrol

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the melting and boiling point data for 4-Methylbenzhydrol, complete with standardized experimental protocols for their determination. It is intended to serve as a technical resource for laboratory personnel engaged in the synthesis, purification, and characterization of this and similar chemical entities.

Introduction to 4-Methylbenzhydrol

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is an organic compound with the chemical formula C₁₄H₁₄O. It is a secondary alcohol that presents as a white to light yellow crystalline solid at room temperature.[1] Structurally, it consists of a benzhydryl group with a methyl substituent on one of the phenyl rings. This compound serves as a valuable intermediate in organic synthesis. For instance, it is utilized in the synthesis of tropane (B1204802) analogs for dopamine (B1211576) transporter binding inhibition studies and in the structure-activity relationship (SAR) studies of N-type calcium channel inhibitors.[2][3] Given its role as a building block in medicinal chemistry and drug discovery, accurate determination of its physical properties is critical for its characterization, purity assessment, and quality control.

Physical Property Data

The melting and boiling points are fundamental physical constants that provide an indication of the purity of a crystalline solid and a liquid, respectively. The data for 4-Methylbenzhydrol are summarized below.

Data Presentation

Physical Property	Value	Conditions
Melting Point	50-55 °C	Not specified
52 °C	Not specified
50-54 °C	Literature value
Boiling Point	334.9 °C	at 760 mmHg

Experimental Protocols

The following sections detail standardized laboratory methodologies for the determination of the melting and boiling points of a solid organic compound such as 4-Methylbenzhydrol. These protocols are representative of common laboratory practices.

Melting Point Determination (Capillary Method)

The melting point of a pure crystalline solid is typically observed as a sharp transition from solid to liquid over a narrow temperature range.[4] Impurities tend to depress and broaden the melting range.[5]

Objective: To determine the temperature range over which 4-Methylbenzhydrol transitions from a solid to a liquid.

Apparatus and Materials:

• Melting point apparatus (e.g., Mel-Temp or similar)[5]

• Capillary tubes (sealed at one end)[5]

• 4-Methylbenzhydrol, finely powdered[4]

• Mortar and pestle

• Spatula

• Thermometer (calibrated)

Procedure:

• Sample Preparation: Ensure the 4-Methylbenzhydrol sample is completely dry and in the form of a fine powder. If necessary, gently crush the crystals using a mortar and pestle.[4]

• Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the tube gently on a hard surface to pack the solid down. Repeat until a packed column of 2-3 mm in height is achieved.[6]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus. Ensure the thermometer is positioned correctly to accurately measure the temperature of the block.[5]

• Rapid Determination (Optional): If the approximate melting point is unknown, a rapid heating rate (10-20 °C per minute) can be used to get a preliminary estimate.[7]

• Accurate Determination: For an accurate measurement, begin heating at a slow, controlled rate, approximately 1-2 °C per minute, starting from a temperature about 10-15 °C below the expected melting point.[5][7]

• Observation: Observe the sample through the magnifying lens. Record the temperature (T₁) at which the first drop of liquid appears. Continue heating slowly and record the temperature (T₂) at which the last crystal melts completely. The melting point is reported as the range T₁ - T₂.[6]

• Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a repeat measurement to ensure accuracy.

Boiling Point Determination (Microscale/Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[8] For small quantities of a substance, a microscale method is often employed.

Objective: To determine the boiling point of 4-Methylbenzhydrol at atmospheric pressure.

Apparatus and Materials:

• Small test tube (e.g., 10 x 75 mm) or a fusion tube

• Capillary tube (sealed at one end)

• Thermometer (calibrated)

• Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[8][9]

• 4-Methylbenzhydrol sample

• Means to attach the test tube to the thermometer (e.g., rubber band or wire)

Procedure:

• Sample Preparation: Place a small amount (a few milliliters) of molten 4-Methylbenzhydrol into the small test tube.[10]

• Apparatus Assembly:

  • Place a capillary tube, with its sealed end pointing upwards, into the test tube containing the liquid sample.[9]

  • Attach the test tube to the thermometer so that the sample is level with the thermometer bulb.[8]

  • Suspend the entire assembly in a heating bath (Thiele tube or aluminum block). Ensure the top of the sample is below the level of the heating medium to ensure uniform heating.[8]

• Heating: Begin to heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out from the open end.[8]

• Observation: As the temperature approaches the boiling point, the rate of bubbling will increase, forming a continuous stream.[8]

• Recording the Boiling Point: When a rapid and continuous stream of bubbles emerges from the capillary, stop the heating. The liquid will begin to cool. The temperature at which the bubbling ceases and the liquid just begins to enter the capillary tube is the boiling point of the substance.[8][11] At this point, the vapor pressure inside the capillary equals the external atmospheric pressure.

• Pressure Correction: Record the ambient atmospheric pressure as boiling points are pressure-dependent. The boiling point of 334.9 °C is standardized to 760 mmHg (1 atm).

Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and characterization of a chemical compound like 4-Methylbenzhydrol, highlighting the place of physical property determination.

Caption: Workflow for Synthesis and Characterization of 4-Methylbenzhydrol.

References

• 1. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 2. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]
• 3. Cas 1517-63-1,4-Methylbenzhydrol | lookchem [lookchem.com]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. byjus.com [byjus.com]
• 7. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. byjus.com [byjus.com]
• 10. cdn.juniata.edu [cdn.juniata.edu]
• 11. Video: Boiling Points - Concept [jove.com]

An In-depth Technical Guide to the Molecular Structure and Stereochemistry of 4-Methylbenzhydrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, stereochemistry, and analytical characterization of 4-Methylbenzhydrol. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with this compound. This document details its chemical and physical properties, provides established experimental protocols for its synthesis and purification, and discusses methods for its stereochemical analysis. Spectroscopic data are summarized, and key structural features are visualized to facilitate a deeper understanding of this molecule.

Introduction

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a secondary alcohol that serves as a versatile intermediate in organic synthesis.[1][2][3] Its structural motif is present in various pharmacologically active molecules, making it a compound of interest in medicinal chemistry and drug development.[4][5] The presence of a chiral center at the carbinol carbon introduces the element of stereochemistry, with the potential for enantiomers to exhibit different biological activities. This guide provides an in-depth analysis of its molecular structure and stereochemical properties.

Molecular Structure and Properties

4-Methylbenzhydrol is a white to off-white crystalline solid at room temperature.[2][3][6] Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₄H₁₄O	[3][7]
Molecular Weight	198.26 g/mol	[7]
IUPAC Name	(4-methylphenyl)(phenyl)methanol	[7]
CAS Number	1517-63-1	[7]
Appearance	White to light yellow crystalline powder	[2][3][6]
Melting Point	52-56 °C

Stereochemistry

The benzylic carbon atom in 4-Methylbenzhydrol, which is bonded to a hydroxyl group, a hydrogen atom, a phenyl group, and a 4-methylphenyl (p-tolyl) group, is a stereocenter. Consequently, 4-Methylbenzhydrol exists as a pair of enantiomers: (R)-4-Methylbenzhydrol and (S)-4-Methylbenzhydrol.

Figure 1: Chiral center of 4-Methylbenzhydrol leading to two enantiomers.

Experimental Protocols

Synthesis of 4-Methylbenzhydrol via Grignard Reaction

This protocol describes the synthesis of 4-Methylbenzhydrol from 4-methylbenzaldehyde (B123495) and phenylmagnesium bromide.

Figure 2: Workflow for the synthesis of 4-Methylbenzhydrol.

Materials:

• Magnesium turnings

• Bromobenzene (B47551)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine crystal (for initiation)

• 4-Methylbenzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Ethanol (B145695)

• Water

Procedure:

• Preparation of Phenylmagnesium Bromide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 eq). Add a small crystal of iodine. In the dropping funnel, place a solution of bromobenzene (1.1 eq) in anhydrous diethyl ether. Add a small portion of the bromobenzene solution to the magnesium turnings. If the reaction does not start, gently warm the flask. Once the reaction initiates (as evidenced by bubbling and a cloudy appearance), add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[8][9][10][11]

• Grignard Reaction: Cool the Grignard reagent solution to 0 °C in an ice bath. Dissolve 4-methylbenzaldehyde (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent at 0 °C.

• Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour. Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.[12]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product. Purify the crude 4-Methylbenzhydrol by recrystallization from a suitable solvent system, such as ethanol/water.[13][14]

Purification by Recrystallization

Procedure:

• Dissolve the crude 4-Methylbenzhydrol in a minimal amount of hot ethanol.

• If colored impurities are present, a small amount of activated charcoal can be added, and the hot solution filtered.

• To the hot solution, add water dropwise until the solution becomes persistently cloudy.

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly to room temperature, then cool in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration and wash with a small amount of cold ethanol/water.[15][16]

• Dry the crystals under vacuum.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
7.40 - 7.20	m	Aromatic protons
5.76	s	CH-OH
2.34	s	CH₃
2.1 (variable)	br s	OH

¹³C NMR	Chemical Shift (δ, ppm)	Assignment
143.9	C (aromatic, C-CH)
141.1	C (aromatic, C-CH₃)
137.2	C (aromatic, C-ipso)
129.2	CH (aromatic)
128.5	CH (aromatic)
127.5	CH (aromatic)
126.5	CH (aromatic)
75.9	CH-OH
21.2	CH₃

Note: NMR data is typically recorded in CDCl₃. Chemical shifts are referenced to TMS (δ = 0.00 ppm). The hydroxyl proton signal is often broad and its chemical shift can vary depending on concentration and temperature.

Mass Spectrometry (MS)

The mass spectrum of 4-Methylbenzhydrol is characterized by a molecular ion peak and several key fragment ions.

m/z	Relative Intensity	Assignment
198	Moderate	[M]⁺ (Molecular Ion)
183	Moderate	[M - CH₃]⁺
165	Strong	[M - H₂O - H]⁺
119	Strong	[C₉H₁₁]⁺ (p-methylbenzyl cation)
105	Strong	[C₇H₅O]⁺ (benzoyl cation)
91	Strong	[C₇H₇]⁺ (tropylium cation)
77	Moderate	[C₆H₅]⁺ (phenyl cation)

Note: Fragmentation patterns can vary depending on the ionization technique used (e.g., Electron Ionization - EI).

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3500-3200	Strong, Broad	O-H stretch (alcohol)
3100-3000	Medium	C-H stretch (aromatic)
3000-2850	Medium	C-H stretch (aliphatic)
1605, 1495, 1450	Medium-Strong	C=C stretch (aromatic)
1200-1000	Strong	C-O stretch (secondary alcohol)
820	Strong	C-H bend (p-disubstituted benzene)
750, 700	Strong	C-H bend (monosubstituted benzene)

Note: IR spectra of solid samples are typically recorded as KBr pellets or Nujol mulls.

Stereochemistry and Enantiomeric Separation

The presence of a stereocenter necessitates methods for the separation and analysis of the (R) and (S) enantiomers. Chiral High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

Figure 3: General principle of chiral HPLC separation.

Chiral HPLC Method Development (General Approach)

While a specific, validated method for 4-Methylbenzhydrol is not widely published, a general strategy for developing a chiral HPLC separation method would involve screening various chiral stationary phases (CSPs). Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose (B160209), are often effective for separating the enantiomers of benzhydrol derivatives.[12][17][18][19]

Suggested Starting Conditions:

• Column: A column with a chiral stationary phase such as cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate).

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and an alcohol (e.g., isopropanol (B130326) or ethanol). The ratio of the solvents would need to be optimized to achieve baseline separation.

• Flow Rate: Typically in the range of 0.5 - 1.5 mL/min.

• Detection: UV detection at a wavelength where the compound exhibits strong absorbance (e.g., ~220 nm).

Crystallographic Data

A search of the Cambridge Crystallographic Data Centre (CCDC) and other public databases did not yield any specific crystallographic data for 4-Methylbenzhydrol.[1] Therefore, information regarding its crystal system, space group, and unit cell dimensions is not currently available in the public domain. However, crystal structures of related benzhydrol and substituted benzophenone (B1666685) derivatives have been reported, which can provide some insight into the potential solid-state packing and intermolecular interactions of 4-Methylbenzhydrol.[20][21][22]

Conclusion

This technical guide has provided a detailed overview of the molecular structure, properties, and stereochemistry of 4-Methylbenzhydrol. The provided experimental protocols for synthesis and purification, along with the summarized spectroscopic data, offer a practical resource for researchers. While specific crystallographic and a validated chiral HPLC method are not publicly available, the general approaches outlined provide a solid foundation for further investigation and method development. This information is intended to support the ongoing research and development efforts involving this important chemical intermediate.

References

• 1. Benzhydrol | C13H12O | CID 7037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 4. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 7. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. personal.utdallas.edu [personal.utdallas.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. amherst.edu [amherst.edu]
• 12. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 13. researchgate.net [researchgate.net]
• 14. web.mnstate.edu [web.mnstate.edu]
• 15. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 16. chemistry-solutions.com [chemistry-solutions.com]
• 17. csfarmacie.cz [csfarmacie.cz]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. phx.phenomenex.com [phx.phenomenex.com]
• 20. Conformations of substituted benzophenones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

The Versatile Role of 4-Methylbenzhydrol in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylbenzhydrol, a diarylmethanol derivative, is a versatile building block and synthetic intermediate with significant applications in organic synthesis, particularly in the realms of medicinal chemistry and materials science. Its strategic importance lies in its utility as a precursor to a variety of functionalized molecules, including active pharmaceutical ingredients (APIs) and as a foundational component for protective group strategies. This technical guide provides an in-depth exploration of the core applications of 4-Methylbenzhydrol, featuring detailed experimental protocols, quantitative data, and mechanistic representations to support researchers in leveraging this valuable compound in their synthetic endeavors.

Introduction

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a secondary alcohol characterized by the presence of both a phenyl and a p-tolyl group attached to a hydroxyl-bearing carbon.[1][2] This structure imparts a unique combination of reactivity and steric properties that are advantageous in various synthetic transformations. The hydroxyl group can be readily functionalized, and the benzylic nature of the carbon-oxygen bond allows for facile cleavage under specific conditions, making it a candidate for use in protecting group strategies. This guide will detail its primary applications, including its role as a key intermediate in the synthesis of pharmaceutical scaffolds and its utility in fundamental organic reactions.

Core Applications in Organic Synthesis

The utility of 4-Methylbenzhydrol in organic synthesis is multifaceted, ranging from its use as a precursor for pharmacologically active compounds to its role in fundamental chemical transformations.

Intermediate in the Synthesis of Pharmaceutical Scaffolds

4-Methylbenzhydrol serves as a crucial starting material or intermediate in the synthesis of several classes of bioactive molecules.

Tropane (B1204802) alkaloids and their synthetic analogs are an important class of compounds, some of which act as dopamine (B1211576) transporter inhibitors.[3] 4-Methylbenzhydrol is a key precursor for the synthesis of certain tropane analogs.[3][4] The synthesis typically involves the conversion of 4-Methylbenzhydrol to a corresponding halide, which is then used to alkylate a tropane scaffold.

N-benzhydrylpiperazine derivatives are a known class of N-type calcium channel blockers, which are therapeutic targets for chronic pain. 4-Methylbenzhydrol is a key building block for the synthesis of these compounds. For instance, N-methyl-N'-(4-methylbenzhydryl)piperazine can be synthesized from 4-methylbenzhydryl chloride, a direct derivative of 4-Methylbenzhydrol.[5]

Use as a Protecting Group

The 4-methylbenzhydryl (Mbh) group, derived from 4-Methylbenzhydrol, is utilized as a protecting group, particularly in solid-phase peptide synthesis. The 4-methylbenzhydrylamine (B1223480) (MBHA) resin is a well-established solid support for the synthesis of C-terminal peptide amides.[6] The cleavage of the peptide from the resin is typically achieved under strong acidic conditions.

Logical Workflow for Solid-Phase Peptide Synthesis using MBHA Resin

Caption: Workflow for solid-phase peptide synthesis on MBHA resin.

Fundamental Organic Transformations

4-Methylbenzhydrol undergoes a variety of standard organic reactions, making it a versatile substrate for synthetic chemists.

The oxidation of 4-Methylbenzhydrol to its corresponding ketone, 4-methylbenzophenone, is a common and important transformation.[1][7] 4-Methylbenzophenone is a valuable intermediate in its own right, used in photochemistry and as a building block for other molecules. This oxidation can be achieved using various oxidizing agents, including chromium(VI) reagents.[1]

Reaction Scheme: Oxidation of 4-Methylbenzhydrol

Caption: Oxidation of 4-Methylbenzhydrol to 4-Methylbenzophenone.

The hydroxyl group of 4-Methylbenzhydrol can be converted into an ether linkage.[8] This reaction is typically performed by deprotonating the alcohol with a base to form an alkoxide, followed by reaction with an alkyl halide. The formation of 4-methylbenzhydryl ethers is influenced by the electronic properties of the benzhydrol system, with electron-donating groups on the aromatic rings facilitating the reaction.[8]

Esterification of 4-Methylbenzhydrol can be accomplished by reaction with carboxylic acids, acid chlorides, or acid anhydrides.[2][9][10][11] The reaction with acid chlorides is often rapid and efficient, while the reaction with carboxylic acids typically requires an acid catalyst.

Experimental Protocols

This section provides detailed methodologies for key reactions involving 4-Methylbenzhydrol.

Synthesis of 4-Methylbenzhydryl Chloride

Materials:

• 4-Methylbenzhydrol

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Methylbenzhydrol (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by slowly adding it to ice-cold water.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 4-methylbenzhydryl chloride.

Synthesis of N-methyl-N'-(4-methylbenzhydryl)piperazine

Materials:

• 4-Methylbenzhydryl chloride

• N-methylpiperazine

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a solution of 4-methylbenzhydryl chloride (1.0 eq) in anhydrous DMF, add N-methylpiperazine (1.5 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield N-methyl-N'-(4-methylbenzhydryl)piperazine.[5]

Oxidation of 4-Methylbenzhydrol to 4-Methylbenzophenone

Materials:

• 4-Methylbenzhydrol

• 4-Methyl Pyridinium Dichromate (4-MPDC)

• Acetic acid

• Perchloric acid

Procedure (based on kinetic study conditions):

• Prepare a solution of 4-Methylbenzhydrol in a mixture of acetic acid and water.

• In a separate container, prepare a solution of 4-Methyl Pyridinium Dichromate (4-MPDC) in the same solvent mixture.

• Initiate the reaction by mixing the two solutions in the presence of a catalytic amount of perchloric acid at a constant temperature (e.g., 303 K).

• Monitor the progress of the reaction spectrophotometrically.

• After the reaction is complete, neutralize the solution with aqueous sodium bicarbonate and extract the product with diethyl ether.

• Wash the ether layer and dry it. Evaporation of the solvent will yield 4-methylbenzophenone, which can be further purified by recrystallization.[1]

Data Presentation

Table 1: Physical and Chemical Properties of 4-Methylbenzhydrol

Property	Value	Reference
CAS Number	1517-63-1	[2]
Molecular Formula	C₁₄H₁₄O	[2]
Molecular Weight	198.26 g/mol	[12]
Melting Point	52-54 °C
Appearance	White to off-white crystalline powder	[2]

Table 2: Representative Reaction Yields

Reaction	Product	Reagents	Yield	Reference
Etherification of 4,4'-dimethylbenzhydrol (B1296281) with 1-propanol	4,4'-dimethylbenzhydryl-1-propyl ether	Microwave, proto-ionic liquid	100% conversion	[8]
Etherification of 4,4'-dimethylbenzhydrol with 2-propanol	4,4'-dimethylbenzhydryl-2-propyl ether	Microwave, proto-ionic liquid	100% conversion	[8]

Conclusion

4-Methylbenzhydrol is a valuable and versatile reagent in organic synthesis. Its utility as a precursor to important pharmaceutical scaffolds, such as those found in tropane analogs and N-type calcium channel blockers, highlights its significance in drug discovery and development. Furthermore, its application in fundamental organic transformations and as a component of protecting group strategies underscores its broad applicability. The experimental protocols and data presented in this guide are intended to facilitate the effective use of 4-Methylbenzhydrol in a variety of synthetic contexts, empowering researchers to explore its full potential in the creation of novel and complex molecules.

References

• 1. irphouse.com [irphouse.com]
• 2. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Rapid Synthesis of Psychoplastogenic Tropane Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US2630435A - N-benzohydryl-n-methyl piperazines and process of preparing same - Google Patents [patents.google.com]
• 6. Linker-Free Synthesis of Antimicrobial Peptides Using a Novel Cleavage Reagent: Characterisation of the Molecular and Ionic Composition by nanoESI-HR MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-Methylbenzophenone | C14H12O | CID 8652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. elischolar.library.yale.edu [elischolar.library.yale.edu]
• 9. tcichemicals.com [tcichemicals.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Ester synthesis by acylation [organic-chemistry.org]
• 12. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]

4-Methylbenzhydrol: A Keystone Precursor in Pharmaceutical Synthesis

A Technical Guide for Researchers and Drug Development Professionals

Introduction:

4-Methylbenzhydrol, a versatile aromatic alcohol, serves as a critical starting material and key intermediate in the synthesis of a diverse range of pharmaceutical compounds. Its unique structural motif, featuring a diphenylmethanol (B121723) core with a para-methyl substituent, provides a scaffold that is readily functionalized to produce molecules with significant therapeutic activity. This technical guide explores the pivotal role of 4-Methylbenzhydrol as a precursor, detailing the synthesis of prominent pharmaceutical agents, providing in-depth experimental protocols, and elucidating the signaling pathways of the resulting drugs. The information presented herein is intended to be a comprehensive resource for researchers, scientists, and professionals engaged in drug discovery and development.

Chemical and Physical Properties of 4-Methylbenzhydrol

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a white to off-white crystalline solid. A summary of its key chemical and physical properties is provided in the table below.

Property	Value
Molecular Formula	C₁₄H₁₄O
Molecular Weight	198.26 g/mol
CAS Number	1517-63-1
Melting Point	52-54 °C
Boiling Point	323.5 °C at 760 mmHg
Appearance	White to off-white crystalline powder
Solubility	Insoluble in water, soluble in organic solvents like ethanol, ether, and chloroform.

Pharmaceutical Applications and Synthesis

4-Methylbenzhydrol and its chlorinated analog, 4-chlorobenzhydrol, are instrumental in the synthesis of several classes of pharmaceutical compounds, most notably antihistamines. The benzhydryl moiety is a common feature in many first-generation H1 receptor antagonists.

Synthesis of Meclizine

Meclizine is a first-generation antihistamine used to treat motion sickness and vertigo. The synthesis of Meclizine involves the key intermediate 1-(4-chlorobenzhydryl)piperazine, which is synthesized from a 4-chlorobenzhydryl precursor.

Synthesis Pathway for Meclizine:

The Biological Versatility of 4-Methylbenzhydrol and its Derivatives: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzhydrol, a diphenylmethanol (B121723) derivative, and its related compounds have garnered interest in medicinal chemistry due to their structural similarity to a variety of biologically active molecules. The benzhydryl moiety serves as a key pharmacophore in numerous compounds with diverse therapeutic applications. This technical guide provides a comprehensive overview of the reported biological activities of 4-Methylbenzhydrol and its derivatives, with a focus on their antimicrobial, anticancer, and anti-inflammatory potential. This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes key pathways and workflows to facilitate further research and development in this area.

Antimicrobial Activity

The antimicrobial properties of methyl-substituted benzhydrols have been investigated, revealing structure-dependent activity. While some derivatives exhibit inhibitory effects against various microorganisms, 4-Methylbenzhydrol itself has been reported to lack antimicrobial activity.

A study investigating mono- and di-methyl substituted benzhydrols and benzophenones found that para-methylbenzhydrol (4-Methylbenzhydrol) and ortho-methylbenzhydrol showed no antimicrobial activity against a panel of thirteen bacteria and two yeasts[1][2]. In contrast, the meta-methylbenzhydrol derivative did exhibit some inhibitory activity[1]. Furthermore, para-dimethylbenzyhydrol demonstrated broad-spectrum antimicrobial activity, suggesting that the position and number of methyl groups significantly influence the antimicrobial potential of the benzhydrol scaffold[1][2].

Table 1: Qualitative Antimicrobial Activity of Methyl-Substituted Benzhydrols

Compound	Antimicrobial Activity
ortho-Methylbenzhydrol	Inactive[1][2]
meta-Methylbenzhydrol	Active against two bacterial strains[1]
para-Methylbenzhydrol	Inactive[1][2]
para-Dimethylbenzyhydrol	Active against eight microbial strains[1]

Experimental Protocol: Agar (B569324) Well Diffusion Assay

The agar well diffusion method is a standard preliminary assay to screen for antimicrobial activity.

Workflow for Agar Well Diffusion Assay

Caption: General workflow for the agar well diffusion antimicrobial susceptibility test.

Methodology:

• Media Preparation: A suitable agar medium (e.g., Mueller-Hinton Agar for bacteria) is prepared and sterilized.

• Plate Preparation: The molten agar is poured into sterile Petri dishes and allowed to solidify.

• Inoculum Preparation: A standardized suspension of the test microorganism (e.g., 0.5 McFarland standard) is prepared in a sterile broth.

• Inoculation: The surface of the agar plates is uniformly inoculated with the microbial suspension using a sterile swab.

• Well Creation: Sterile wells (e.g., 6 mm in diameter) are punched into the agar using a cork borer.

• Compound Application: A specific volume of the test compound solution (dissolved in a suitable solvent like DMSO), a positive control (a known antibiotic), and a negative control (the solvent) are added to separate wells.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria).

• Analysis: The diameter of the clear zone of inhibition around each well is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Anticancer Activity

While direct quantitative data on the anticancer activity of 4-Methylbenzhydrol is limited in the reviewed literature, studies on related benzhydrol derivatives suggest that this structural class holds potential for the development of novel antiproliferative agents.

One study explored the structure-activity relationships of benzhydrol derivatives based on 1'-acetoxychavicol acetate (B1210297) (ACA) and found that these compounds had inhibitory effects on the growth of multiple myeloma cells by inactivating the NF-κB pathway[3]. Another study synthesized benzhydrol analogues based on ACA and evaluated their antiproliferative effects on breast cancer cell lines, with some compounds demonstrating significant activity[4].

The cytotoxic activities of various other derivatives containing different core structures have been reported with their IC50 values against several cancer cell lines. Although not direct derivatives of 4-Methylbenzhydrol, these provide a broader context for the potential of related chemical scaffolds in cancer research.

Table 2: Anticancer Activity of Selected Benzhydrol and Other Derivatives

Compound Class	Cell Line	IC50 (µM)	Reference
Benzhydrol analogue 3b	MDA-MB-231	1.19 ± 0.78 (72h)	[5]
Benzhydrol analogue 3e	MCF-7	5.5 (approx.)	[4]
Benzhydrol analogue 3f	MDA-MB-231	7.0 (approx.)	[4]
Thiobarbiturate-based s-triazine hydrazone	HCT-116	1.9 ± 0.4 (µg/mL)	[6]
5-methyl-1,3-benzenediol derivative	MCF-7	1.2 (µg/mL)	[7]
Benzoylhydrazone derivative (TMHA37)	HepG2	2.33 ± 0.14	[8]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Workflow for MTT Assay

Caption: A simplified workflow of the MTT assay for determining cell viability.

Methodology:

• Cell Seeding: Cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the culture medium is removed, and a fresh medium containing MTT solution is added to each well. The plate is then incubated for 2-4 hours to allow the metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilization solution (e.g., DMSO or a specialized reagent) is added to each well to dissolve the insoluble formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Anti-inflammatory Activity

The anti-inflammatory potential of 4-Methylbenzhydrol and its direct derivatives has not been extensively reported. However, the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a key regulator of inflammation, is a known target for some benzhydrol-related structures. The inactivation of the NF-κB pathway by benzhydrol derivatives suggests a potential mechanism for their anti-inflammatory and anticancer effects.

NF-κB Signaling Pathway

The canonical NF-κB signaling pathway is a crucial mediator of the inflammatory response. Its activation leads to the transcription of pro-inflammatory genes.

Canonical NF-κB Signaling Pathway

Caption: Overview of the canonical NF-κB signaling pathway in inflammation.

Table 3: Anti-inflammatory Activity of Selected Derivatives

Compound Class	Assay	IC50	Reference
Indolizine derivative 4e	COX-2 Inhibition	6.71 µM	[9][10][11]
Oxindole (B195798) derivative 4h	COX-2 Inhibition	0.0533 µM	[12]
Oxindole derivative 4h	5-LOX Inhibition	0.4195 µM	[12]
Chrysanthemi indici Flos Extract	COX-2 Inhibition	1.06 ± 0.01 µg/mL	[13]
Chrysanthemi indici Flos Extract	Hyaluronidase Inhibition	12.22 ± 0.39 µg/mL	[13]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

The Griess assay is a common method to measure the production of nitric oxide (NO), a key inflammatory mediator, by cells.

Methodology:

• Cell Culture and Stimulation: Macrophage cells (e.g., RAW 264.7) are cultured in a 96-well plate and treated with the test compounds for a certain period. Subsequently, the cells are stimulated with an inflammatory agent like lipopolysaccharide (LPS) to induce NO production.

• Sample Collection: After incubation, the cell culture supernatant is collected.

• Griess Reaction: The supernatant is mixed with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride). In the presence of nitrite (B80452) (a stable product of NO), a pink-colored azo compound is formed.

• Absorbance Measurement: The absorbance of the colored solution is measured at approximately 540 nm using a microplate reader.

• Quantification: The concentration of nitrite is determined from a standard curve prepared with known concentrations of sodium nitrite. The percentage of NO inhibition by the test compounds is then calculated.

Conclusion

4-Methylbenzhydrol and its derivatives represent a class of compounds with potential for diverse biological applications. While 4-Methylbenzhydrol itself appears to be biologically inactive in the contexts explored, its structural isomers and other derivatives have demonstrated notable antimicrobial, anticancer, and anti-inflammatory properties. The data presented in this guide highlights the importance of structure-activity relationship studies in optimizing the biological effects of the benzhydrol scaffold. The provided experimental protocols and pathway diagrams serve as a foundation for researchers to further investigate the therapeutic potential of this chemical class. Future studies should focus on synthesizing and systematically evaluating a broader range of 4-Methylbenzhydrol derivatives to identify lead compounds with potent and selective biological activities.

References

• 1. meridian.allenpress.com [meridian.allenpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationships of benzhydrol derivatives based on 1'-acetoxychavicol acetate (ACA) and their inhibitory activities on multiple myeloma cell growth via inactivation of the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ACG Publications - Synthesis of benzhydrol analogues based on 1´-acetoxychavicol acetate (ACA), as a stable and potent antiproliferative agent on breast cancer cell lines, ADMET analysis and molecular docking study. [acgpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The metabolite 5-methyl-1,3-benzenediol and its derivative methyl-2,4-dihydroxy-6-methylbenzoate from the lichen Parmotrema tinctorum with potent apoptotic and anti-angiogenesis effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and evaluation of novel benzoylhydrazone derivatives as Nur77 modulators with potent antitumor activity against hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Novel Series of Methyl 3-(Substituted Benzoyl)-7-Substituted-2-Phenylindolizine-1-Carboxylates as Promising Anti-Inflammatory Agents: Molecular Modeling Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Insight on novel oxindole conjugates adopting different anti-inflammatory investigations and quantitative evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeted screening of multiple anti-inflammatory components from Chrysanthemi indici Flos by ligand fishing with affinity UF-LC/MS - PMC [pmc.ncbi.nlm.nih.gov]

4-Methylbenzhydrol's role in the synthesis of tropane analogs

An In-Depth Technical Guide to the Role of 4-Methylbenzhydrol in the Synthesis of Novel Tropane (B1204802) Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a strategic approach to the synthesis of novel tropane analogs, leveraging 4-Methylbenzhydrol as a key starting material. Tropane alkaloids and their synthetic derivatives represent a critical class of compounds in pharmacology, primarily for their interaction with monoamine transporters. Benztropine (B127874) and its analogs, characterized by a 3α-diphenylmethoxy moiety, are particularly significant for their high affinity and selectivity as dopamine (B1211576) transporter (DAT) ligands.[1][2] These compounds are valuable tools in neuroscience research and hold potential for the development of therapeutics for conditions such as cocaine addiction and Parkinson's disease.[3][4]

This document presents a proposed synthetic pathway for a novel benztropine analog, 3α-((4-methylphenyl)(phenyl)methoxy)tropane, originating from 4-Methylbenzhydrol. The methodologies are based on established and analogous chemical transformations, providing a robust framework for the synthesis and future investigation of this new compound.

Proposed Synthetic Pathway

The synthesis of the target tropane analog from 4-Methylbenzhydrol is envisioned as a two-step process. The initial step involves the conversion of 4-Methylbenzhydrol into a more reactive intermediate, 4-methylbenzhydryl bromide. This is followed by the etherification of tropine (B42219) with the synthesized bromide to yield the final product.

Step 1: Synthesis of 4-Methylbenzhydryl Bromide

The conversion of 4-Methylbenzhydrol to 4-methylbenzhydryl bromide is a crucial activation step. This transformation can be efficiently achieved using a suitable brominating agent, such as phosphorus tribromide, in an appropriate organic solvent.[5] The hydroxyl group of the alcohol is converted into a good leaving group, facilitating the subsequent nucleophilic substitution reaction.

Step 2: Synthesis of 3α-((4-methylphenyl)(phenyl)methoxy)tropane

The core of the proposed synthesis is the formation of the ether linkage between the tropane scaffold and the 4-methylbenzhydryl moiety. This is accomplished via a Williamson ether synthesis, where the alkoxide of tropine acts as a nucleophile, displacing the bromide from 4-methylbenzhydryl bromide. Tropine can be deprotonated using a strong base like sodium hydride to form the reactive tropinoxide.

Data Presentation

The following tables summarize the key information regarding the synthesized compounds and a comparison of the binding affinities of related benztropine analogs.

Table 1: Properties of the Proposed Tropane Analog

Property	Value
Compound Name	3α-((4-methylphenyl)(phenyl)methoxy)tropane
Molecular Formula	C22H27NO
Molecular Weight	321.46 g/mol
Structure	(Structure to be inserted)
Proposed Application	Selective Dopamine Transporter (DAT) Ligand

Table 2: In Vitro Binding Affinities (Ki, nM) of Representative Benztropine Analogs at Monoamine Transporters

Compound	DAT Affinity (Ki, nM)	SERT Affinity (Ki, nM)	NET Affinity (Ki, nM)	Reference
Benztropine (BZT)	15 - 964	-	-	[6]
3α-[Bis-(4-fluorophenyl)methoxy]tropane (AHN 1-055)	11.6	376	457	[7]
N-allyl-3α-[bis(4'-fluorophenyl)methoxy]-tropane	11	3260	4810	[8]
N-(n-butyl)-3α-[bis(4'-fluorophenyl)methoxy]-tropane	8.5	-	-	[8]
GA 1-69	29.2	4600	7350	[9]
GA 2-99	5.59	1130	1420	[9]

Note: Data is compiled from various sources and experimental conditions may differ.

Experimental Protocols

The following are detailed, hypothetical experimental protocols for the synthesis of the target tropane analog, based on established chemical literature.

Protocol 1: Synthesis of 4-Methylbenzhydryl Bromide

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Methylbenzhydrol (1.0 eq) in a suitable anhydrous solvent such as diethyl ether or dichloromethane.

• Addition of Brominating Agent: Cool the solution to 0 °C in an ice bath. Add a solution of phosphorus tribromide (0.4 eq) in the same anhydrous solvent dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, carefully pour the mixture into ice-cold water. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-methylbenzhydryl bromide. The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Synthesis of 3α-((4-methylphenyl)(phenyl)methoxy)tropane

• Formation of Tropinoxide: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous dimethylformamide (DMF). Add a solution of tropine (1.0 eq) in anhydrous DMF dropwise at 0 °C. Allow the mixture to stir at room temperature for 1 hour until the evolution of hydrogen gas ceases.

• Etherification: Cool the resulting tropinoxide solution back to 0 °C. Add a solution of 4-methylbenzhydryl bromide (1.1 eq) in anhydrous DMF dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 12-18 hours. Monitor the reaction by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and quench by the slow addition of water. Extract the aqueous mixture with ethyl acetate (B1210297) (3 x volumes). Combine the organic extracts and wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 3α-((4-methylphenyl)(phenyl)methoxy)tropane.

Visualizations

Synthetic Workflow

Caption: Proposed two-step synthesis of a novel tropane analog from 4-Methylbenzhydrol.

Mechanism of Action at the Dopamine Transporter

References

• 1. Comparative structure-activity relationships of benztropine analogues at the dopamine transporter and histamine H(1) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The binding sites for benztropines and dopamine in the dopamine transporter overlap - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzatropine - Wikipedia [en.wikipedia.org]
• 4. Benztropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 4-Methylbenzyl bromide synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Effects of N-substituted analogs of benztropine: diminished cocaine-like effects in dopamine transporter ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. N-Substituted Benztropine Analogs: Selective Dopamine Transporter Ligands with a Fast Onset of Action and Minimal Cocaine-Like Behavioral Effects - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Mechanism of Action of 4-Methylbenzhydrol

Disclaimer: Scientific literature extensively documents 4-Methylbenzhydrol as a chemical intermediate for the synthesis of pharmacologically active molecules.[1][2][3][4] However, as of the current date, there is a notable absence of published research detailing a specific, intrinsic mechanism of action for 4-Methylbenzhydrol itself. This guide, therefore, focuses on its established role as a synthetic precursor and the mechanisms of the biologically active compounds derived from it. The potential biological targets discussed are inferred from the applications of its derivatives.

Executive Summary

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a benzhydrol derivative primarily utilized in medicinal chemistry and pharmaceutical development as a structural scaffold or intermediate.[1][5] Its significance lies in its application for synthesizing tropane (B1204802) analogs that target the dopamine (B1211576) transporter (DAT) and diphenylpiperazine derivatives that act as N-type calcium channel inhibitors.[1][3] Direct evidence for 4-Methylbenzhydrol's own pharmacological activity and mechanism of action is not available in current scientific literature.[2] This document synthesizes the available information on its chemical properties, its role in synthesis, and the mechanisms of the active compounds it is used to create.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 4-Methylbenzhydrol is presented below.

Property	Value	Reference(s)
CAS Number	1517-63-1	[1][4][6]
Molecular Formula	C₁₄H₁₄O	[1][4][6]
Molecular Weight	198.26 g/mol	[1][4][6]
Appearance	White to off-white powder or crystal	[1][2]
Melting Point	50-54 °C	[1][7]
Boiling Point	295.58 °C (estimate)	[7]
Flash Point	>230 °F (>110 °C)	[7]
pKa	13.68 ± 0.20 (Predicted)	[2]
Solubility	Slightly soluble in water; more soluble in organic solvents like ethanol (B145695) and ether.	[5]

Synthetic Utility in Drug Development

The primary role of 4-Methylbenzhydrol is as a key intermediate in the synthesis of more complex, pharmacologically active molecules. Its benzhydryl (diphenylmethyl) moiety is a common structural feature in various central nervous system (CNS) active compounds.

Synthetic utility of 4-Methylbenzhydrol.

4-Methylbenzhydrol is used in the synthesis of tropane analogs designed to inhibit the dopamine transporter.[1][3][4] The dopamine transporter is a membrane protein that mediates the reuptake of dopamine from the synaptic cleft back into the presynaptic neuron, thus terminating the signal.[8][9][10] Inhibition of DAT leads to increased extracellular dopamine levels, a mechanism central to the action of various stimulants and antidepressants.

The compound also serves as a precursor in Structure-Activity Relationship (SAR) studies for diphenylpiperazine N-type calcium channel inhibitors.[1] These channels are crucial for neurotransmitter release at nerve terminals. Blocking them can modulate neuronal excitability and is a therapeutic strategy for conditions like chronic pain.[1]

Inferred Mechanisms of Action of Derivatives

While 4-Methylbenzhydrol itself is not characterized as an active agent, the compounds synthesized from it have well-defined mechanisms.

The tropane analogs derived from 4-Methylbenzhydrol are designed to bind to the dopamine transporter, blocking its function.

References

• 1. Cas 1517-63-1,4-Methylbenzhydrol | lookchem [lookchem.com]
• 2. guidechem.com [guidechem.com]
• 3. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 6. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Methylbenzhydrol | 1517-63-1 [m.chemicalbook.com]
• 8. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 9. Dopamine transporter mutants selectively enhance MPP+ transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MPP+ toxicity and plasma membrane dopamine transporter: study using cell lines expressing the wild-type and mutant rat dopamine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety and Handling of 4-Methylbenzhydrol: A Technical Guide for Laboratory Professionals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Methylbenzhydrol (CAS No. 1517-63-1) in a laboratory setting. The information is compiled from various safety data sheets and chemical databases to ensure a thorough understanding of the potential hazards and the necessary precautions. This document is intended for professionals trained in handling chemical substances and should be used in conjunction with established institutional safety protocols.

Hazard Identification and Classification

4-Methylbenzhydrol is a white to off-white crystalline solid.[1][2] While some safety data sheets may classify it as non-hazardous, the European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory, as reported on PubChem, indicates that it should be handled with care due to its potential irritant properties.[3]

The Globally Harmonized System (GHS) classification for 4-Methylbenzhydrol, based on notifications to the ECHA C&L Inventory, is as follows:

Hazard Class	Hazard Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Signal Word: Warning[3]

Pictogram: [3]

It is crucial for laboratory personnel to be aware of these potential hazards and to implement the appropriate safety measures outlined in this guide.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe handling. Below is a summary of the available data for 4-Methylbenzhydrol.

Property	Value	Reference
Molecular Formula	C₁₄H₁₄O	[3]
Molecular Weight	198.26 g/mol	[3]
Appearance	White to off-white crystalline powder/solid	[1][2]
Melting Point	50-54 °C	[4]
pKa	13.68 ± 0.20 (Predicted)	[1]
Solubility	Sparingly soluble in water; soluble in organic solvents.	[1][2]
Stability	Stable under normal temperatures and pressures.	[1]

Toxicological Information

There is limited publicly available quantitative toxicological data for 4-Methylbenzhydrol, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) values. The primary toxicological concerns are related to its irritant properties as indicated by the GHS classification.[3] In the absence of specific toxicity data, it is prudent to treat this compound with a high degree of caution and to minimize all routes of exposure.

Experimental Protocols

Adherence to detailed experimental protocols is essential for the safe handling of 4-Methylbenzhydrol. The following procedures are based on best practices for handling crystalline organic compounds.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 4-Methylbenzhydrol to determine the appropriate level of PPE. The following is a general guideline:

PPE Type	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat.
Respiratory Protection	Not typically required if handled in a well-ventilated area or a fume hood. If dust is generated, a NIOSH-approved respirator may be necessary.

General Handling and Storage

• Handling:

  • Always handle 4-Methylbenzhydrol in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust.

  • Avoid direct contact with skin and eyes.

  • Minimize dust generation during handling (e.g., when weighing or transferring the solid).

  • Use appropriate tools (spatulas, scoops) for transferring the solid.

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

  • Keep away from incompatible materials such as strong oxidizing agents.

Spill Cleanup Procedure for Solid 4-Methylbenzhydrol

In the event of a spill, follow these procedures:

• Notification: Alert others in the immediate vicinity of the spill.

• Evacuation: If the spill is large or in a poorly ventilated area, evacuate the area.

• PPE: Don the appropriate personal protective equipment as outlined in section 4.1.

• Containment: Prevent the spread of the solid.

• Cleanup:

  • Carefully scoop or sweep up the spilled solid material, taking care not to create airborne dust.[5][6]

  • Place the collected material into a clearly labeled, sealed container for hazardous waste disposal.[6][7]

  • Wipe the spill area with a wet cloth or paper towel to remove any remaining residue.[5][6]

  • Place all contaminated cleaning materials into the hazardous waste container.

• Decontamination: Decontaminate the area and any equipment used for cleanup with soap and water.

• Waste Disposal: Dispose of the hazardous waste according to institutional and local regulations.

First Aid Measures

In case of exposure to 4-Methylbenzhydrol, the following first aid measures should be taken immediately:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	Remove contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops.
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Methylbenzhydrol in a laboratory setting, from receipt of the chemical to its final disposal.

Caption: Logical workflow for the safe handling of 4-Methylbenzhydrol in the laboratory.

This guide is intended to provide a comprehensive overview of the safety and handling precautions for 4-Methylbenzhydrol. It is imperative that all laboratory personnel read and understand this information, as well as their institution's specific safety policies, before working with this chemical.

References

• 1. Page loading... [guidechem.com]
• 2. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 3. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]
• 5. ehs.utk.edu [ehs.utk.edu]
• 6. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 7. How to Handle Chemical Spills in Laboratories [blink.ucsd.edu]

A Technical Guide to 4-Methylbenzhydrol: Commercial Availability, Purity, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Methylbenzhydrol (CAS No. 1517-63-1), a key chemical intermediate. This document details its commercial availability, typical purity levels, and outlines detailed experimental protocols for its synthesis, purification, and analytical characterization.

Commercial Suppliers and Purity Levels

4-Methylbenzhydrol is readily available from a variety of chemical suppliers. The purity of the commercially available product is typically high, generally ranging from 97% to over 98%. The most common analytical techniques cited by suppliers for purity assessment are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Below is a summary of prominent suppliers and their stated purity levels.

Supplier	Stated Purity	Analytical Method
TCI America	>98.0%	GC
Fisher Scientific	≥98.0%	GC
CP Lab Safety	min 98%	Not Specified
Apollo Scientific	97%	Not Specified
CymitQuimica	>98.0%	GC
Santa Cruz Biotechnology	Not Specified	Refer to Certificate of Analysis

Synthesis of 4-Methylbenzhydrol

4-Methylbenzhydrol can be synthesized through two primary routes: the Grignard reaction and the reduction of a corresponding ketone.

Grignard Reaction Protocol

This method involves the reaction of a Grignard reagent, phenylmagnesium bromide, with p-tolualdehyde.

Reaction Scheme:

Experimental Protocol:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a crystal of iodine to initiate the reaction. A solution of bromobenzene (B47551) (1.1 equivalents) in anhydrous diethyl ether is added dropwise to the magnesium turnings. The reaction is initiated by gentle warming and maintained at a gentle reflux.

• Reaction with Aldehyde: After the formation of the Grignard reagent is complete, the reaction mixture is cooled in an ice bath. A solution of p-tolualdehyde (1.0 equivalent) in anhydrous diethyl ether is added dropwise.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude 4-Methylbenzhydrol.

Reduction of 4-Methylbenzophenone (B132839) Protocol

This method involves the reduction of 4-methylbenzophenone using a reducing agent such as sodium borohydride (B1222165).[1][2][3]

Reaction Scheme:

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 4-methylbenzophenone (1.0 equivalent) in methanol (B129727) or ethanol.[1][2]

• Addition of Reducing Agent: A solution of sodium borohydride (NaBH4) (1.5 equivalents) is added portion-wise to the stirred solution of the ketone at room temperature.[2]

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[2]

• Work-up: Upon completion, the solvent is removed under reduced pressure. The residue is then treated with water and extracted with an organic solvent such as ethyl acetate (B1210297). The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to give the crude product.[1]

Purification of 4-Methylbenzhydrol

Recrystallization is a common and effective method for the purification of crude 4-Methylbenzhydrol.[4][5][6] The choice of solvent is critical for obtaining high purity crystals.

Experimental Protocol for Recrystallization:

• Solvent Selection: A suitable solvent for recrystallization is one in which 4-Methylbenzhydrol is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvent systems for benzhydrol derivatives include ethanol-water, or a mixture of a non-polar solvent like hexane (B92381) or heptane (B126788) with a more polar solvent like ethyl acetate or acetone.[5]

• Dissolution: The crude 4-Methylbenzhydrol is dissolved in a minimum amount of the chosen hot solvent to form a saturated solution.

• Decolorization (Optional): If colored impurities are present, a small amount of activated charcoal can be added to the hot solution, and the mixture is briefly boiled. The charcoal is then removed by hot filtration.

• Crystallization: The hot, clear solution is allowed to cool slowly to room temperature, and then further cooled in an ice bath to induce crystallization.

• Isolation and Drying: The purified crystals are collected by vacuum filtration, washed with a small amount of the cold recrystallization solvent, and then dried in a vacuum oven.

Analytical Characterization

The purity and identity of 4-Methylbenzhydrol are typically confirmed using a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity and identifying volatile impurities.

Experimental Protocol:

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is commonly used.[7][8]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[7]

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 15 °C/min.

  • Hold at 280 °C for 10 minutes.[8]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-450.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the purity of 4-Methylbenzhydrol and quantify any non-volatile impurities.

Experimental Protocol:

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is typically employed.[9]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water or methanol and water, often with a small amount of acid modifier like formic acid or trifluoroacetic acid to improve peak shape.[9][10] A typical starting condition could be a 60:40 (v/v) mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detector: UV detector set at a wavelength where the analyte has significant absorbance, typically around 220 nm or 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: Ambient or controlled at 25 °C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural confirmation of 4-Methylbenzhydrol.[1][2]

1H NMR (400 MHz, CDCl3):

• δ 7.20-7.40 (m, 9H, Ar-H): A complex multiplet corresponding to the nine protons on the two aromatic rings.

• δ 5.81 (s, 1H, CH-OH): A singlet for the benzylic proton.

• δ 2.35 (s, 3H, CH3): A singlet for the methyl group protons.

• δ 2.15 (s, 1H, OH): A broad singlet for the hydroxyl proton, which is exchangeable with D2O.[11]

13C NMR (100 MHz, CDCl3):

• δ 143.9 (C): Quaternary carbon of the phenyl ring attached to the benzylic carbon.

• δ 140.9 (C): Quaternary carbon of the tolyl ring attached to the benzylic carbon.

• δ 137.2 (C): Quaternary carbon of the tolyl ring attached to the methyl group.

• δ 129.2 (CH): Aromatic carbons of the tolyl ring.

• δ 128.5 (CH): Aromatic carbons of the phenyl ring.

• δ 127.4 (CH): Aromatic carbons of the phenyl ring.

• δ 126.5 (CH): Aromatic carbons of the phenyl and tolyl rings.

• δ 76.1 (CH-OH): The benzylic carbon.

• δ 21.2 (CH3): The methyl carbon.

Visualizations

Experimental Workflows

The following diagrams illustrate the logical flow of the synthesis and purification processes.

Synthesis and Purification Workflow for 4-Methylbenzhydrol.

Analytical Workflow for 4-Methylbenzhydrol Characterization.

References

• 1. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methylbenzhydrol(1517-63-1) 13C NMR [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. mt.com [mt.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sfera.unife.it [sfera.unife.it]
• 9. HPLC Method for Analysis of Acetic Anhydride, Benzyl Alcohol and Benzoic Anhydride on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 10. How to use analytical columns | Technical Information | GL Sciences [glsciences.com]
• 11. Solved NMR spectroscopy Note that the 1H-NMR of the | Chegg.com [chegg.com]

The Synthesis and Reactivity of 4-Methylbenzhydrol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a secondary alcohol that serves as a valuable intermediate in organic synthesis. Its structural motif is found in a variety of compounds, and its hydroxyl functionality allows for a diverse range of chemical transformations. This technical guide provides a comprehensive literature review of the synthesis and key reactions of 4-Methylbenzhydrol, presenting detailed experimental protocols, quantitative data, and visual representations of the chemical processes involved. This document is intended to be a practical resource for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Synthesis of 4-Methylbenzhydrol

The preparation of 4-Methylbenzhydrol can be effectively achieved through two primary synthetic routes: the Grignard reaction and the reduction of a corresponding ketone. Both methods offer distinct advantages and are widely employed in laboratory settings.

Grignard Reaction

The Grignard reaction provides a robust method for the formation of the carbon-carbon bond necessary to construct the 4-Methylbenzhydrol framework. This involves the reaction of a Grignard reagent, typically p-tolylmagnesium bromide, with benzaldehyde (B42025).

Experimental Protocol: Grignard Synthesis of 4-Methylbenzhydrol

• Materials: Magnesium turnings, iodine crystal (optional, as an activator), 4-bromotoluene (B49008), anhydrous diethyl ether, benzaldehyde, hydrochloric acid (e.g., 1 M).

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. A crystal of iodine can be added to activate the magnesium.

  • Prepare a solution of 4-bromotoluene in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the 4-bromotoluene solution to the magnesium turnings to initiate the reaction. The reaction is typically initiated by gentle warming or the presence of the iodine crystal.

  • Once the reaction has started, add the remaining 4-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to reflux the mixture for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent (p-tolylmagnesium bromide).

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Prepare a solution of benzaldehyde in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the benzaldehyde solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium (B1175870) chloride solution or dilute hydrochloric acid, while cooling the flask in an ice bath.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude 4-Methylbenzhydrol by recrystallization or column chromatography.

Reduction of 4-Methylbenzophenone (B132839)

An alternative and often high-yielding route to 4-Methylbenzhydrol is the reduction of the corresponding ketone, 4-methylbenzophenone. Sodium borohydride (B1222165) (NaBH₄) is a commonly used reducing agent for this transformation due to its selectivity and ease of handling.

Experimental Protocol: Reduction of 4-Methylbenzophenone with Sodium Borohydride

• Materials: 4-Methylbenzophenone, methanol (B129727) or ethanol, sodium borohydride, water, hydrochloric acid (for workup).

• Procedure:

  • In a round-bottom flask, dissolve 4-methylbenzophenone in methanol or ethanol.

  • Cool the solution in an ice bath.

  • Slowly add sodium borohydride to the stirred solution in small portions. The reaction is exothermic.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, carefully add water to quench the excess sodium borohydride.

  • Acidify the mixture with dilute hydrochloric acid to neutralize the solution.

  • Extract the product with a suitable organic solvent such as diethyl ether or ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • The resulting crude 4-Methylbenzhydrol can be purified by recrystallization.[1][2]

Quantitative Data for Synthesis

Synthesis Method	Starting Materials	Reagents	Solvent	Typical Yield (%)	Reference
Grignard Reaction	4-Bromotoluene, Benzaldehyde	Mg	Diethyl ether	45-50 (average)	[3]
Reduction	4-Methylbenzophenone	NaBH₄	Methanol/Ethanol	60-95	[1][2][4]

Reactions of 4-Methylbenzhydrol

The hydroxyl group of 4-Methylbenzhydrol is the primary site of its reactivity, allowing for a variety of transformations including oxidation, esterification, etherification, nucleophilic substitution, and dehydration.

Oxidation to 4-Methylbenzophenone

The secondary alcohol functionality of 4-Methylbenzhydrol can be readily oxidized to the corresponding ketone, 4-methylbenzophenone. Pyridinium (B92312) chlorochromate (PCC) is a mild and selective oxidizing agent suitable for this conversion.[5][6]

Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)

• Materials: 4-Methylbenzhydrol, pyridinium chlorochromate (PCC), anhydrous dichloromethane (B109758), Celite or silica (B1680970) gel.

• Procedure:

  • In a round-bottom flask, suspend PCC in anhydrous dichloromethane.

  • Add a solution of 4-Methylbenzhydrol in anhydrous dichloromethane to the stirred suspension.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by TLC.

  • Upon completion, dilute the reaction mixture with diethyl ether and filter the mixture through a pad of Celite or silica gel to remove the chromium byproducts.

  • Wash the filter cake with additional diethyl ether.

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude 4-methylbenzophenone.

  • The product can be further purified by column chromatography or recrystallization.

Esterification

4-Methylbenzhydrol can undergo esterification with carboxylic acids or their derivatives in the presence of an acid catalyst to form the corresponding esters.

Experimental Protocol: Fischer Esterification with Acetic Acid

• Materials: 4-Methylbenzhydrol, acetic acid, concentrated sulfuric acid (catalyst), toluene (B28343) or other suitable solvent.

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 4-Methylbenzhydrol, an excess of acetic acid, and a catalytic amount of concentrated sulfuric acid in toluene.

  • Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark trap.

  • Continue the reaction until no more water is collected.

  • Cool the reaction mixture and wash it with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the resulting ester by distillation or column chromatography.

Etherification (Williamson Ether Synthesis)

The hydroxyl group of 4-Methylbenzhydrol can be converted into an ether linkage via the Williamson ether synthesis. This involves the deprotonation of the alcohol to form an alkoxide, followed by reaction with an alkyl halide.[1][2][3][4][7]

Experimental Protocol: Synthesis of 4-Methylbenzhydryl Methyl Ether

• Materials: 4-Methylbenzhydrol, a strong base (e.g., sodium hydride), anhydrous tetrahydrofuran (B95107) (THF) or dimethylformamide (DMF), methyl iodide.

• Procedure:

  • In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Methylbenzhydrol in anhydrous THF or DMF.

  • Cool the solution in an ice bath and carefully add a strong base, such as sodium hydride, portion-wise to form the sodium 4-methylbenzhydryloxide.

  • Stir the mixture at room temperature for about 30 minutes.

  • Cool the solution again in an ice bath and add methyl iodide dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours or overnight.

  • Quench the reaction by the careful addition of water.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude ether by column chromatography.

Nucleophilic Substitution (SN1 Reaction)

Being a secondary benzylic alcohol, 4-Methylbenzhydrol can undergo nucleophilic substitution reactions, particularly via an SN1 mechanism, due to the stability of the resulting carbocation intermediate. Reaction with hydrobromic acid, for instance, can yield 4-methylbenzhydryl bromide.

Experimental Protocol: Reaction with Hydrobromic Acid

• Materials: 4-Methylbenzhydrol, concentrated hydrobromic acid.

• Procedure:

  • In a round-bottom flask, place 4-Methylbenzhydrol.

  • Add an excess of concentrated hydrobromic acid.

  • Stir the mixture vigorously at room temperature. The reaction may be gently heated to increase the rate.

  • The product, 4-methylbenzhydryl bromide, will often precipitate from the aqueous solution.

  • Collect the solid product by vacuum filtration and wash it with cold water.

  • The crude product can be recrystallized from a suitable solvent.

Dehydration

In the presence of a strong acid catalyst, 4-Methylbenzhydrol can be dehydrated to form 4-methyldiphenylmethane (B1265501) (an alkene).

Experimental Protocol: Dehydration with Sulfuric Acid

• Materials: 4-Methylbenzhydrol, concentrated sulfuric acid or phosphoric acid.

• Procedure:

  • In a distillation apparatus, place 4-Methylbenzhydrol and a catalytic amount of concentrated sulfuric acid or phosphoric acid.[7]

  • Heat the mixture. The product, 4-methyldiphenylmethane, will distill over as it is formed, along with water.

  • Collect the distillate in a receiving flask.

  • Separate the organic layer from the aqueous layer in the distillate.

  • Wash the organic layer with water and a dilute solution of sodium bicarbonate to remove any residual acid.

  • Dry the organic layer over anhydrous calcium chloride and purify by distillation.

Visualizing the Chemical Pathways

The synthesis and key reactions of 4-Methylbenzhydrol can be visualized through the following diagrams generated using Graphviz.

Caption: Synthesis routes to 4-Methylbenzhydrol.

Caption: Key reactions of 4-Methylbenzhydrol.

Spectroscopic Data

The structure of 4-Methylbenzhydrol can be confirmed by various spectroscopic techniques.

Spectroscopic Data	Characteristic Features
¹H NMR	Aromatic protons (multiplet), methine proton (singlet or doublet), methyl protons (singlet), hydroxyl proton (broad singlet).
¹³C NMR	Aromatic carbons, methine carbon, methyl carbon.
IR Spectroscopy	Broad O-H stretch (alcohol), C-H stretches (aromatic and aliphatic), C=C stretches (aromatic), C-O stretch.

Conclusion

4-Methylbenzhydrol is a versatile synthetic intermediate that can be prepared through reliable and high-yielding methods such as the Grignard reaction and ketone reduction. Its hydroxyl group provides a reactive handle for a multitude of chemical transformations, making it a valuable building block in the synthesis of more complex molecules for pharmaceutical and materials science applications. The detailed protocols and data presented in this guide offer a practical resource for chemists to effectively utilize 4-Methylbenzhydrol in their research and development endeavors.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. zenodo.org [zenodo.org]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]
• 5. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 6. d-nb.info [d-nb.info]
• 7. US4049733A - Synthesis of diphenylmethane using phosphoric-sulfuric acid catalyst - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 4-Methylbenzhydrol from 4-Methylbenzophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of 4-Methylbenzhydrol via the reduction of 4-methylbenzophenone (B132839). The primary method detailed herein utilizes sodium borohydride (B1222165) as the reducing agent, a common and effective reagent for the conversion of ketones to secondary alcohols. This application note includes a comprehensive experimental protocol, a summary of expected quantitative data, and safety precautions. Additionally, purification techniques, including recrystallization and column chromatography, are described to ensure the isolation of a high-purity product suitable for further applications in research and drug development.

Introduction

4-Methylbenzhydrol is a valuable chemical intermediate in the synthesis of various organic molecules. The reduction of the corresponding ketone, 4-methylbenzophenone, is a fundamental and widely used transformation in organic synthesis. This process involves the conversion of a carbonyl group to a hydroxyl group. Common reducing agents for this purpose include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄). Due to its milder reactivity and greater functional group tolerance, sodium borohydride is often the preferred reagent for this type of transformation, allowing for the selective reduction of aldehydes and ketones.

Chemical Reaction

The synthesis of 4-Methylbenzhydrol from 4-methylbenzophenone is a straightforward reduction reaction. The general transformation is depicted below:

Figure 1. General reaction scheme for the reduction of 4-methylbenzophenone to 4-Methylbenzhydrol.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 4-Methylbenzhydrol from 4-methylbenzophenone using sodium borohydride. The data is based on a typical laboratory-scale synthesis and may be scaled accordingly.

Parameter	Value	Notes
Reactants
4-Methylbenzophenone	1.0 eq	Starting material
Sodium Borohydride	1.5 eq	Reducing agent
Solvent	Methanol (B129727)	-
Reaction Conditions
Temperature	0 °C to Room Temperature	Initial cooling, then warmed to RT
Reaction Time	1-2 hours	Monitored by TLC
Work-up & Purification
Quenching Agent	Water	To decompose excess NaBH₄
Extraction Solvent	Dichloromethane (B109758)	-
Purification Method	Recrystallization/Column Chromatography	-
Yield & Product Characterization
Theoretical Yield	Calculated based on starting material	-
Expected Actual Yield	>90%	Based on analogous reactions[1]
Melting Point	52-54 °C	Literature value
Appearance	White to off-white solid	-

Experimental Protocols

Protocol 1: Synthesis of 4-Methylbenzhydrol using Sodium Borohydride

This protocol details the reduction of 4-methylbenzophenone using sodium borohydride in methanol.

Materials:

• 4-methylbenzophenone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (CH₂Cl₂)

• Water (H₂O)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• TLC developing chamber and eluent (e.g., 4:1 Hexanes:Ethyl Acetate)

• UV lamp

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylbenzophenone (1.0 eq) in methanol. Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution over 15-20 minutes. Caution: Hydrogen gas is evolved; ensure adequate ventilation in a fume hood.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours, as indicated by the disappearance of the starting material spot.

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of water to decompose any excess sodium borohydride.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: To the resulting aqueous residue, add dichloromethane to extract the organic product. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer two more times with dichloromethane.

• Washing and Drying: Combine the organic extracts and wash with water, followed by brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Isolation of Crude Product: Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 4-Methylbenzhydrol as a white to off-white solid.

Protocol 2: Purification of 4-Methylbenzhydrol

The crude product can be purified by either recrystallization or column chromatography.

A. Purification by Recrystallization:

• Solvent Selection: A common solvent system for the recrystallization of benzhydrol analogs is a mixture of a polar solvent in which the compound is soluble at high temperatures and a non-polar solvent in which it is less soluble at low temperatures (e.g., ethanol/water or petroleum ether).[2][3]

• Procedure: Dissolve the crude 4-Methylbenzhydrol in a minimal amount of hot solvent (e.g., ethanol). Slowly add the anti-solvent (e.g., water) dropwise until the solution becomes slightly cloudy.[2] Reheat the solution until it becomes clear again, and then allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

B. Purification by Column Chromatography:

• Stationary Phase: Silica (B1680970) gel (230-400 mesh).

• Mobile Phase: A mixture of non-polar and polar solvents, such as a gradient of ethyl acetate (B1210297) in hexanes (e.g., starting with 100% hexanes and gradually increasing the polarity).[4]

• Procedure: Prepare a slurry of silica gel in the initial, non-polar eluent and pack a chromatography column. Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica with the adsorbed product onto the top of the packed column. Elute the column with the chosen solvent system, collecting fractions.

• Analysis and Isolation: Analyze the collected fractions by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Methylbenzhydrol.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the synthesis and purification process.

Caption: Workflow for the synthesis and purification of 4-Methylbenzhydrol.

Caption: Mechanism of ketone reduction by sodium borohydride.

Safety Precautions

• Sodium Borohydride (NaBH₄): Reacts with water and acids to produce flammable hydrogen gas.[5][6][7][8] It should be handled in a well-ventilated fume hood. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Methanol (MeOH): Flammable and toxic. Avoid inhalation and contact with skin.

• Dichloromethane (CH₂Cl₂): Volatile and a suspected carcinogen. Handle only in a fume hood.

• General: Perform a thorough risk assessment before starting any chemical synthesis.

Characterization of Starting Material and Product

4-Methylbenzophenone (Starting Material):

• Appearance: White to off-white crystalline solid.

• Molecular Formula: C₁₄H₁₂O

• Molecular Weight: 196.24 g/mol [9]

• Melting Point: 55-58 °C

4-Methylbenzhydrol (Product):

• Appearance: White to off-white powder.

• Molecular Formula: C₁₄H₁₄O

• Molecular Weight: 198.26 g/mol [10]

• Melting Point: 52-54 °C

Conclusion

The reduction of 4-methylbenzophenone to 4-Methylbenzhydrol using sodium borohydride is a reliable and high-yielding synthetic method. The protocols provided in this application note offer a detailed guide for researchers to perform this transformation efficiently and safely. Proper purification is crucial to obtain a product of high purity, which is essential for its use in further synthetic steps in drug discovery and development.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chemistry.osu.edu [chemistry.osu.edu]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. szabo-scandic.com [szabo-scandic.com]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. 4-Methylbenzophenone | C14H12O | CID 8652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Detailed Protocol for the Reduction of 4-Methylbenzophenone to 4-Methylbenzhydrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive and detailed protocol for the reduction of the ketone 4-methylbenzophenone (B132839) to the corresponding secondary alcohol, 4-methylbenzhydrol. This transformation is a fundamental process in organic synthesis, frequently employed in the development of pharmaceutical intermediates and other fine chemicals. The protocol utilizes sodium borohydride (B1222165), a mild and selective reducing agent, ensuring a high yield and purity of the desired product under standard laboratory conditions. This document includes a step-by-step experimental procedure, a complete list of materials and reagents, safety precautions, and methods for product characterization, including spectroscopic data.

Introduction

The reduction of ketones to alcohols is a cornerstone of organic chemistry, providing a crucial step in the synthesis of a wide array of complex molecules. 4-Methylbenzhydrol, the product of the reduction of 4-methylbenzophenone, serves as a valuable building block in medicinal chemistry and materials science. The use of sodium borohydride (NaBH₄) as the reducing agent offers several advantages, including its high selectivity for aldehydes and ketones over other functional groups (e.g., esters, amides), its stability in protic solvents like methanol (B129727) and ethanol, and its relative safety and ease of handling compared to more powerful reducing agents such as lithium aluminum hydride (LiAlH₄). This protocol has been optimized for clarity and reproducibility to assist researchers in achieving consistent and high-yielding results.

Materials and Reagents

Material/Reagent	Grade	Supplier (Example)
4-Methylbenzophenone	Reagent	Sigma-Aldrich
Sodium borohydride (NaBH₄)	≥98%	Fisher Scientific
Methanol (MeOH)	Anhydrous	VWR
Dichloromethane (B109758) (CH₂Cl₂)	ACS Grade	EMD Millipore
1 M Hydrochloric acid (HCl)
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade
Deionized Water
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄
TLC Developing Solvent	4:1 Hexanes:Ethyl Acetate (B1210297)

Experimental Protocol

1. Reaction Setup:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-methylbenzophenone (5.00 g, 25.5 mmol).

• Add 50 mL of methanol to the flask and stir the mixture at room temperature until the 4-methylbenzophenone is completely dissolved.

2. Reduction:

• Slowly add sodium borohydride (0.48 g, 12.7 mmol, 0.5 eq.) to the stirred solution in small portions over a period of 10-15 minutes. Caution: Hydrogen gas is evolved during the addition. Ensure the reaction is performed in a well-ventilated fume hood.

• After the addition is complete, allow the reaction to stir at room temperature for 30 minutes.

3. Reaction Monitoring:

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Prepare a TLC chamber with a 4:1 mixture of hexanes and ethyl acetate as the eluent.

• Spot a sample of the initial 4-methylbenzophenone solution and the reaction mixture on a TLC plate.

• Visualize the spots under a UV lamp (254 nm). The disappearance of the starting material spot (4-methylbenzophenone) and the appearance of a new, more polar spot (4-methylbenzhydrol) indicates the reaction is proceeding. The reaction is typically complete within 30 minutes.

4. Work-up:

• Once the reaction is complete, cool the flask in an ice bath.

• Slowly and carefully quench the reaction by adding 20 mL of 1 M HCl. This will neutralize the excess sodium borohydride and the borate (B1201080) esters formed. Continue adding the acid dropwise until the effervescence ceases.

• Remove the methanol from the reaction mixture using a rotary evaporator.

• To the resulting aqueous residue, add 50 mL of dichloromethane to extract the product.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 2 x 30 mL of deionized water and 1 x 30 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate.

5. Product Isolation and Characterization:

• Filter the dried organic solution to remove the sodium sulfate.

• Remove the dichloromethane solvent using a rotary evaporator to yield the crude 4-methylbenzhydrol as a white to off-white solid.

• The product can be further purified by recrystallization from a suitable solvent such as hexanes or a mixture of hexanes and ethyl acetate.

• Determine the yield and characterize the product by melting point, ¹H NMR, and IR spectroscopy. A typical yield for this reaction is in the range of 85-95%.

Data Presentation

Compound	Molecular Formula	Molar Mass ( g/mol )	Moles (mmol)	Equivalents	Theoretical Yield (g)
4-Methylbenzophenone	C₁₄H₁₂O	196.25	25.5	1.0	-
Sodium Borohydride	NaBH₄	37.83	12.7	0.5	-
4-Methylbenzhydrol	C₁₄H₁₄O	198.26	-	-	5.05

Expected Spectroscopic Data for 4-Methylbenzhydrol: [1][2][3]

• ¹H NMR (CDCl₃, 400 MHz): δ 7.40-7.20 (m, 9H, Ar-H), 5.75 (s, 1H, CH-OH), 2.35 (s, 3H, Ar-CH₃), 2.10 (br s, 1H, OH).

• IR (KBr, cm⁻¹): 3300-3400 (broad, O-H stretch), 3020-3080 (Ar C-H stretch), 2850-2950 (C-H stretch), 1600, 1490, 1450 (Ar C=C stretch), 1015 (C-O stretch).

Mandatory Visualization

Caption: Experimental workflow for the reduction of 4-methylbenzophenone.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Sodium borohydride is flammable and reacts with water and acids to produce flammable hydrogen gas. Handle with care and avoid contact with moisture and strong acids.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle it with caution and avoid inhalation of vapors.

• Hydrochloric acid is corrosive. Handle with appropriate care to avoid skin and eye contact.

By following this detailed protocol, researchers can reliably and safely synthesize 4-methylbenzhydrol in high yield, providing a key intermediate for further synthetic applications.

References

• 1. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-Methylbenzhydrol(1517-63-1) 1H NMR spectrum [chemicalbook.com]

Application of 4-Methylbenzhydrol in Structure-Activity Relationship (SAR) Studies

Introduction

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a versatile chemical intermediate that serves as a crucial scaffold in medicinal chemistry for the development of novel therapeutic agents. Its diarylmethanol core is a key structural motif in a variety of biologically active compounds. These application notes provide a comprehensive overview of the use of 4-Methylbenzhydrol in structure-activity relationship (SAR) studies, focusing on its application in the discovery and optimization of inhibitors for the dopamine (B1211576) transporter (DAT) and N-type voltage-gated calcium channels (Ca_v2.2). This document is intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of new chemical entities targeting these important proteins.

Application 1: Development of Dopamine Transporter (DAT) Inhibitors

The dopamine transporter is a presynaptic protein responsible for the reuptake of dopamine from the synaptic cleft, thereby regulating dopaminergic signaling. Dysregulation of DAT function is implicated in several neurological and psychiatric disorders, making it a key target for drug development. The 4-methylbenzhydryl moiety is a common feature in a class of potent DAT inhibitors. SAR studies around this scaffold aim to optimize potency, selectivity, and pharmacokinetic properties.

Structure-Activity Relationship Workflow for DAT Inhibitors

The following diagram illustrates a typical workflow for an SAR study focused on developing novel DAT inhibitors based on the 4-Methylbenzhydrol scaffold.

Caption: General workflow for SAR studies of 4-Methylbenzhydrol-based DAT inhibitors.

Quantitative SAR Data for DAT Inhibitors

The following table summarizes the binding affinities of representative compounds incorporating a benzhydryl or related moiety for the dopamine transporter. Modifications to the benzhydryl core can significantly impact potency.

Compound ID	R1 (para-position)	R2 (other phenyl ring)	DAT Binding Affinity (Ki, nM)
1	-CH₃	-H	(Reference)
2	-H	-H	Varies
3	-F	-F	Varies
4	-Cl	-H	Varies

Dopaminergic Synapse Signaling Pathway

Understanding the context in which DAT operates is crucial. The following diagram depicts the key elements of a dopaminergic synapse.

Caption: Simplified diagram of a dopaminergic synapse highlighting the role of DAT.

Application 2: Development of N-Type Calcium Channel (Ca_v2.2) Inhibitors

N-type voltage-gated calcium channels (Ca_v2.2) are predominantly located in the presynaptic terminals of neurons and play a critical role in neurotransmitter release, particularly in pain signaling pathways.[1] Blockers of N-type calcium channels have shown therapeutic potential as analgesics. The benzhydryl moiety, often as part of a diphenylpiperazine structure, is a key pharmacophore in several N-type calcium channel inhibitors.[2] SAR studies in this area focus on enhancing potency and selectivity against other calcium channel subtypes (e.g., L-type) to minimize cardiovascular side effects.

Quantitative SAR Data for N-Type Calcium Channel Inhibitors

The table below presents the inhibitory concentrations (IC₅₀) of a series of diphenylpiperazine derivatives containing a benzhydryl group against N-type calcium channels.

Compound ID	Benzhydryl Substitution	IC₅₀ (nM) for N-type (Ca_v2.2) Block
NP118809	Unsubstituted	10 - 150
Compound 5	Varied Substitutions	10 - 150
Compound 21	Varied Substitutions	10 - 150

Data abstracted from a study on diphenylpiperazine N-type calcium channel inhibitors where 4-Methylbenzhydrol could be a starting point for the benzhydryl moiety.[2]

N-Type Calcium Channel in Pain Signaling Pathway

The diagram below illustrates the role of presynaptic N-type calcium channels in the transmission of pain signals in the dorsal horn of the spinal cord.

Caption: Role of N-type calcium channels in the pain signaling pathway.

Experimental Protocols

Synthesis of 4-Methylbenzhydrol Derivatives via Grignard Reaction

This protocol describes a general method for the synthesis of 4-Methylbenzhydrol derivatives with substitutions on one of the aromatic rings, suitable for generating a compound library for SAR studies.

Workflow for Synthesis of 4-Methylbenzhydrol Derivatives

Caption: Workflow for the synthesis of 4-Methylbenzhydrol derivatives.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

• Substituted bromobenzene (for derivatization)

• 4-Methylbenzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Appropriate solvent system for chromatography (e.g., hexane/ethyl acetate)

Procedure:

• Preparation of Glassware: All glassware must be thoroughly dried in an oven and assembled while hot under an inert atmosphere (nitrogen or argon) to exclude moisture.

• Formation of the Grignard Reagent:

  • Place magnesium turnings in a three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add a small crystal of iodine.

  • Add a solution of the desired substituted bromobenzene in anhydrous ether dropwise from the dropping funnel to initiate the reaction. The disappearance of the iodine color and gentle refluxing of the ether indicates the start of the reaction.

  • Continue the addition of the bromobenzene solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Aldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of 4-methylbenzaldehyde in anhydrous ether dropwise from the dropping funnel with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction.

  • Separate the organic layer and extract the aqueous layer with ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the solution and evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 4-methylbenzhydrol derivative.

Dopamine Transporter (DAT) Binding Assay

This protocol is for a competitive radioligand binding assay to determine the affinity of test compounds for the dopamine transporter.

Materials:

• Cell membranes prepared from cells expressing DAT (e.g., HEK293-DAT cells)

• [³H]WIN 35,428 (radioligand)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• Unlabeled cocaine or GBR 12909 (for determining non-specific binding)

• Test compounds (4-Methylbenzhydrol derivatives)

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B)

• Cell harvester

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • 50 µL of assay buffer (for total binding).

  • 50 µL of a high concentration of unlabeled cocaine (e.g., 10 µM) (for non-specific binding).

  • 50 µL of test compound at various concentrations.

• Add 50 µL of [³H]WIN 35,428 (at a concentration near its K_d).

• Add 100 µL of the cell membrane preparation (containing a specific amount of protein, e.g., 10-20 µg).

• Incubation: Incubate the plate at room temperature for 1-2 hours to reach equilibrium.

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters several times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value using non-linear regression analysis.

  • Calculate the K_i value using the Cheng-Prusoff equation.

N-Type Calcium Channel Inhibition Assay (Fluorescence-based)

This protocol describes a high-throughput fluorescence-based assay to screen for inhibitors of N-type calcium channels using a calcium-sensitive dye.

Materials:

• Cells stably expressing human Ca_v2.2 channels (e.g., SH-SY5Y or HEK293 cells)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• Depolarizing agent (e.g., KCl solution)

• Test compounds (4-Methylbenzhydrol derivatives)

• 96- or 384-well black-walled, clear-bottom microplates

• Fluorescence imaging plate reader (e.g., FLIPR)

Procedure:

• Cell Plating: Plate the cells in microplates and incubate overnight.

• Dye Loading: Remove the culture medium and add the fluorescent calcium dye solution. Incubate for 1 hour at 37°C.

• Washing: Wash the cells with assay buffer to remove excess dye.

• Compound Addition: Add the test compounds at various concentrations to the wells and incubate for a specified period.

• Fluorescence Measurement:

  • Place the plate in the fluorescence plate reader.

  • Establish a baseline fluorescence reading.

  • Add the depolarizing KCl solution to all wells to open the voltage-gated calcium channels.

  • Measure the change in fluorescence intensity over time, which corresponds to the influx of calcium.

• Data Analysis:

  • Calculate the percentage of inhibition of the calcium influx for each concentration of the test compound compared to the control (no compound).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value using non-linear regression analysis.

References

• 1. scbt.com [scbt.com]
• 2. Structure-activity relationships of diphenylpiperazine N-type calcium channel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of N-Type Calcium Channel Inhibitors Utilizing a 4-Methylbenzhydrol Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-type (Cav2.2) voltage-gated calcium channels are critical mediators of neurotransmitter release at presynaptic terminals, playing a pivotal role in neuronal signaling and pain transmission.[1] Their modulation presents a key therapeutic strategy for the management of chronic pain and other neurological disorders. This has led to significant interest in the development of small molecule inhibitors that can selectively target these channels. One promising structural motif in the design of such inhibitors is the diphenylmethyl (benzhydryl) moiety. This document provides a detailed experimental framework for the synthesis of N-type calcium channel inhibitors based on a 4-methylbenzhydrol scaffold, which serves as a key building block for creating a library of diphenylpiperazine analogs.

The protocols outlined below are based on established synthetic routes for N-benzhydrylpiperazine derivatives, which are known to exhibit calcium channel blocking activity. The provided data highlights the structure-activity relationships (SAR) of these compounds, offering insights for the rational design of potent and selective N-type calcium channel inhibitors.

Signaling Pathway of N-Type Calcium Channel Inhibition

Caption: N-Type Calcium Channel Signaling and Inhibition.

Quantitative Data: Structure-Activity Relationship (SAR)

The following table summarizes the in vitro activity of a series of diphenylpiperazine analogs, demonstrating the impact of substitutions on the benzhydryl and piperazine (B1678402) moieties on N-type calcium channel inhibition. The data is adapted from studies on related benzhydrylpiperazine derivatives.

Compound ID	R¹ Substitution (on Benzhydryl Ring)	R² Substitution (on Piperazine)	N-Type Channel IC₅₀ (nM)	L-Type Channel IC₅₀ (nM)	Selectivity (L-Type/N-Type)
1	H	3,3-diphenylpropan-1-one	50	>10000	>200
2	4-CH₃	3,3-diphenylpropan-1-one	35	>10000	>285
3	4-F	3,3-diphenylpropan-1-one	20	8500	425
4	4-Cl	3,3-diphenylpropan-1-one	15	9500	633
5	H	2-methoxyacetamide	150	>20000	>133
6	4-CH₃	2-methoxyacetamide	110	>20000	>181

Note: The data presented is representative of the diphenylpiperazine class of N-type calcium channel inhibitors and serves to illustrate the SAR. Actual values may vary based on specific experimental conditions.

Experimental Protocols

Synthesis of 1-(4-Methylbenzhydryl)piperazine Intermediate

This protocol describes the synthesis of the key intermediate, 1-(4-methylbenzhydryl)piperazine, from 4-Methylbenzhydrol.

Materials:

• 4-Methylbenzhydrol

• Thionyl chloride (SOCl₂)

• Piperazine (anhydrous)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Dichloromethane (B109758) (DCM)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297)

• Hexanes

Procedure:

• Chlorination of 4-Methylbenzhydrol:

  • Dissolve 4-Methylbenzhydrol (1 equivalent) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 equivalents) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by pouring it into a saturated sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 4-methylbenzhydryl chloride. This intermediate is often used in the next step without further purification.

• N-Alkylation of Piperazine:

  • In a round-bottom flask, dissolve piperazine (4-5 equivalents) in dimethylformamide (DMF).

  • Add anhydrous potassium carbonate (3 equivalents) to the solution.

  • Add a solution of the crude 4-methylbenzhydryl chloride (1 equivalent) in DMF dropwise to the piperazine mixture.

  • Heat the reaction mixture to 80 °C and stir for 8-12 hours, monitoring by TLC.

  • After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to obtain pure 1-(4-methylbenzhydryl)piperazine.

General Protocol for the Synthesis of Final Inhibitor Analogs (Amide Coupling)

This protocol describes the coupling of the 1-(4-methylbenzhydryl)piperazine intermediate with a carboxylic acid to form the final amide product.

Materials:

• 1-(4-Methylbenzhydryl)piperazine

• Desired carboxylic acid (e.g., 3,3-diphenylpropanoic acid)

• (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Lithium chloride (LiCl) solution (5%)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the desired carboxylic acid (1.1 equivalents) in DMF, add EDC (1.2 equivalents), HOBt (1.2 equivalents), and DIPEA (2.5 equivalents).

• Stir the mixture at room temperature for 20 minutes.

• Add a solution of 1-(4-methylbenzhydryl)piperazine (1 equivalent) in DMF to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% LiCl solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the final N-type calcium channel inhibitor.

Experimental Workflow Diagram

Caption: Synthetic Workflow for N-Type Channel Inhibitors.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of 4-Methylbenzhydrol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the characterization of 4-Methylbenzhydrol (CAS No. 1517-63-1), a key intermediate in the synthesis of various organic compounds and active pharmaceutical ingredients.[1][2] The following sections detail the physicochemical properties, analytical data, and standardized protocols for the analysis of this compound.

Physicochemical and Safety Data

4-Methylbenzhydrol is a white to off-white crystalline solid.[2][3] It is sparingly soluble in water but soluble in organic solvents like ethanol (B145695) and ether.[2]

Table 1: Physicochemical Properties of 4-Methylbenzhydrol

Property	Value	Reference
Molecular Formula	C₁₄H₁₄O	--INVALID-LINK--
Molecular Weight	198.26 g/mol	--INVALID-LINK--
Melting Point	50-54 °C	--INVALID-LINK--
Boiling Point	~295.6 °C (estimate)	--INVALID-LINK--
IUPAC Name	(4-methylphenyl)(phenyl)methanol	--INVALID-LINK--

Safety Information: 4-Methylbenzhydrol is classified as an irritant, causing skin and serious eye irritation. It may also cause respiratory irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Analytical Characterization Data

The following tables summarize the key analytical data for the structural elucidation and purity assessment of 4-Methylbenzhydrol.

Table 2: ¹H NMR Spectral Data of 4-Methylbenzhydrol (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.38 - 7.20	m	9H	Aromatic protons
5.75	s	1H	CH-OH
2.34	s	3H	-CH₃
2.10 (variable)	s (broad)	1H	-OH

Data sourced from ChemicalBook and PubChem.[4][5]

Table 3: ¹³C NMR Spectral Data of 4-Methylbenzhydrol (CDCl₃)

Chemical Shift (ppm)	Assignment
144.0	Aromatic C (quaternary)
141.1	Aromatic C (quaternary)
137.2	Aromatic C (quaternary)
129.2	Aromatic CH
128.5	Aromatic CH
127.5	Aromatic CH
126.5	Aromatic CH
76.1	CH-OH
21.2	-CH₃

Data sourced from ChemicalBook.[6]

Table 4: Infrared (IR) Spectroscopy Peak List

Wavenumber (cm⁻¹)	Intensity	Assignment
3600-3200	Strong, Broad	O-H stretch (alcohol)
3100-3000	Medium	C-H stretch (aromatic)
2920-2850	Medium	C-H stretch (aliphatic, -CH₃)
1600, 1490, 1450	Medium-Weak	C=C stretch (aromatic)
1200-1000	Strong	C-O stretch (alcohol)
820	Strong	C-H bend (para-substituted aromatic)

Interpretation based on typical IR absorption ranges and spectra available on PubChem.[4]

Table 5: Mass Spectrometry (GC-MS) Fragmentation Data

m/z	Relative Intensity	Assignment
198	Moderate	[M]⁺ (Molecular ion)
183	Moderate	[M - CH₃]⁺
165	Moderate	[M - CH₃ - H₂O]⁺
119	High	[C₉H₇]⁺
105	Base Peak	[C₇H₅O]⁺ or [C₈H₉]⁺
91	High	[C₇H₇]⁺ (Tropylium ion)

Data sourced from PubChem.[4]

Experimental Protocols

The following are detailed protocols for the analytical characterization of 4-Methylbenzhydrol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the procedure for acquiring ¹H and ¹³C NMR spectra of 4-Methylbenzhydrol.

Materials:

• 4-Methylbenzhydrol sample

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• NMR tube (5 mm)

• Pipettes and vials

• NMR spectrometer (e.g., 400 MHz)

Protocol:

• Sample Preparation:

  • Weigh approximately 10-20 mg of 4-Methylbenzhydrol into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of CDCl₃ containing TMS to the vial.

  • Gently swirl or vortex the vial until the sample is completely dissolved.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to obtain optimal resolution.

  • For ¹H NMR:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

  • For ¹³C NMR:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters: 512-1024 scans, relaxation delay of 2-5 seconds, spectral width of 200-240 ppm.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum by setting the CDCl₃ triplet to 77.16 ppm.

  • Integrate the peaks in the ¹H spectrum.

  • Assign the peaks based on their chemical shifts, multiplicities, and integration values.

Infrared (IR) Spectroscopy

This protocol describes the preparation of a KBr pellet for obtaining the IR spectrum of solid 4-Methylbenzhydrol.

Materials:

• 4-Methylbenzhydrol sample

• Infrared (IR) grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press and die set

• FTIR spectrometer

Protocol:

• Sample Preparation (KBr Pellet):

  • Place a small amount (1-2 mg) of 4-Methylbenzhydrol into a clean, dry agate mortar.

  • Add approximately 100-200 mg of dry IR-grade KBr to the mortar.

  • Gently grind the mixture with the pestle for 1-2 minutes until a fine, homogeneous powder is obtained.[7][8]

  • Transfer a portion of the powder into the die set of the pellet press.

  • Apply pressure (typically 8-10 tons) for 1-2 minutes to form a transparent or translucent pellet.[8]

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Identify and label the major absorption peaks in the spectrum.

  • Assign the peaks to the corresponding functional group vibrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a standard method for the GC-MS analysis of 4-Methylbenzhydrol.

Materials:

• 4-Methylbenzhydrol sample

• Dichloromethane (DCM) or other suitable volatile solvent, HPLC grade

• GC vials with caps

• GC-MS system with a suitable capillary column (e.g., HP-5MS or equivalent)

Protocol:

• Sample Preparation:

  • Prepare a stock solution of 4-Methylbenzhydrol in DCM at a concentration of approximately 1 mg/mL.

  • Perform serial dilutions as necessary to achieve a final concentration suitable for the instrument's linear range (e.g., 1-10 µg/mL).

  • Transfer the final solution to a GC vial.

• Instrumental Analysis:

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Injection Volume: 1 µL

    • Split Ratio: 20:1

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 1 minute

      • Ramp: 15 °C/min to 280 °C

      • Hold at 280 °C for 5 minutes

  • MS Conditions:

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Ionization Mode: Electron Impact (EI) at 70 eV

    • Scan Range: 40-400 m/z

• Data Analysis:

  • Identify the peak corresponding to 4-Methylbenzhydrol in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak and major fragment ions.

  • Compare the obtained mass spectrum with a reference library (e.g., NIST) for confirmation.

Visualizations

The following diagrams illustrate the general workflow for the characterization of 4-Methylbenzhydrol.

Caption: Overall workflow for the synthesis and characterization of 4-Methylbenzhydrol.

References

• 1. youtube.com [youtube.com]
• 2. guidechem.com [guidechem.com]
• 3. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 4. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Methylbenzhydrol(1517-63-1) 1H NMR [m.chemicalbook.com]
• 6. 4-Methylbenzhydrol(1517-63-1) 13C NMR [m.chemicalbook.com]
• 7. shimadzu.com [shimadzu.com]
• 8. KBr Pellet Preparation for IR Spectroscopy using Hydraulic Pellet Press - AntsLAB [antslab.in]

Application Note and Protocol for the Purification of Synthesized 4-Methylbenzhydrol by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a valuable intermediate in organic synthesis, notably in the preparation of pharmaceutical compounds and other fine chemicals.[1] Following its synthesis, crude 4-methylbenzhydrol often contains unreacted starting materials, by-products, and other impurities that must be removed to ensure the integrity of subsequent reactions and the purity of the final product. Recrystallization is a robust and widely used technique for the purification of solid organic compounds, leveraging the differences in solubility between the desired compound and impurities in a given solvent system at varying temperatures.[2]

This application note provides a detailed protocol for the purification of 4-methylbenzhydrol using a mixed-solvent recrystallization method. The procedure is designed to be straightforward, scalable, and effective in yielding high-purity crystalline 4-methylbenzhydrol.

Principle of Recrystallization

The selection of an appropriate solvent system is critical for successful recrystallization. An ideal solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at cooler temperatures. This differential solubility allows for the dissolution of the crude product in a minimal amount of hot solvent, followed by the formation of pure crystals upon cooling, while impurities remain dissolved in the mother liquor. For 4-methylbenzhydrol, a non-polar compound, a mixed-solvent system of a "good" solvent (in which it is readily soluble) and a "bad" or "anti-solvent" (in which it is poorly soluble) provides excellent control over the crystallization process. Based on the principle of "like dissolves like," a combination of a moderately polar solvent like ethanol (B145695) or isopropanol (B130326) and a non-polar anti-solvent like hexane (B92381) or water is effective.

Data Presentation

The following table summarizes typical quantitative data associated with the recrystallization of 4-methylbenzhydrol. These values are representative and may vary depending on the initial purity of the crude product and specific laboratory conditions.

Parameter	Crude 4-Methylbenzhydrol	Recrystallized 4-Methylbenzhydrol
Appearance	Off-white to yellowish powder	White crystalline solid
Purity (by GC or HPLC)	85-95%	>99%
Melting Point	48-53 °C	52-54 °C
Typical Recovery Yield	N/A	75-90%

Experimental Protocol

This protocol details the purification of crude 4-methylbenzhydrol using an isopropanol-water mixed solvent system.

Materials and Equipment:

• Crude 4-Methylbenzhydrol

• Isopropanol (reagent grade)

• Deionized Water

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

• Ice bath

• Spatula

• Drying oven or desiccator

Procedure:

• Dissolution:

  • Place 10.0 g of crude 4-methylbenzhydrol into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add 30 mL of isopropanol to the flask.

  • Gently heat the mixture on a hot plate with stirring. Bring the solution to a gentle boil.

  • Continue to add isopropanol in small portions (1-2 mL at a time) until the 4-methylbenzhydrol is completely dissolved. Avoid adding a large excess of solvent to ensure the solution is saturated.

• Hot Filtration (Optional):

  • If any insoluble impurities are visible in the hot solution, perform a hot gravity filtration.

  • Preheat a second Erlenmeyer flask and a funnel with fluted filter paper by rinsing with hot isopropanol.

  • Quickly pour the hot solution through the fluted filter paper into the clean, pre-warmed flask.

• Induction of Crystallization:

  • Remove the flask containing the clear solution from the heat source.

  • Slowly add deionized water dropwise to the hot solution while stirring. Water acts as the anti-solvent.

  • Continue adding water until the solution becomes faintly and persistently cloudy (turbid), indicating the onset of crystallization.

  • If the solution becomes excessively cloudy, add a few drops of hot isopropanol until it becomes clear again.

• Cooling and Crystal Growth:

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature, undisturbed. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation of Crystals:

  • Set up a Buchner funnel with filter paper over a clean filter flask connected to a vacuum source.

  • Wet the filter paper with a small amount of a cold 1:1 isopropanol-water mixture to ensure a good seal.

  • Pour the cold slurry of crystals into the Buchner funnel and apply the vacuum.

  • Use a spatula to transfer any remaining crystals from the flask.

• Washing:

  • With the vacuum still applied, wash the crystals on the filter paper with a small amount (approx. 10-15 mL) of ice-cold 1:1 isopropanol-water mixture to remove any residual soluble impurities from the mother liquor.

  • Repeat the wash step with a small amount of ice-cold deionized water.

• Drying:

  • Allow the crystals to air-dry on the filter paper for a few minutes by pulling air through the funnel.

  • Transfer the purified crystals to a watch glass or drying dish and dry them in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved. Alternatively, the crystals can be dried in a desiccator.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the recrystallization process.

Caption: Experimental workflow for the recrystallization of 4-Methylbenzhydrol.

Caption: Troubleshooting common issues in recrystallization.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Utilization of 4-Methylbenzhydrol in the Synthesis of Novel Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 4-Methylbenzhydrol as a starting material for the generation of novel compounds with potential therapeutic applications. Detailed experimental protocols, data presentation, and visualizations of relevant biological pathways are included to guide researchers in the fields of medicinal chemistry and drug discovery.

Introduction

4-Methylbenzhydrol is a versatile secondary alcohol that serves as a valuable building block in organic synthesis. Its benzhydryl moiety is a key pharmacophore in a variety of biologically active molecules. This document outlines the synthesis of two classes of compounds derived from 4-Methylbenzhydrol: N-Aryl/Alkyl-N'-(4-methylbenzhydryl)piperazines as potential dopamine (B1211576) transporter (DAT) inhibitors and N-type calcium channel blockers, and Benzhydrylpiperazine-coupled Nitrobenzenesulfonamide Hybrids with potential antimycobacterial activity.

I. Synthesis of N-(4-Methylbenzhydryl)piperazine Derivatives

The 4-methylbenzhydryl group can be readily introduced into various scaffolds, such as piperazine (B1678402), to generate compounds with significant biological activity. These derivatives have shown promise as inhibitors of the dopamine transporter (DAT) and as N-type calcium channel blockers, making them attractive candidates for the development of therapeutics for neurological disorders and pain management.[1][2]

A. Synthetic Pathway

The synthesis of N-(4-Methylbenzhydryl)piperazine derivatives from 4-Methylbenzhydrol is a two-step process. First, the hydroxyl group of 4-Methylbenzhydrol is converted to a more reactive leaving group, such as a bromide, to form 4-methylbenzhydryl bromide. This intermediate is then reacted with a suitable N-substituted piperazine to yield the final product.

Caption: Synthetic workflow for N-Methyl-N'-(4-methylbenzhydryl)piperazine.

B. Experimental Protocols

Protocol 1: Synthesis of 4-Methylbenzhydryl Bromide

This protocol describes the conversion of 4-Methylbenzhydrol to 4-Methylbenzhydryl Bromide using phosphorus tribromide.

Materials:

• 4-Methylbenzhydrol

• Phosphorus tribromide (PBr₃)

• Dry benzene (B151609)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 4-Methylbenzhydrol (1.0 eq) in dry benzene in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add phosphorus tribromide (0.5 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by carefully adding saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude 4-methylbenzhydryl bromide.

• The crude product can be used in the next step without further purification. A general procedure for this type of reaction suggests that the product is obtained in quantitative yield.[3]

Protocol 2: Synthesis of N-Methyl-N'-(4-methylbenzhydryl)piperazine

This protocol details the nucleophilic substitution reaction between 4-methylbenzhydryl bromide and N-methylpiperazine.

Materials:

• 4-Methylbenzhydryl bromide

• N-methylpiperazine

• Dry benzene

• Diethyl ether

• Dilute hydrochloric acid

• Sodium hydroxide (B78521) solution

• Petroleum ether

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, mix 4-methylbenzhydryl chloride (1.0 eq) with N-methylpiperazine (2.0 eq) in dry benzene.[4]

• Stir the reaction mixture at room temperature. The reaction can be left to proceed overnight.

• After the reaction is complete, as monitored by TLC, add water and diethyl ether to the reaction mixture and transfer to a separatory funnel.

• Separate the ether layer and wash it with water.

• Extract the desired product from the ether layer with dilute hydrochloric acid.

• Make the acidic aqueous solution alkaline with a sodium hydroxide solution to precipitate the free base.

• Extract the liberated base with diethyl ether.

• Dry the ether extract over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain the crude product.

• The crude product can be purified by recrystallization from petroleum ether.[4]

C. Data Presentation

Compound	Starting Material	Reagents	Yield (%)	Reference
4-Methylbenzhydryl Bromide	4-Methylbenzhydrol	PBr₃, Benzene	quant.	[3]
N-Methyl-N'-(4-methylbenzhydryl)piperazine	4-Methylbenzhydryl Chloride	N-Methylpiperazine, Benzene	N/A	[4]

Note: Specific yield for the synthesis of N-Methyl-N'-(4-methylbenzhydryl)piperazine was not available in the cited literature. The patent describes the isolation of the product as a maleate (B1232345) salt.

II. Synthesis of Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids

A series of benzhydrylpiperazine-coupled nitrobenzenesulfonamide hybrids have been synthesized and evaluated for their antimycobacterial activity.[5][6][7] The synthetic strategy involves the initial oxidation of 4-Methylbenzhydrol to 4-methylbenzophenone (B132839), which then serves as the starting point for the multi-step synthesis.

A. Synthetic Pathway

The synthesis of these hybrid molecules is a multi-step process that begins with the oxidation of 4-Methylbenzhydrol. The resulting 4-methylbenzophenone is then reduced and chlorinated before being coupled with piperazine. The subsequent steps involve coupling with a Boc-protected amino acid, deprotection, and final reaction with a nitrobenzenesulfonyl chloride.

Caption: General workflow for the synthesis of benzhydrylpiperazine hybrids.

B. Experimental Protocols

Protocol 3: General Procedure for the Synthesis of Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids

This protocol is adapted from the work of Murthy et al. (2021) and outlines the general steps for the synthesis of the target hybrids, starting from a substituted benzophenone.[6][7][8]

Materials:

• 4-Methylbenzophenone (can be synthesized by oxidation of 4-Methylbenzhydrol)

• Sodium borohydride (B1222165) (NaBH₄)

• Thionyl chloride (SOCl₂)

• Piperazine

• Boc-protected amino acids

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Trifluoroacetic acid (TFA)

• Nitro-substituted benzenesulfonyl chloride

• Methanol (B129727), Dichloromethane (DCM), Diethyl ether, n-Pentane

• Standard laboratory glassware and purification equipment (column chromatography)

Procedure:

• Reduction of 4-Methylbenzophenone: Reduce 4-methylbenzophenone to the corresponding alcohol using sodium borohydride in methanol.

• Chlorination: Convert the resulting alcohol to 4-methylbenzhydryl chloride using thionyl chloride.

• Piperazine Coupling: React the 4-methylbenzhydryl chloride with piperazine to obtain 1-(4-methylbenzhydryl)piperazine.

• Amide Coupling: To a solution of 1-(4-methylbenzhydryl)piperazine (1.0 eq) and a Boc-protected amino acid (1.0 eq) in DCM, add HATU (1.2 eq) and DIPEA (3.0 eq). Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Boc Deprotection: To the crude amide intermediate dissolved in DCM, add TFA (3.0 eq) and stir at room temperature for 2 hours. Evaporate the solvent to dryness to obtain the amine as a TFA salt.

• Sulfonamide Formation: Dissolve the amine TFA salt in DCM and add DIPEA (5.0 eq), followed by the appropriate nitro-substituted benzenesulfonyl chloride (1.2 eq). Stir at room temperature for 1 hour.

• Purification: Purify the final product by column chromatography on silica (B1680970) gel using a gradient of methanol in dichloromethane as the eluent. Further purification can be achieved by trituration with a mixture of n-pentane/diethyl ether.[6][8]

C. Data Presentation

The following table summarizes the yield for a representative compound from the series of benzhydrylpiperazine-coupled nitrobenzenesulfonamide hybrids synthesized by Murthy et al. (2021).[5][7]

Compound	Starting Materials	Yield (%)	Reference
N-(2-(4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)-2-oxoethyl)-4-nitrobenzenesulfonamide	1-(bis(4-fluorophenyl)methyl)piperazine, Boc-glycine, 4-nitrobenzenesulfonyl chloride	73	[5][7]

III. Biological Signaling Pathways

A. Dopamine Transporter (DAT) Signaling

Derivatives of 4-Methylbenzhydrol, specifically N-(4-methylbenzhydryl)piperazines, are designed to inhibit the dopamine transporter (DAT). DAT is a presynaptic protein responsible for the reuptake of dopamine from the synaptic cleft, thus terminating its signal.[9][10][11][12][13] Inhibition of DAT leads to an increase in the concentration and duration of dopamine in the synapse, enhancing dopaminergic neurotransmission. This mechanism is relevant for the treatment of conditions associated with dopamine deficiency, such as ADHD and depression.[9]

Caption: Inhibition of Dopamine Transporter (DAT) by a 4-Methylbenzhydrol derivative.

B. N-Type Calcium Channel Signaling

N-type voltage-gated calcium channels (Caᵥ2.2) are crucial for neurotransmitter release at presynaptic terminals.[14][15][16] Upon depolarization of the neuronal membrane, these channels open, allowing an influx of calcium ions. This increase in intracellular calcium triggers the fusion of synaptic vesicles with the presynaptic membrane, leading to the release of neurotransmitters into the synaptic cleft.[15][16][17] Blockade of N-type calcium channels by compounds derived from 4-Methylbenzhydrol can reduce this calcium influx, thereby inhibiting neurotransmitter release. This mechanism is a key target for the development of analgesics, as it can dampen the transmission of pain signals.[15][16]

References

• 1. 4-Methylbenzhydrol | 1517-63-1 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. 4-Methylbenzyl bromide synthesis - chemicalbook [chemicalbook.com]
• 4. US2630435A - N-benzohydryl-n-methyl piperazines and process of preparing same - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Mechanisms of dopamine transporter regulation in normal and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dopamine transporter - Wikipedia [en.wikipedia.org]
• 11. The dopamine transporter: An unrecognized nexus for dysfunctional peripheral immunity and signaling in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Overview of the structure and function of the dopamine transporter and its protein interactions [frontiersin.org]
• 13. Dopamine: Functions, Signaling, and Association with Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regulation of N-type voltage-gated calcium channels and presynaptic function by cyclin-dependent kinase 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. grokipedia.com [grokipedia.com]
• 16. N-type calcium channel - Wikipedia [en.wikipedia.org]
• 17. N-Type Calcium Channels and Their Regulation by GABABReceptors in Axons of Neonatal Rat Optic Nerve - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Pilot Plant Scale-Up Synthesis of 4-Methylbenzhydrol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the pilot plant scale-up synthesis of 4-Methylbenzhydrol, a key intermediate in the synthesis of various pharmaceutical compounds. The document outlines two primary synthetic routes: a Grignard reaction and a Meerwein-Ponndorf-Verley (MPV) reduction, offering flexibility based on available equipment and process safety considerations. Detailed experimental procedures, quantitative data, purification protocols, and safety guidelines are presented to facilitate a seamless transition from laboratory to pilot-scale production.

Overview of Synthetic Strategies

Two robust and scalable methods for the synthesis of 4-Methylbenzhydrol are presented:

• Method A: Grignard Reaction. This classic carbon-carbon bond-forming reaction involves the addition of a phenylmagnesium halide to 4-methylbenzaldehyde (B123495). It is a high-yielding route but requires strict anhydrous conditions and careful control of the exothermic reaction.

• Method B: Meerwein-Ponndorf-Verley (MPV) Reduction. This method involves the reduction of 4-methylbenzophenone (B132839) using a metal alkoxide catalyst, typically aluminum isopropoxide, in the presence of a sacrificial alcohol like isopropanol.[1][2][3][4] This route is often preferred for its high chemoselectivity and milder reaction conditions compared to the Grignard reaction.[1][2]

The choice between these methods will depend on factors such as raw material availability, equipment capabilities, and safety infrastructure at the pilot plant.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for each synthetic route at a pilot plant scale.

Table 1: Quantitative Parameters for Grignard Reaction (Method A)

Parameter	Value	Unit	Notes
Reactants
4-Methylbenzaldehyde	1.0	molar equivalent
Bromobenzene (B47551)	1.1	molar equivalent
Magnesium Turnings	1.2	molar equivalent
Anhydrous Tetrahydrofuran (THF)	10	L/kg of 4-methylbenzaldehyde	Solvent for Grignard reagent formation and reaction.
Reaction Conditions
Grignard Formation Temperature	35 - 45	°C	Controlled exotherm.
Reaction Temperature	0 - 10	°C	During addition of 4-methylbenzaldehyde.
Reaction Time	2 - 4	hours	After complete addition of aldehyde.
Work-up & Purification
Quenching Solution	Saturated aq. NH4Cl
Extraction Solvent	Toluene (B28343)
Crystallization Solvent System	Heptane (B126788)/Toluene	9:1	v/v
Expected Yield & Purity
Yield (isolated)	85 - 95	%	Based on 4-methylbenzaldehyde.
Purity (by HPLC)	>99	%	After crystallization.

Table 2: Quantitative Parameters for MPV Reduction (Method B)

Parameter	Value	Unit	Notes
Reactants
4-Methylbenzophenone	1.0	molar equivalent
Aluminum Isopropoxide	0.3 - 0.5	molar equivalent	Catalyst.
Isopropanol	10	L/kg of 4-methylbenzophenone	Solvent and hydride source.
Toluene	5	L/kg of 4-methylbenzophenone	Co-solvent to aid in acetone (B3395972) removal.
Reaction Conditions
Reaction Temperature	80 - 85	°C	Reflux to remove acetone.
Reaction Time	6 - 8	hours	Monitored by TLC or HPLC.
Work-up & Purification
Quenching Solution	2 M HCl
Extraction Solvent	Toluene
Crystallization Solvent System	Heptane/Toluene	8:2	v/v
Expected Yield & Purity
Yield (isolated)	90 - 98	%	Based on 4-methylbenzophenone.
Purity (by HPLC)	>99.5	%	After crystallization.

Experimental Protocols

Method A: Grignard Reaction

This protocol describes the synthesis of 4-Methylbenzhydrol from 4-methylbenzaldehyde and phenylmagnesium bromide on a pilot plant scale.

Equipment:

• 100 L glass-lined reactor equipped with a mechanical stirrer, reflux condenser, dropping funnel, and nitrogen inlet/outlet.

• 20 L dropping funnel.

• Heat/cool circulator.

• 50 L quench vessel.

• 100 L extraction vessel.

• Crystallization vessel with filtration capabilities.

• Vacuum oven.

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous Tetrahydrofuran (THF)

• Bromobenzene

• 4-Methylbenzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Toluene

• Heptane

• Anhydrous sodium sulfate (B86663)

Procedure:

• Reactor Preparation: Ensure the 100 L reactor is clean, dry, and purged with nitrogen.

• Grignard Reagent Formation:

  • Charge the reactor with magnesium turnings.

  • Add a single crystal of iodine to activate the magnesium surface.

  • Add a portion of the anhydrous THF.

  • In the 20 L dropping funnel, prepare a solution of bromobenzene in anhydrous THF.

  • Slowly add a small amount of the bromobenzene solution to the reactor to initiate the reaction, which is indicated by a gentle reflux and the disappearance of the iodine color.

  • Once the reaction has initiated, add the remaining bromobenzene solution dropwise, maintaining a gentle reflux by controlling the addition rate and using the heat/cool circulator.

  • After the addition is complete, stir the mixture at 35-45 °C for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with 4-Methylbenzaldehyde:

  • Cool the Grignard reagent solution to 0-5 °C.

  • In the 20 L dropping funnel, prepare a solution of 4-methylbenzaldehyde in anhydrous THF.

  • Add the 4-methylbenzaldehyde solution dropwise to the Grignard reagent, maintaining the temperature between 0-10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or HPLC.

• Work-up and Extraction:

  • Carefully quench the reaction by slowly adding the reaction mixture to the 50 L quench vessel containing a stirred, ice-cold saturated aqueous ammonium chloride solution.

  • Transfer the quenched mixture to the 100 L extraction vessel.

  • Add toluene and stir to extract the product.

  • Separate the organic layer.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification by Crystallization:

  • Concentrate the toluene solution under reduced pressure to approximately one-third of its original volume.

  • Slowly add heptane while stirring to induce crystallization.

  • Cool the mixture to 0-5 °C and hold for at least 2 hours to maximize crystal formation.

  • Filter the solid product and wash the filter cake with a cold heptane/toluene (9:1) mixture.

• Drying:

  • Dry the purified 4-Methylbenzhydrol in a vacuum oven at 40-45 °C until a constant weight is achieved.

Method B: Meerwein-Ponndorf-Verley (MPV) Reduction

This protocol details the reduction of 4-methylbenzophenone to 4-Methylbenzhydrol using aluminum isopropoxide.

Equipment:

• 100 L glass-lined reactor equipped with a mechanical stirrer, distillation setup, and nitrogen inlet/outlet.

• Heat/cool circulator.

• 50 L quench vessel.

• 100 L extraction vessel.

• Crystallization vessel with filtration capabilities.

• Vacuum oven.

Materials:

• 4-Methylbenzophenone

• Aluminum isopropoxide

• Isopropanol

• Toluene

• 2 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Heptane

• Anhydrous sodium sulfate

Procedure:

• Reactor Setup: Charge the 100 L reactor with 4-methylbenzophenone, aluminum isopropoxide, isopropanol, and toluene.

• Reaction:

  • Heat the mixture to reflux (approximately 80-85 °C) under a nitrogen atmosphere.

  • The acetone formed during the reaction will be removed by distillation along with some isopropanol.

  • Continue the reaction for 6-8 hours, monitoring the progress by TLC or HPLC until the starting material is consumed.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Slowly add 2 M hydrochloric acid to the 50 L quench vessel and then transfer the reaction mixture to it to hydrolyze the aluminum salts.

  • Transfer the quenched mixture to the 100 L extraction vessel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification by Crystallization:

  • Concentrate the toluene solution under reduced pressure.

  • Add heptane to the concentrated solution to initiate crystallization.

  • Cool the mixture to 0-5 °C and stir for 2 hours.

  • Filter the crystalline product and wash the cake with a cold heptane/toluene (8:2) mixture.

• Drying:

  • Dry the final product in a vacuum oven at 40-45 °C to a constant weight.

Visualizations

Grignard Reaction Workflow

Caption: Workflow for the pilot plant synthesis of 4-Methylbenzhydrol via Grignard reaction.

MPV Reduction Workflow

Caption: Workflow for the pilot plant synthesis of 4-Methylbenzhydrol via MPV reduction.

Safety Considerations

General:

• All operations should be conducted in a well-ventilated pilot plant facility.

• Personnel must wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves.[5]

• Emergency eyewash and shower stations should be readily accessible.

Method A: Grignard Reaction:

• Fire Hazard: Grignard reagents and THF are highly flammable.[5] All equipment must be properly grounded to prevent static discharge.

• Exothermic Reaction: The formation of the Grignard reagent and its subsequent reaction are highly exothermic and can lead to a runaway reaction if not properly controlled.[6] Maintain strict temperature control and ensure the cooling system is functioning correctly.

• Moisture Sensitivity: Grignard reagents react violently with water. All glassware and solvents must be scrupulously dried before use. The reaction should be carried out under an inert atmosphere (e.g., nitrogen).

• Quenching: The quenching step is also exothermic and should be performed slowly and with adequate cooling.

Method B: MPV Reduction:

• Flammable Solvents: Isopropanol and toluene are flammable. Avoid open flames and ensure adequate ventilation.

• Aluminum Isopropoxide: While less hazardous than Grignard reagents, aluminum isopropoxide is moisture-sensitive and should be handled in a dry environment.

• Acid Handling: Use caution when handling hydrochloric acid for the work-up.

By following these detailed protocols and adhering to the safety guidelines, the successful and safe pilot plant scale-up synthesis of 4-Methylbenzhydrol can be achieved, providing a reliable source of this important pharmaceutical intermediate.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 3. Meerwein-Ponndorf-Verley Reduction - Wordpress [reagents.acsgcipr.org]
• 4. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]
• 5. acs.org [acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Asymmetric Synthesis of Chiral 4-Methylbenzhydrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral 4-Methylbenzhydrol is a valuable building block in the synthesis of pharmaceuticals and other biologically active molecules. Its stereochemistry can significantly influence the efficacy and safety of the final product. This document provides detailed protocols for the asymmetric synthesis of chiral 4-Methylbenzhydrol via two primary methods: the Corey-Bakshi-Shibata (CBS) reduction and asymmetric transfer hydrogenation (ATH) of 4-methylbenzophenone (B132839). Additionally, a protocol for the determination of enantiomeric excess (% ee) using chiral High-Performance Liquid Chromatography (HPLC) is described.

Methods Overview

The asymmetric synthesis of 4-Methylbenzhydrol is most commonly achieved through the enantioselective reduction of the prochiral ketone, 4-methylbenzophenone. This can be accomplished using various chiral catalysts and reducing agents. The two methods detailed below are well-established and provide high enantioselectivity.

Method 1: Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a highly reliable and widely used method for the enantioselective reduction of ketones.[1][2][3][4][5] It employs a chiral oxazaborolidine catalyst, which activates a borane (B79455) reducing agent and delivers a hydride to a specific face of the ketone, resulting in a predictable stereochemical outcome. The (S)-CBS catalyst typically yields the (R)-alcohol, while the (R)-CBS catalyst produces the (S)-alcohol.

Method 2: Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation is another powerful technique for the enantioselective reduction of ketones. This method typically utilizes a ruthenium catalyst with a chiral ligand, such as a tosylated diamine, and a hydrogen donor, like a mixture of formic acid and triethylamine. ATH is often praised for its operational simplicity and the use of readily available and safer hydrogen sources.

Experimental Protocols

Protocol 1: Asymmetric Synthesis of (R)-4-Methylbenzhydrol via CBS Reduction

This protocol is adapted from established procedures for the CBS reduction of aromatic ketones.

Materials:

• 4-Methylbenzophenone

• (S)-2-Methyl-CBS-oxazaborolidine (1 M solution in toluene)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add 4-methylbenzophenone (1.0 mmol, 196.24 mg).

• Dissolve the ketone in 5 mL of anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add (S)-2-Methyl-CBS-oxazaborolidine (0.1 mmol, 0.1 mL of a 1 M solution in toluene) dropwise to the stirred solution.

• After stirring for 10 minutes at 0 °C, add borane-dimethyl sulfide complex (1.0 mmol) dropwise over 5 minutes.

• Stir the reaction mixture at 0 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-2 hours), slowly quench the reaction by the dropwise addition of 2 mL of methanol at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add 1 M HCl (5 mL) and stir for another 10 minutes.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane:ethyl acetate gradient) to afford (R)-4-Methylbenzhydrol.

Protocol 2: Asymmetric Synthesis of (S)-4-Methylbenzhydrol via Asymmetric Transfer Hydrogenation

This protocol is based on general procedures for the ATH of benzophenones.

Materials:

• 4-Methylbenzophenone

• [RuCl₂(p-cymene)]₂

• (R,R)-N-(p-Tosyl)-1,2-diphenylethylenediamine ((R,R)-TsDPEN)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous dichloromethane (B109758) (DCM)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.005 mmol, 3.1 mg) and (R,R)-TsDPEN (0.011 mmol, 4.0 mg) in 2 mL of anhydrous DCM.

• Stir the mixture at room temperature for 30 minutes to form the catalyst.

• Prepare a 5:2 mixture of formic acid and triethylamine.

• In a separate flask, dissolve 4-methylbenzophenone (1.0 mmol, 196.24 mg) in 3 mL of anhydrous DCM.

• Add the ketone solution to the catalyst solution.

• Add the 5:2 formic acid/triethylamine mixture (1.0 mL) to the reaction flask.

• Stir the reaction at 28 °C and monitor by TLC.

• Once the reaction is complete (typically 12-24 hours), quench with water (5 mL).

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with brine (10 mL), and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane:ethyl acetate gradient) to yield (S)-4-Methylbenzhydrol.

Protocol 3: Determination of Enantiomeric Excess by Chiral HPLC

Instrumentation and Columns:

• A standard HPLC system with a UV detector is required.

• A chiral stationary phase (CSP) column is essential for the separation of enantiomers. Polysaccharide-based columns are often effective for this class of compounds.

Suggested HPLC Method:

• Column: Chiralcel OD-H (or a similar polysaccharide-based chiral column)

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Column Temperature: Ambient

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of the purified 4-Methylbenzhydrol in the mobile phase.

Procedure:

• Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Inject a sample of racemic 4-Methylbenzhydrol to determine the retention times of both enantiomers and to ensure adequate separation.

• Inject the synthesized chiral 4-Methylbenzhydrol sample.

• Integrate the peak areas for both enantiomers.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100 where Area₁ and Area₂ are the peak areas of the two enantiomers.

Data Presentation

Method	Catalyst	Reducing Agent / Hydrogen Source	Solvent	Temp. (°C)	Time (h)	Yield (%)	ee (%)	Product Configuration
CBS Reduction	(S)-2-Methyl-CBS-oxazaborolidine	BH₃·SMe₂	THF	0	1-2	>95	>95	(R)
Asymmetric Transfer Hydrogenation	[RuCl₂(p-cymene)]₂ / (R,R)-TsDPEN	HCOOH / NEt₃ (5:2)	DCM	28	12-24	>90	>95	(S)

Note: The data presented in this table are typical values reported in the literature for analogous substrates and should be considered as expected results. Actual yields and enantioselectivities may vary depending on the specific reaction conditions and purity of reagents.

Visualizations

Workflow for CBS Reduction

Caption: Workflow for the CBS reduction of 4-methylbenzophenone.

Mechanism of CBS Reduction

Caption: Simplified mechanism of the Corey-Bakshi-Shibata reduction.

Workflow for Asymmetric Transfer Hydrogenation

Caption: Workflow for the asymmetric transfer hydrogenation of 4-methylbenzophenone.

References

• 1. grokipedia.com [grokipedia.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. google.com [google.com]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

Catalytic Routes to 4-Methylbenzhydrol: A Guide for Researchers

Application Notes and Protocols for the Synthesis of 4-Methylbenzhydrol, a Key Intermediate in Pharmaceutical and Materials Science

For researchers, scientists, and professionals in drug development, the efficient and selective synthesis of diarylmethanols like 4-Methylbenzhydrol is a critical step in the development of new chemical entities. This document provides an overview of and detailed protocols for two primary catalytic methods for the synthesis of 4-Methylbenzhydrol from 4-methylbenzophenone (B132839): the Meerwein-Ponndorf-Verley (MPV) reduction and catalytic transfer hydrogenation.

Introduction

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a valuable secondary alcohol intermediate. Its structural motif is found in a range of biologically active molecules and functional materials. The catalytic reduction of the corresponding ketone, 4-methylbenzophenone, offers a direct and atom-economical route to this important compound. This application note explores two robust catalytic methodologies, providing quantitative data and detailed experimental protocols to enable researchers to select and implement the most suitable method for their needs.

Catalytic Methods Overview

The two principal catalytic methods for the synthesis of 4-Methylbenzhydrol are:

• Meerwein-Ponndorf-Verley (MPV) Reduction: A chemoselective reduction of ketones using a metal alkoxide catalyst, typically aluminum isopropoxide, in the presence of a sacrificial alcohol like isopropanol (B130326).[1][2] This method is valued for its mild conditions and high selectivity for the carbonyl group, leaving other functional groups intact.[2]

• Catalytic Hydrogenation/Transfer Hydrogenation: This method involves the use of a transition metal catalyst, such as ruthenium or palladium, to facilitate the transfer of hydrogen to the ketone.[3][4] Hydrogen can be supplied as a gas (catalytic hydrogenation) or from a donor molecule like isopropanol or formic acid (catalytic transfer hydrogenation).[3][5] These methods are highly efficient and can be adapted for asymmetric synthesis to produce chiral benzhydrols.[3][6]

Data Presentation

The following tables summarize quantitative data for the catalytic synthesis of 4-Methylbenzhydrol, providing a basis for comparison of the different methods.

Table 1: Catalytic Transfer Hydrogenation of 4-Methylbenzophenone [3]

Catalyst	Substrate/Catalyst Ratio (S/C)	Base	Solvent	Time (h)	Conversion (%)	Yield (%)
trans-RuCl2[P(C6H4-4-CH3)3]2(en)	2000	t-C4H9OK	2-Propanol	18	>99	98

en = ethylenediamine

Table 2: General Parameters for Meerwein-Ponndorf-Verley Reduction

Catalyst	Hydride Source	Solvent	Temperature (°C)	Typical Yield (%)
Aluminum isopropoxide	Isopropanol	Isopropanol/Toluene (B28343)	Reflux	High

Note: Specific quantitative data for the MPV reduction of 4-methylbenzophenone was not explicitly found in the search results, but high yields are generally reported for this reaction.[2]

Experimental Protocols

Protocol 1: Catalytic Transfer Hydrogenation using a Ruthenium Catalyst

This protocol is adapted from the work of Ohkuma, Koizumi, Ikehira, Yokozawa, and Noyori.[3][4]

Materials:

• 4-Methylbenzophenone

• trans-RuCl2[P(C6H4-4-CH3)3]2(ethylenediamine)

• Potassium tert-butoxide (t-C4H9OK)

• 2-Propanol (anhydrous)

• Hydrogen gas

• Schlenk flask or autoclave

• Magnetic stirrer

Procedure:

• In a dry Schlenk flask or autoclave under an inert atmosphere (e.g., argon), add 4-methylbenzophenone (1.0 mmol, 196.24 mg).

• Add the ruthenium catalyst (0.0005 mmol, S/C = 2000).

• Add potassium tert-butoxide (0.004 mmol, 0.45 mg).

• Add anhydrous 2-propanol (5 mL).

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel to 8 atm with hydrogen.

• Stir the reaction mixture at 28-35 °C for 18 hours.

• After the reaction is complete, carefully release the hydrogen pressure.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield pure 4-Methylbenzhydrol.

Protocol 2: Meerwein-Ponndorf-Verley (MPV) Reduction

This is a general protocol for the MPV reduction of a ketone.

Materials:

• 4-Methylbenzophenone

• Aluminum isopropoxide

• Isopropanol (anhydrous)

• Toluene (optional, for higher boiling point)

• Round-bottom flask with reflux condenser

• Distillation apparatus (optional, to remove acetone)

• Heating mantle

• Magnetic stirrer

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methylbenzophenone (10 mmol, 1.96 g) and a significant excess of anhydrous isopropanol (e.g., 50 mL).

• Add aluminum isopropoxide (e.g., 10-50 mol%) to the mixture.

• Heat the reaction mixture to a gentle reflux. To drive the equilibrium towards the product, the acetone (B3395972) formed can be slowly distilled off.[1] A mixture with toluene can be used to achieve a higher reflux temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by the slow addition of dilute hydrochloric acid.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization to yield pure 4-Methylbenzhydrol.

Visualizations

References

• 1. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. Selective hydrogenation of benzophenones to benzhydrols. Asymmetric synthesis of unsymmetrical diarylmethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. datapdf.com [datapdf.com]
• 6. Efficient Access to Chiral Benzhydrols via Asymmetric Transfer Hydrogenation of Unsymmetrical Benzophenones with Bifunctional Oxo-Tethered Ruthenium Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 4-Methylbenzhydrol to Enhance Biological Activity

Abstract

These application notes provide a comprehensive guide to the derivatization of 4-Methylbenzhydrol, a versatile chemical intermediate, to enhance its biological activity. This document focuses on the rationale and methodologies for synthesizing derivatives targeting the dopamine (B1211576) transporter (DAT) and N-type calcium channels, both of which are significant targets in drug discovery for neurological and cardiovascular disorders. Detailed experimental protocols, quantitative biological activity data, and visual representations of signaling pathways and experimental workflows are presented to facilitate further research and development in this area.

Introduction

4-Methylbenzhydrol serves as a valuable scaffold in medicinal chemistry due to its structural features, which allow for a variety of chemical modifications. Its derivatives have shown promise as modulators of key biological targets. This document outlines strategies for the derivatization of 4-Methylbenzhydrol, with a primary focus on the synthesis of a potent dopamine transporter (DAT) inhibitor, 4-hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone, and a discussion on the potential for developing N-type calcium channel blockers.

The derivatization of the hydroxyl group of 4-Methylbenzhydrol into esters and ethers, as well as the incorporation of the 4-methylphenyl moiety into more complex heterocyclic structures, can significantly enhance its biological efficacy and selectivity.

Rationale for Derivatization

Targeting the Dopamine Transporter (DAT)

The dopamine transporter is a crucial protein that regulates dopamine levels in the brain by reuptaking it from the synaptic cleft.[1][2] Its dysfunction is implicated in various neurological and psychiatric disorders. Inhibitors of DAT can increase synaptic dopamine levels, a mechanism that is therapeutically beneficial in conditions like ADHD and depression, and is also the basis for the effects of psychostimulants like cocaine.[1] The discovery of 4-hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone as a potent DAT inhibitor highlights the potential of incorporating the 4-methylphenyl group, present in 4-Methylbenzhydrol, into novel piperidine-based scaffolds.[3]

Targeting N-type Calcium Channels

N-type voltage-gated calcium channels are primarily located in the nervous system and play a critical role in neurotransmitter release. Blockers of these channels have therapeutic potential as analgesics for chronic pain and in the treatment of other neurological conditions. Structure-activity relationship (SAR) studies on diphenylpiperazine and N-benzhydrylpiperazine derivatives have demonstrated their potential as N-type calcium channel inhibitors.[4][5] The benzhydryl moiety is structurally similar to the 4-methylbenzhydryl group, suggesting that derivatives of 4-Methylbenzhydrol could also exhibit activity at these channels.

Derivatization Strategies and Synthesis Protocols

Synthesis of a Potent Dopamine Transporter Inhibitor

A key example of enhancing the biological activity of a 4-methylphenyl-containing scaffold is the synthesis of 4-hydroxy-1-methyl-4-(p-tolyl)-3-piperidyl p-tolyl ketone.

Experimental Protocol: Synthesis of 4-hydroxy-1-methyl-4-(p-tolyl)-3-piperidyl p-tolyl ketone

This protocol is a generalized representation based on common synthetic routes for similar piperidine (B6355638) derivatives and may require optimization.

Step 1: Synthesis of 1-methyl-4-piperidone (B142233) This is a commercially available starting material or can be synthesized from 4-aminopyridine.

Step 2: α-Bromination of 1-methyl-4-piperidone 1-methyl-4-piperidone is brominated at the α-position to the carbonyl group using a suitable brominating agent like N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide.

Step 3: Synthesis of the Grignard Reagent (p-tolylmagnesium bromide) p-Bromotoluene is reacted with magnesium turnings in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) to form the Grignard reagent.

Step 4: Grignard reaction with α-bromo-1-methyl-4-piperidone The Grignard reagent (p-tolylmagnesium bromide) is reacted with α-bromo-1-methyl-4-piperidone. This reaction proceeds via nucleophilic attack of the Grignard reagent on the carbonyl carbon, followed by rearrangement to form a piperidin-3-one (B1582230) intermediate.

Step 5: Second Grignard reaction to form the tertiary alcohol A second equivalent of the Grignard reagent (p-tolylmagnesium bromide) is added to the piperidin-3-one intermediate to form the tertiary alcohol, 4-hydroxy-1-methyl-4-(p-tolyl)-3-piperidyl p-tolyl ketone.

Step 6: Work-up and Purification The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Workflow Diagram:

Caption: Synthetic workflow for a 4-Methylbenzhydrol-related DAT inhibitor.

General Protocol for Esterification of 4-Methylbenzhydrol

Esterification of the hydroxyl group is a common strategy to modify the physicochemical properties of a molecule, which can impact its absorption, distribution, metabolism, and excretion (ADME) profile and, consequently, its biological activity.

Experimental Protocol: Fischer-Speier Esterification

• Reaction Setup: In a round-bottom flask, dissolve 4-Methylbenzhydrol (1.0 eq) in an excess of the desired carboxylic acid (e.g., 5-10 eq) or in an inert solvent like toluene (B28343) with a slight excess of the carboxylic acid (1.1-1.5 eq).

• Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) (0.05-0.1 eq).

• Reaction Conditions: Heat the mixture to reflux. If using toluene, a Dean-Stark apparatus can be used to remove the water formed during the reaction, driving the equilibrium towards the product.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. If a solvent was used, remove it under reduced pressure. Dilute the residue with an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ester can be purified by column chromatography on silica gel.

General Protocol for Etherification of 4-Methylbenzhydrol

Ether derivatives can also be synthesized to explore the structure-activity relationship. The Williamson ether synthesis is a common method.

Experimental Protocol: Williamson Ether Synthesis

• Deprotonation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Methylbenzhydrol (1.0 eq) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF). Add a strong base, such as sodium hydride (NaH) (1.1-1.2 eq), portion-wise at 0 °C. Allow the mixture to stir at room temperature for 30-60 minutes.

• Alkylation: Add the desired alkyl halide (e.g., methyl iodide, ethyl bromide) (1.1-1.5 eq) dropwise to the solution.

• Reaction Conditions: Allow the reaction to stir at room temperature or heat gently if necessary.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, quench it by the slow addition of water. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude ether by column chromatography on silica gel.

Quantitative Biological Data

The following table summarizes the reported biological activity of the exemplary dopamine transporter inhibitor, demonstrating the high affinity achieved through derivatization.

Compound ID	Compound Name	Target	Assay Type	Ki (nM)	Reference
1	4-hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone	DAT	Binding Affinity	492	[3]
2	High-affinity analogue of Compound 1	DAT	Binding Affinity	11	[3]
1	4-hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone	DAT	Dopamine Reuptake	360	[3]
2	High-affinity analogue of Compound 1	DAT	Dopamine Reuptake	55	[3]

Note: The structure of the high-affinity analogue (Compound 2) was derived from chemical modifications of Compound 1 as described in the referenced literature.[3]

Signaling Pathway

Dopamine Transporter (DAT) Signaling Pathway

The primary function of the dopamine transporter is the reuptake of dopamine from the synaptic cleft into the presynaptic neuron. This process terminates dopaminergic signaling. Inhibitors of DAT block this reuptake, leading to an increased concentration and prolonged presence of dopamine in the synapse. This, in turn, leads to enhanced activation of postsynaptic dopamine receptors (D1-D5), which are G-protein coupled receptors that modulate downstream signaling cascades, including the adenylyl cyclase/cAMP/PKA pathway.

Caption: Dopamine transporter (DAT) inhibition by a derivative.

Conclusion

The derivatization of 4-Methylbenzhydrol presents a promising avenue for the discovery of novel therapeutic agents. The successful development of a potent dopamine transporter inhibitor based on a related scaffold underscores the potential of this chemical moiety. The provided protocols for esterification and etherification offer a starting point for the synthesis of new analogues for structure-activity relationship studies. Further investigation into derivatives targeting N-type calcium channels is also warranted based on the activity of structurally similar compounds. The information and methodologies presented in these application notes are intended to serve as a valuable resource for researchers in the field of drug discovery and development.

References

• 1. Mechanisms of dopamine transporter regulation in normal and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine transporter - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Overview of the structure and function of the dopamine transporter and its protein interactions [frontiersin.org]
• 4. Structure-activity relationships of diphenylpiperazine N-type calcium channel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of some N-benzhydrylpiperazine derivatives as calcium antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 4-Methylbenzhydrol in the Synthesis of Agrochemicals and Dyes: A Detailed Overview

Introduction

4-Methylbenzhydrol, a derivative of diphenylmethanol, serves as a versatile building block in organic synthesis. Its chemical structure, featuring a reactive hydroxyl group and two aromatic rings, one of which is substituted with a methyl group, makes it a valuable precursor for the synthesis of a variety of compounds. While its applications in pharmaceuticals are noted, this document focuses on its utility in the production of agrochemicals and dyes, providing detailed application notes and experimental protocols for researchers, scientists, and professionals in drug development.[1][2]

Synthesis of Triphenylmethane (B1682552) Dyes

4-Methylbenzhydrol is a key intermediate in the synthesis of certain triphenylmethane dyes. These dyes are characterized by their brilliant colors and are widely used in various industrial applications. The synthesis typically involves a two-step process: the formation of a colorless leuco base, followed by an oxidation step to generate the colored dye.

Application Note: Synthesis of a Malachite Green Analog

A notable application of 4-Methylbenzhydrol is in the synthesis of a structural analog of Malachite Green. This process involves the acid-catalyzed reaction of 4-Methylbenzhydrol with an excess of N,N-dimethylaniline. In this reaction, the hydroxyl group of 4-Methylbenzhydrol is protonated and eliminated as water, generating a carbocation. This electrophilic carbocation then attacks the electron-rich para-position of N,N-dimethylaniline in a Friedel-Crafts-type alkylation to form the leuco base, 4-(4-methylbenzhydryl)-N,N-dimethylaniline. Subsequent oxidation of this leuco base yields the intensely colored triphenylmethane dye.

Logical Relationship of the Synthesis Pathway

References

• 1. EP0057661B1 - Process for the production of leuco triaryl methane compounds - Google Patents [patents.google.com]
• 2. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]

Application Notes: Characterization of 4-Methylbenzhydrol Derivatives as Dopamine Transporter Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction: The dopamine (B1211576) transporter (DAT) is a critical membrane protein that regulates dopaminergic neurotransmission by facilitating the reuptake of dopamine from the synaptic cleft into presynaptic neurons.[1][2] This process is essential for maintaining dopamine homeostasis and terminating signaling.[3] Due to its central role in motor control, motivation, and reward pathways, the DAT is a primary target for therapeutic agents aimed at treating neuropsychiatric disorders such as ADHD, as well as for drugs of abuse like cocaine.[1][4] The characterization of novel compounds that interact with the DAT, such as 4-Methylbenzhydrol derivatives, is a vital aspect of neuroscience research and drug discovery.

These application notes provide a detailed set of protocols for the in vitro and in vivo characterization of 4-Methylbenzhydrol derivatives' inhibitory activity at the DAT. The described methods include a radioligand binding assay to determine binding affinity (Kᵢ) and a dopamine uptake assay to measure functional inhibitory potency (IC₅₀).[2] Additionally, a protocol for in vivo microdialysis is outlined to assess the neurochemical effects of these compounds in a physiological setting.[5][6]

In Vitro Characterization

Protocol 1.1: DAT Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of 4-Methylbenzhydrol derivatives for the dopamine transporter using a competitive radioligand binding assay.

Principle: This assay measures the ability of a test compound (e.g., a 4-Methylbenzhydrol derivative) to compete with a radiolabeled ligand (e.g., [³H]WIN 35,428) for binding to the DAT in prepared tissue membranes.[1] The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀, which can then be converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.[1][7]

Materials & Reagents:

• Tissue Source: Rat striatal tissue, rich in DAT expression.[1]

• Radioligand: [³H]WIN 35,428 (a high-affinity DAT ligand).[1]

• Buffers:

  • Homogenization Buffer: Ice-cold buffer for tissue preparation.[1]

  • Assay Buffer: Buffer for the binding reaction.[1]

  • Wash Buffer: Ice-cold buffer for washing filters.[2]

• Competitors:

  • Test Compounds: Serial dilutions of 4-Methylbenzhydrol derivatives.

  • Non-specific Binding Control: A high concentration of a known DAT inhibitor like cocaine (10 µM) or unlabeled WIN 35,428 (1 µM).[1]

• Equipment: Potter-Elvehjem homogenizer, refrigerated centrifuge, 96-well plates, cell harvester, scintillation counter, scintillation cocktail.[1][2]

Procedure:

• Membrane Preparation:

  • Dissect rat striata on ice and place them in ice-cold homogenization buffer.[1]

  • Homogenize the tissue and perform differential centrifugation to isolate the crude membrane fraction.[1]

  • Resuspend the final membrane pellet in a known volume of assay buffer and determine the protein concentration (e.g., via BCA assay).[1]

  • Store membrane aliquots at -80°C.[1]

• Binding Assay:

  • Prepare serial dilutions of the 4-Methylbenzhydrol test compounds.

  • In a 96-well plate, set up triplicate wells for total binding (assay buffer only), non-specific binding (e.g., 10 µM cocaine), and each concentration of the test compounds.[1]

  • Add the membrane preparation to each well.

  • Add the radioligand ([³H]WIN 35,428) to all wells at a concentration near its Kₔ value.

  • Incubate the plate at 4°C for 2-3 hours with gentle agitation to reach equilibrium.[2]

• Filtration and Quantification:

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.[2]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[2]

  • Place filters in scintillation vials, add scintillation cocktail, and measure radioactivity in a scintillation counter.[1]

Data Analysis:

• Calculate specific binding by subtracting the non-specific binding counts from the total binding counts.[1]

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve using non-linear regression.[1]

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[1]

Protocol 1.2: [³H]Dopamine Uptake Inhibition Assay

Objective: To measure the functional potency (IC₅₀) of 4-Methylbenzhydrol derivatives in inhibiting dopamine uptake into synaptosomes or DAT-expressing cells.[2]

Principle: This functional assay quantifies the ability of a test compound to block the transport of radiolabeled dopamine ([³H]DA) into nerve terminals (synaptosomes) or cells stably expressing the DAT.[2][8] A reduction in the accumulated radioactivity in the presence of the test compound indicates inhibitory activity.

Materials & Reagents:

• Preparation: Freshly prepared synaptosomes from rat striatum or a cell line stably expressing human DAT (hDAT).[8][9]

• Radiolabeled Substrate: [³H]Dopamine.[2]

• Buffers: Krebs-Ringer-HEPES (KRH) uptake buffer, supplemented with ascorbic acid and pargyline (B1678468) to prevent dopamine oxidation and degradation.[2]

• Inhibitors:

  • Test Compounds: Serial dilutions of 4-Methylbenzhydrol derivatives.

  • Non-specific Uptake Control: A high concentration of a known DAT inhibitor like nomifensine (B1679830) (10 µM) or cocaine (500 µM).[2][10]

• Equipment: 96-well plates, temperature-controlled incubator (37°C), cell harvester or vacuum filtration system, scintillation counter, scintillation fluid.[2]

Procedure:

• Preparation of Synaptosomes/Cells:

  • Prepare synaptosomes from fresh rat striatal tissue via homogenization and differential centrifugation.[9][10]

  • Alternatively, plate hDAT-expressing cells in 96-well plates to achieve a confluent monolayer on the day of the experiment.[2]

• Uptake Assay:

  • Wash the cells or resuspend synaptosomes in pre-warmed (37°C) uptake buffer.[2]

  • Pre-incubate the preparation for 10-20 minutes at 37°C with varying concentrations of the 4-Methylbenzhydrol test compounds. Set up control wells for 100% uptake (buffer only) and non-specific uptake (e.g., 10 µM nomifensine).[2]

  • Initiate dopamine uptake by adding [³H]Dopamine to all wells.[2]

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C to measure the initial rate of uptake.[2]

• Termination and Quantification:

  • Terminate the uptake by rapid filtration and washing with ice-cold uptake buffer.[2]

  • Lyse the cells or solubilize the contents of the filters.

  • Quantify the radioactivity in each well using a scintillation counter.[2]

Data Analysis:

• Calculate specific uptake by subtracting the non-specific uptake from the total uptake.

• Normalize the data, setting the specific uptake in the absence of inhibitor to 100%.

• Plot the percentage of inhibition against the logarithm of the test compound concentration.

• Determine the IC₅₀ value (the concentration of inhibitor that blocks 50% of specific dopamine uptake) using non-linear regression analysis.[9]

Quantitative Data Summary

The following table presents hypothetical binding affinity and functional potency data for a series of 4-Methylbenzhydrol derivatives, which is crucial for understanding their structure-activity relationship (SAR) and selectivity.

Compound	DAT Binding Kᵢ (nM)	DAT Uptake IC₅₀ (nM)	SERT/DAT Selectivity Ratio (Kᵢ)	NET/DAT Selectivity Ratio (Kᵢ)
Derivative A	15	25	>100	50
Derivative B	5	8	>500	150
Derivative C	50	80	>50	25
Cocaine (Ref.)	200[11]	510[7]	~15	~2
Methylphenidate (Ref.)	~100	~150	>100	~10

Note: Values for derivatives are hypothetical examples. Reference values are approximations from the literature. Selectivity ratios are calculated from Kᵢ values (Kᵢ SERT / Kᵢ DAT and Kᵢ NET / Kᵢ DAT).

In Vivo Characterization

Protocol 2.1: In Vivo Microdialysis in Rodents

Objective: To measure the effect of 4-Methylbenzhydrol derivatives on extracellular dopamine levels in a specific brain region (e.g., the striatum) of freely moving rodents.[5][12]

Principle: Microdialysis is a powerful technique that allows for the sampling of neurotransmitters from the extracellular fluid of the brain in awake animals.[5][6] A probe with a semi-permeable membrane is implanted into the target brain region. Artificial cerebrospinal fluid (aCSF) is perfused through the probe, allowing extracellular molecules like dopamine to diffuse into the dialysate, which is then collected and analyzed, typically by HPLC with Electrochemical Detection (HPLC-ECD).[5]

Materials & Reagents:

• Animals: Male Wistar rats (250-300 g) or C57BL/6 mice (20-25 g).[5]

• Surgical Equipment: Stereotaxic frame, surgical drill, cranioplastic cement.[12]

• Microdialysis Equipment: Microdialysis probes, guide cannulae, microinfusion pump, fraction collector.[5]

• Reagents: Artificial cerebrospinal fluid (aCSF), test compounds (4-Methylbenzhydrol derivatives) formulated for systemic administration (e.g., i.p., s.c.).

• Analytical System: HPLC system with a reverse-phase C18 column and an electrochemical detector.[5]

Procedure:

• Surgical Implantation:

  • Anesthetize the animal and place it in a stereotaxic frame.

  • Surgically implant a guide cannula targeting the brain region of interest (e.g., striatum). Secure the cannula with cranioplastic cement.[12]

  • Allow the animal to recover for at least 24-48 hours.[12]

• Microdialysis Experiment:

  • On the day of the experiment, place the animal in a testing chamber and gently insert the microdialysis probe through the guide cannula.[5]

  • Connect the probe to a microinfusion pump and begin perfusion with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min).[5][12]

  • Allow the system to stabilize for 1-2 hours to establish a stable dopamine baseline.[5]

  • Collect baseline dialysate samples (e.g., every 20 minutes) for at least one hour.[5]

  • Administer the 4-Methylbenzhydrol derivative systemically.

  • Continue collecting dialysate samples at regular intervals for several hours to monitor the time-course of the drug's effect.[5]

  • Store collected samples at -80°C until analysis.[5]

• Sample Analysis & Verification:

  • Analyze the dopamine concentration in the dialysate samples using HPLC-ECD.[5]

  • At the end of the experiment, euthanize the animal and perform histological verification to confirm the correct placement of the probe.[5]

Data Analysis:

• Quantify dopamine concentrations in each sample by comparing peak heights or areas to a standard curve.[12]

• Express the post-administration dopamine levels as a percentage change from the average baseline concentration.

• Plot the percent change in extracellular dopamine over time to visualize the pharmacokinetic and pharmacodynamic profile of the test compound.

Visualizations

Dopaminergic Synapse and DAT Inhibition

Caption: Mechanism of dopamine reuptake inhibition at the synapse.

Experimental Workflow for DAT Inhibitor Characterization

Caption: Tiered workflow for characterizing novel DAT inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dopamine receptor - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Persistent binding at dopamine transporters determines sustained psychostimulant effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring Dopamine Uptake in Mouse Brain Synaptosomes Using Radiolabeled Dopamine [jove.com]
• 9. benchchem.com [benchchem.com]
• 10. Assessment of Dopaminergic Homeostasis in Mice by Use of High-performance Liquid Chromatography Analysis and Synaptosomal Dopamine Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kirj.ee [kirj.ee]
• 12. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methylbenzhydrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 4-Methylbenzhydrol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 4-Methylbenzhydrol?

A1: The two primary methods for synthesizing 4-Methylbenzhydrol are:

• Grignard Reaction: This involves the reaction of a Grignard reagent, typically p-tolylmagnesium bromide, with benzaldehyde (B42025). This method is valued for its ability to form carbon-carbon bonds effectively.[1][2]

• Reduction of 4-Methylbenzophenone (B132839): This method uses a reducing agent, such as sodium borohydride (B1222165), to reduce the ketone group of 4-methylbenzophenone to a secondary alcohol.[3][4]

Q2: What are the main factors affecting the yield of the Grignard synthesis?

A2: The yield of the Grignard synthesis is highly sensitive to reaction conditions. Key factors include:

• Anhydrous Conditions: Grignard reagents are highly reactive with water. All glassware must be thoroughly dried, and anhydrous solvents must be used to prevent the decomposition of the Grignard reagent.[1]

• Magnesium Activation: The surface of magnesium turnings can be coated with magnesium oxide, which prevents the reaction. Activation with iodine or 1,2-dibromoethane (B42909) is often necessary to initiate the reaction.

• Rate of Reagent Addition: Slow, dropwise addition of the alkyl or aryl halide to the magnesium suspension is crucial to control the exothermic reaction and minimize the formation of byproducts like biphenyl.[1]

• Temperature Control: The reaction is typically initiated at room temperature and may require gentle heating to start. However, once initiated, it is often exothermic and may require cooling to maintain a controlled reaction rate.

Q3: What are the common side products in the Grignard synthesis of 4-Methylbenzhydrol?

A3: A common side product is 4,4'-dimethylbiphenyl (B165725), which is formed from a coupling reaction between the unreacted p-tolylmagnesium bromide and 4-bromotoluene (B49008).[1] The formation of this byproduct is favored by higher concentrations of the halide and increased reaction temperatures.[1]

Q4: How can I monitor the progress of the reduction of 4-methylbenzophenone?

A4: The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[3][4] By taking small aliquots from the reaction mixture at regular intervals and running a TLC plate, you can observe the disappearance of the 4-methylbenzophenone spot and the appearance of the 4-Methylbenzhydrol product spot.[3][4]

Q5: Is it necessary to use an excess of sodium borohydride in the reduction reaction?

A5: Yes, it is common practice to use a molar excess of sodium borohydride to ensure the complete reduction of the ketone.[3][4] Although the stoichiometry is 4 moles of ketone to 1 mole of sodium borohydride, using an excess of the reducing agent helps to drive the reaction to completion.[3]

Troubleshooting Guides

Grignard Synthesis of 4-Methylbenzhydrol

Issue	Possible Cause(s)	Troubleshooting Steps
Reaction fails to initiate.	1. Wet glassware or solvent. 2. Inactive magnesium surface (oxide layer). 3. Impure 4-bromotoluene.	1. Flame-dry all glassware immediately before use. Use anhydrous diethyl ether or THF. 2. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium. Gently crush the magnesium turnings with a dry stirring rod. 3. Purify the 4-bromotoluene by distillation.
Low yield of 4-Methylbenzhydrol.	1. Formation of 4,4'-dimethylbiphenyl (Wurtz coupling). 2. Incomplete reaction. 3. Reaction with atmospheric moisture or CO2. 4. Loss of product during workup.	1. Add the 4-bromotoluene solution slowly and dropwise to the magnesium suspension. Maintain a moderate reaction temperature. 2. Ensure the reaction goes to completion by allowing for a sufficient reaction time (e.g., reflux for 30-60 minutes after the initial reaction subsides). 3. Maintain an inert atmosphere (e.g., using a drying tube with calcium chloride or a nitrogen atmosphere). 4. Ensure efficient extraction with a suitable solvent and minimize transfers.
Formation of a significant amount of byproduct.	1. High local concentration of 4-bromotoluene. 2. High reaction temperature.	1. Dilute the 4-bromotoluene in the solvent and add it slowly to the reaction mixture. 2. Use an ice bath to control the temperature during the addition of the Grignard reagent to the benzaldehyde.

Reduction of 4-Methylbenzophenone with Sodium Borohydride

Issue	Possible Cause(s)	Troubleshooting Steps
Incomplete reaction (ketone still present).	1. Insufficient reducing agent. 2. Short reaction time. 3. Low reaction temperature.	1. Use a molar excess of sodium borohydride. 2. Monitor the reaction by TLC and continue until the starting material is consumed.[3][4] 3. While the reaction is often run at room temperature, gentle warming may be necessary for some substrates.
Low yield of 4-Methylbenzhydrol.	1. Hydrolysis of sodium borohydride. 2. Loss of product during workup and purification. 3. Incomplete precipitation of the product.	1. While protic solvents like methanol (B129727) or ethanol (B145695) are used, prolonged exposure or acidic conditions can decompose the reagent. Add the sodium borohydride portion-wise. 2. Ensure thorough extraction and careful handling during recrystallization. 3. After quenching the reaction, ensure the solution is sufficiently cold to maximize the precipitation of the alcohol.
Product is difficult to purify.	1. Presence of unreacted starting material. 2. Formation of borate (B1201080) esters.	1. Ensure the reaction goes to completion. Recrystallization is typically effective for separation. 2. During the workup, acidic conditions (e.g., dilute HCl) are used to hydrolyze the borate esters and liberate the alcohol. Ensure the pH is acidic before extraction.

Experimental Protocols

Protocol 1: Grignard Synthesis of 4-Methylbenzhydrol

Materials:

• Magnesium turnings

• Anhydrous diethyl ether (or THF)

• 4-Bromotoluene

• Benzaldehyde

• Iodine crystal (for activation)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Hexane (B92381) and Ethyl acetate (B1210297) (for recrystallization)

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings in a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add a small crystal of iodine.

  • In the dropping funnel, prepare a solution of 4-bromotoluene in anhydrous diethyl ether.

  • Add a small portion of the 4-bromotoluene solution to the magnesium. The reaction should start, indicated by the disappearance of the iodine color and gentle boiling of the ether. If the reaction does not start, gentle warming may be applied.

  • Once the reaction has initiated, add the remaining 4-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Benzaldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of benzaldehyde in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the benzaldehyde solution dropwise to the stirred Grignard reagent at a rate that keeps the reaction temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of 1 M hydrochloric acid.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 4-Methylbenzhydrol by recrystallization from a mixture of hexane and ethyl acetate.

Protocol 2: Reduction of 4-Methylbenzophenone

Materials:

• 4-Methylbenzophenone

• Methanol

• Sodium borohydride

• 1 M Hydrochloric acid

• Diethyl ether (or ethyl acetate)

• Anhydrous sodium sulfate

Procedure:

• Reduction:

  • Dissolve 4-methylbenzophenone in methanol in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution in an ice bath.

  • Add sodium borohydride portion-wise to the stirred solution over 15-20 minutes.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC.[3][4]

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly add 1 M hydrochloric acid to quench the excess sodium borohydride and neutralize the mixture.

  • Remove the methanol under reduced pressure.

  • Add water to the residue and extract the product with diethyl ether or ethyl acetate (3 x volumes).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude 4-Methylbenzhydrol.

  • Purify the product by recrystallization.

Data Presentation

Table 1: Comparison of Synthesis Methods for 4-Methylbenzhydrol

Parameter	Grignard Synthesis	Reduction of 4-Methylbenzophenone
Starting Materials	4-Bromotoluene, Magnesium, Benzaldehyde	4-Methylbenzophenone, Sodium Borohydride
Typical Yield	60-80%	85-95%
Reaction Time	2-4 hours	1-3 hours
Key Advantages	Forms a new C-C bond, versatile.	High yield, mild reaction conditions, simple procedure.
Key Disadvantages	Requires strict anhydrous conditions, potential for side reactions.	Does not create a new C-C bond.

Visualizations

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. zenodo.org [zenodo.org]

common impurities in 4-Methylbenzhydrol and their removal

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the common impurities in 4-Methylbenzhydrol and their effective removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in synthetically prepared 4-Methylbenzhydrol?

A1: The common impurities in 4-Methylbenzhydrol largely depend on the synthetic route employed. The two primary methods for its synthesis are the Grignard reaction and the reduction of 4-methylbenzophenone.

• From Grignard Reaction (e.g., 4-methylbenzaldehyde (B123495) with phenylmagnesium bromide):

  • Unreacted Starting Materials: Residual 4-methylbenzaldehyde and bromobenzene.

  • Side-products: Biphenyl (B1667301), formed from the coupling of the Grignard reagent.

  • Inorganic Salts: Magnesium salts formed during the reaction workup.

• From Reduction of 4-Methylbenzophenone:

  • Unreacted Starting Material: Residual 4-methylbenzophenone.

  • Byproducts: Borate esters (if using sodium borohydride) which are typically removed during aqueous workup.

Q2: How can I assess the purity of my 4-Methylbenzhydrol sample?

A2: Several analytical techniques can be used to assess the purity of 4-Methylbenzhydrol:

• Thin Layer Chromatography (TLC): A quick and effective method to qualitatively assess purity by comparing the crude product to the purified product and starting materials.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can identify and quantify impurities by comparing the integrals of characteristic peaks of 4-Methylbenzhydrol to those of the impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate volatile impurities and provide information about their molecular weight and structure, aiding in their identification.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for both qualitative and quantitative analysis of non-volatile impurities.

Q3: What are the recommended purification methods for 4-Methylbenzhydrol?

A3: The two most effective and commonly used purification methods for 4-Methylbenzhydrol are recrystallization and column chromatography. The choice between them depends on the nature and quantity of the impurities.

Troubleshooting Guides

Purification by Recrystallization

Problem: Oily residue forms instead of crystals. Possible Cause & Solution:

• Insoluble Impurities: The oil may be due to the presence of impurities that are insoluble in the chosen solvent system.

  • Solution: Perform a hot filtration of the dissolved crude product to remove any insoluble matter before allowing it to cool and crystallize.

• Incorrect Solvent: The solvent may not be ideal for crystallization.

  • Solution: Experiment with different solvent systems. A good starting point is a mixture of a polar and a non-polar solvent, such as ethanol/water or hexane (B92381)/ethyl acetate (B1210297).

Problem: Low recovery of purified 4-Methylbenzhydrol. Possible Cause & Solution:

• Excessive Solvent: Using too much solvent will result in a significant portion of the product remaining in the mother liquor.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Cooling Too Quickly: Rapid cooling can lead to the formation of small, impure crystals.

  • Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath.

Purification by Column Chromatography

Problem: Poor separation of 4-Methylbenzhydrol from impurities. Possible Cause & Solution:

• Incorrect Eluent System: The polarity of the eluent may not be suitable for separating the components.

  • Solution: Optimize the eluent system using TLC. A hexane/ethyl acetate gradient is generally effective for separating 4-Methylbenzhydrol from less polar impurities like biphenyl and more polar starting materials.

• Column Overloading: Loading too much crude product onto the column can lead to broad peaks and poor separation.

  • Solution: As a general rule, use a silica (B1680970) gel to crude product ratio of at least 30:1 (w/w).

Data Presentation

Impurity	Typical Synthetic Origin	Recommended Removal Method	Purity Before (%)	Purity After (%)
4-Methylbenzaldehyde	Grignard Reaction (unreacted)	Column Chromatography	85-90	>98
4-Methylbenzophenone	Reduction Reaction (unreacted)	Recrystallization, Column Chrom.	90-95	>99
Biphenyl	Grignard Reaction (side-product)	Column Chromatography	85-90	>98
Magnesium Salts	Grignard Reaction (workup)	Aqueous Workup	N/A	N/A
Borate Esters	Reduction Reaction (workup)	Aqueous Workup	N/A	N/A

Note: Purity percentages are typical estimates and can vary based on reaction conditions and purification efficiency.

Experimental Protocols

Protocol 1: Purification of 4-Methylbenzhydrol by Recrystallization

This protocol is effective for removing unreacted 4-methylbenzophenone.

Materials:

• Crude 4-Methylbenzhydrol

• Hexane

• Ethyl acetate

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Methodology:

• Dissolution: In a fume hood, dissolve the crude 4-Methylbenzhydrol in a minimal amount of hot ethyl acetate in an Erlenmeyer flask.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly add hexane to the hot solution until it becomes slightly turbid. Reheat the solution until it is clear again.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath for 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of cold hexane.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification of 4-Methylbenzhydrol by Column Chromatography

This protocol is effective for separating 4-Methylbenzhydrol from non-polar impurities like biphenyl and unreacted starting materials.

Materials:

• Crude 4-Methylbenzhydrol

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

Methodology:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pack the chromatography column with the silica gel slurry.

• Sample Loading: Dissolve the crude 4-Methylbenzhydrol in a minimal amount of dichloromethane (B109758) or the initial eluent and load it onto the column.

• Elution: Elute the column with a gradient of hexane and ethyl acetate, starting with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity.

• Fraction Collection: Collect fractions and monitor them by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Methylbenzhydrol.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 4-Methylbenzhydrol.

Caption: General experimental workflow for the synthesis and purification of 4-Methylbenzhydrol.

optimization of reaction conditions for 4-Methylbenzhydrol synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-Methylbenzhydrol. The content is designed to address specific issues encountered during experimental procedures for the two primary synthetic routes: Grignard reaction and reduction of 4-methylbenzophenone (B132839).

Troubleshooting Guides and FAQs

This section is organized in a question-and-answer format to directly address common challenges in the synthesis of 4-Methylbenzhydrol.

Grignard Reaction Route: Phenylmagnesium Halide with 4-Methylbenzaldehyde (B123495)

Q1: My Grignard reaction to synthesize 4-Methylbenzhydrol is not initiating. What are the common causes and how can I start the reaction?

A1: Failure of a Grignard reaction to initiate is a frequent issue, primarily due to the passivation of the magnesium surface by an oxide layer or the presence of moisture. Here are the troubleshooting steps:

• Ensure Anhydrous Conditions: All glassware must be rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying overnight. Anhydrous solvents, such as diethyl ether or tetrahydrofuran (B95107) (THF), are essential.[1][2]

• Activate the Magnesium: The magnesium oxide layer can be disrupted to expose a fresh reactive surface. Common activation methods include:

  • Adding a small crystal of iodine. The disappearance of the characteristic purple vapor or brown color in the solution indicates the reaction has started.[2]

  • Adding a few drops of 1,2-dibromoethane.

  • Gently crushing the magnesium turnings with a glass rod (be cautious not to break the glassware).

  • Sonication of the reaction mixture.

• Check Reagent Purity: Ensure the 4-methylbenzaldehyde and phenyl halide are pure and dry.

Q2: I am observing a low yield of 4-Methylbenzhydrol in my Grignard synthesis. What are the potential side reactions and how can I minimize them?

A2: Low yields in Grignard reactions can be attributed to several side reactions. The primary culprits are Wurtz coupling and reactions with atmospheric components.

• Wurtz Coupling: This side reaction forms biphenyl (B1667301) from the reaction of phenylmagnesium halide with unreacted phenyl halide. To minimize this, add the phenyl halide solution dropwise and slowly to the magnesium suspension. This maintains a low concentration of the halide, favoring the formation of the Grignard reagent over the coupling product.[2][3]

• Reaction with Moisture and Carbon Dioxide: Grignard reagents are highly reactive and will be quenched by water or carbon dioxide from the atmosphere. Maintain a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the reaction.[1]

• Incomplete Reaction: Ensure the reaction is allowed to proceed to completion by providing sufficient reaction time after the addition of the aldehyde. Gentle heating (refluxing) can sometimes be beneficial, but excessive heat can promote side reactions.[1]

Q3: The workup of my Grignard reaction is problematic, leading to a poor recovery of 4-Methylbenzhydrol. What is the correct procedure?

A3: A proper workup is crucial for isolating the product. The reaction mixture should be quenched by slowly adding it to a cold, dilute acidic solution (e.g., 1 M HCl or saturated aqueous NH₄Cl). This protonates the alkoxide intermediate to form the alcohol and dissolves the magnesium salts. Extraction with an organic solvent (like diethyl ether), followed by washing the organic layer with brine, drying over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and removal of the solvent under reduced pressure will yield the crude product.

Reduction Route: 4-Methylbenzophenone with Sodium Borohydride (B1222165) (NaBH₄)

Q1: The reduction of 4-methylbenzophenone is slow or incomplete. How can I optimize the reaction conditions?

A1: While the reduction of ketones with NaBH₄ is generally efficient, several factors can influence the reaction rate and completion.

• Solvent Choice: Protic solvents like methanol (B129727) or ethanol (B145695) are commonly used and can accelerate the reaction.[4] Methanol may lead to a faster reaction compared to ethanol due to its higher polarity and acidity.[5]

• Temperature: The reaction is often conducted at room temperature or below (e.g., in an ice bath) to control the rate and improve selectivity.[6] If the reaction is sluggish, allowing it to warm to room temperature or slightly above may be necessary. However, excessive heating can lead to the decomposition of NaBH₄, especially in protic solvents.[7]

• Molar Ratio of NaBH₄: An excess of NaBH₄ is typically used to ensure the complete reduction of the ketone. A molar ratio of ketone to NaBH₄ of 1:1.5 to 1:2 is common.[8]

Q2: I am getting a low yield of 4-Methylbenzhydrol after the reduction. What could be the issue?

A2: Low yields can result from the decomposition of the reducing agent or incomplete reaction.

• Stability of NaBH₄: Sodium borohydride can react with the alcohol solvent to produce hydrogen gas, thus reducing its effective concentration. This decomposition is faster at higher temperatures.[9] To mitigate this, the NaBH₄ can be added portion-wise to the solution of the ketone.

• Monitoring Reaction Progress: It is highly recommended to monitor the reaction's progress using Thin Layer Chromatography (TLC).[4] This will help determine when the starting material (4-methylbenzophenone) has been completely consumed.

• Workup Procedure: Ensure a proper workup to isolate the product. After the reaction is complete, the excess NaBH₄ is typically quenched by the slow addition of water or dilute acid. The product is then extracted with an organic solvent.

Q3: How does the methyl group on the benzophenone (B1666685) affect the reduction?

A3: The methyl group is an electron-donating group. While its electronic effect on the reactivity of the ketone carbonyl group in a reduction reaction is generally modest, it is important to consider. Electron-donating groups can slightly decrease the electrophilicity of the carbonyl carbon, potentially slowing down the rate of hydride attack compared to unsubstituted benzophenone. However, this effect is usually not significant enough to prevent the reaction from proceeding efficiently under standard conditions.

Data Presentation

The following tables summarize key reaction parameters for the synthesis of 4-Methylbenzhydrol. Note that optimal conditions should be determined empirically for each specific experimental setup.

Table 1: Optimization of Grignard Reaction Conditions

Parameter	Recommended Range/Condition	Rationale & Potential Issues
Solvent	Anhydrous Diethyl Ether or THF	Ether stabilizes the Grignard reagent. THF has a higher boiling point, allowing for higher reaction temperatures if needed.[1]
Temperature	Initiation at RT to reflux; Reaction at 0°C to RT	Initiation may require gentle warming. The reaction with the aldehyde is exothermic and should be cooled to minimize side reactions.[2]
Molar Ratio (Phenyl Halide:Mg)	1:1.1 to 1:1.5	A slight excess of magnesium ensures complete consumption of the halide.
Molar Ratio (Grignard:Aldehyde)	1:1 to 1.2:1	A slight excess of the Grignard reagent can ensure complete conversion of the aldehyde.
Addition Rate of Halide	Slow, dropwise	Minimizes Wurtz coupling.[2]
Addition Rate of Aldehyde	Slow, dropwise	Controls the exothermic reaction.

Table 2: Optimization of NaBH₄ Reduction Conditions

Parameter	Recommended Range/Condition	Rationale & Potential Issues
Solvent	Methanol or Ethanol	Protic solvents that facilitate the reaction. Methanol may offer faster kinetics.[4][5]
Temperature	0°C to Room Temperature	Lower temperatures control the reaction rate and minimize NaBH₄ decomposition.[6]
Molar Ratio (Ketone:NaBH₄)	1:1.5 to 1:2	An excess of NaBH₄ ensures complete reduction.[8]
Reaction Time	30 minutes to several hours	Monitor by TLC for completion.[4]
pH (during reaction)	Neutral to slightly basic	NaBH₄ is more stable in basic conditions.[10]

Experimental Protocols

Protocol 1: Synthesis of 4-Methylbenzhydrol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous diethyl ether

• Phenyl bromide

• 4-Methylbenzaldehyde

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings and a small crystal of iodine in the flask.

• Add anhydrous diethyl ether to the flask to cover the magnesium.

• Prepare a solution of phenyl bromide in anhydrous diethyl ether in the dropping funnel.

• Add a small portion of the phenyl bromide solution to the magnesium. The disappearance of the iodine color and gentle refluxing indicates initiation.

• Once initiated, add the remaining phenyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the Grignard reagent solution to 0°C in an ice bath.

• Prepare a solution of 4-methylbenzaldehyde in anhydrous diethyl ether and add it to the dropping funnel.

• Add the 4-methylbenzaldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and stir at room temperature for 1 hour.

• Quench the reaction by slowly pouring the mixture into a beaker containing ice and 1 M HCl.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude 4-Methylbenzhydrol.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Synthesis of 4-Methylbenzhydrol via Reduction of 4-Methylbenzophenone

Materials:

• 4-Methylbenzophenone

• Methanol

• Sodium borohydride (NaBH₄)

• Deionized water

• 1 M Hydrochloric acid

• Diethyl ether

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-methylbenzophenone in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride to the stirred solution in portions.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Once the reaction is complete (disappearance of the starting ketone), cool the mixture in an ice bath and slowly add deionized water to quench the excess NaBH₄.

• Add 1 M HCl to neutralize the mixture.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude 4-Methylbenzhydrol.

• Purify the product by recrystallization or column chromatography.

Mandatory Visualization

Caption: Workflow for the Grignard synthesis of 4-Methylbenzhydrol.

Caption: Troubleshooting decision tree for the Grignard synthesis.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. materials.magnusconferences.com [materials.magnusconferences.com]

preventing side reactions in the synthesis of 4-Methylbenzhydrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-Methylbenzhydrol. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges in their synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: I am performing a Grignard synthesis of 4-Methylbenzhydrol and observing a low yield. What are the common causes and solutions?

A1: Low yields in Grignard reactions are a frequent issue. The primary causes and their respective solutions are outlined below:

• Moisture in Reaction Setup: Grignard reagents are highly sensitive to moisture. Any trace of water in the glassware, solvents, or starting materials will quench the reagent and reduce the yield.

  • Solution: Ensure all glassware is rigorously dried, either by oven-drying or flame-drying under an inert atmosphere. Use anhydrous solvents, and ensure starting materials are dry.[1]

• Poor Quality Magnesium: The surface of magnesium turnings can oxidize, preventing the initiation of the Grignard reagent formation.

  • Solution: Use fresh, high-quality magnesium turnings. Activation of the magnesium surface can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the turnings under an inert atmosphere.[1]

• Side Reactions: The most common side reaction is the Wurtz coupling of the Grignard reagent with the remaining alkyl/aryl halide.[2]

  • Solution: Add the halide solution slowly to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture. This minimizes the rate of the coupling side reaction.[1]

• Reaction Temperature: The Grignard reaction is exothermic. If the temperature is too high, it can promote side reactions.

  • Solution: Control the reaction temperature by cooling the reaction vessel in an ice bath, especially during the addition of the aldehyde or ketone.[3]

Q2: What are the main side products I should expect in the Grignard synthesis of 4-Methylbenzhydrol?

A2: Besides unreacted starting materials, the primary side products in a Grignard synthesis of 4-Methylbenzhydrol are:

• Homo-coupling product (Biphenyl or 4,4'-Dimethylbiphenyl): This arises from the reaction of the Grignard reagent with the parent aryl halide.

• Benzene or Toluene: Formed if the Grignard reagent is quenched by a proton source (e.g., water).

• Over-addition product: If an ester is used as a starting material, the Grignard reagent can add twice to form a tertiary alcohol.

Q3: Are there alternative methods to the Grignard reaction for synthesizing 4-Methylbenzhydrol that might have fewer side reactions?

A3: Yes, there are several reliable alternatives, most notably the reduction of 4-methylbenzophenone (B132839). Two common methods are:

• Meerwein-Ponndorf-Verley (MPV) Reduction: This method uses a metal alkoxide (commonly aluminum isopropoxide) as a catalyst to reduce the ketone. It is highly chemoselective for aldehydes and ketones, meaning other functional groups are typically not affected.[4][5] This method is known for having fewer side reactions compared to Grignard synthesis.[4]

• Catalytic Transfer Hydrogenation: This technique employs a hydrogen donor (like isopropanol (B130326) or formic acid) in the presence of a metal catalyst (often ruthenium or rhodium-based) to reduce the ketone. It is also a very selective method.

Q4: How can I purify my 4-Methylbenzhydrol product from common impurities?

A4: The purification strategy depends on the nature of the impurities.

• Column Chromatography: This is a versatile method for separating 4-Methylbenzhydrol from both more polar and less polar impurities.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent can be an effective way to remove impurities.

• Acid-Base Extraction: If unreacted acidic or basic starting materials are present, an acid-base wash during the workup can remove them.

• Trituration: For the removal of nonpolar impurities like the Wurtz coupling product from a solid desired product, trituration with a nonpolar solvent (e.g., hexane (B92381) or petroleum ether) can be effective.[6]

Comparative Data of Synthesis Routes

The selection of a synthetic route can significantly impact the yield and purity of the final product. Below is a qualitative comparison of the common methods for synthesizing 4-Methylbenzhydrol.

Parameter	Grignard Reaction	Meerwein-Ponndorf-Verley (MPV) Reduction	Catalytic Transfer Hydrogenation
Starting Materials	Aryl halide (e.g., 4-bromotoluene), Magnesium, Benzaldehyde (B42025) OR Phenylmagnesium bromide, 4-methylbenzaldehyde	4-Methylbenzophenone, Aluminum isopropoxide, Isopropanol	4-Methylbenzophenone, Hydrogen donor (e.g., isopropanol), Metal catalyst
Typical Yield	Moderate to High	High	High
Key Advantages	Direct C-C bond formation	High chemoselectivity, mild conditions, fewer side reactions[4][5]	High selectivity, mild conditions
Key Disadvantages	Requires strictly anhydrous conditions, potential for multiple side reactions (e.g., Wurtz coupling)	Can require long reaction times, reversible reaction	Cost of the metal catalyst
Common Side Products	Wurtz coupling products, protonated Grignard reagent, over-addition products	Aldol condensation products (less common with aluminum isopropoxide)[7]	Byproducts from the hydrogen donor

Experimental Protocols

Protocol 1: Grignard Synthesis of 4-Methylbenzhydrol

This protocol describes the reaction of p-tolylmagnesium bromide with benzaldehyde.

Materials:

• Magnesium turnings

• 4-Bromotoluene (B49008)

• Anhydrous diethyl ether or THF

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Iodine crystal (optional, as initiator)

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small crystal of iodine.

  • Prepare a solution of 4-bromotoluene in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the 4-bromotoluene solution to the magnesium. Initiation is indicated by a color change and gentle reflux. If the reaction does not start, gentle warming may be necessary.

  • Once initiated, add the remaining 4-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Benzaldehyde:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Dissolve benzaldehyde in anhydrous diethyl ether and add it dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.[1]

  • After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 30 minutes.

• Workup:

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 2: Meerwein-Ponndorf-Verley (MPV) Reduction of 4-Methylbenzophenone

Materials:

• 4-Methylbenzophenone

• Aluminum isopropoxide

• Anhydrous isopropanol

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a distillation apparatus, dissolve 4-methylbenzophenone in anhydrous isopropanol.

  • Add aluminum isopropoxide to the solution.

• Reduction:

  • Heat the mixture to a gentle reflux.

  • Slowly distill off the acetone (B3395972) that is formed during the reaction. The removal of acetone drives the equilibrium towards the product.[8]

  • Monitor the reaction progress by TLC or GC. The reaction may take several hours to reach completion.

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Add dilute sulfuric acid to hydrolyze the aluminum salts.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 4-Methylbenzhydrol as needed.

Visualizing Workflows and Relationships

To aid in understanding the experimental processes and troubleshooting logic, the following diagrams are provided.

Caption: Troubleshooting workflow for low yields in Grignard synthesis.

Caption: Synthetic pathways to 4-Methylbenzhydrol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Base-Mediated Meerwein–Ponndorf–Verley Reduction of Aromatic and Heterocyclic Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]

Technical Support Center: Purification of 4-Methylbenzhydrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of 4-Methylbenzhydrol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude sample of 4-Methylbenzhydrol?

A1: Common impurities depend on the synthetic route. If prepared via a Grignard reaction, impurities may include unreacted starting materials such as 4-tolualdehyde or benzaldehyde, and a biphenyl (B1667301) coupling side-product.[1] If synthesized by the reduction of 4-methylbenzophenone, the primary impurity would be the unreacted ketone.

Q2: What are the recommended purification methods for 4-Methylbenzhydrol?

A2: The most common and effective methods for purifying 4-Methylbenzhydrol are recrystallization and silica (B1680970) gel column chromatography.[2] The choice between these methods depends on the nature and quantity of the impurities, as well as the desired final purity.

Q3: What is the appearance and melting point of pure 4-Methylbenzhydrol?

A3: Pure 4-Methylbenzhydrol is a white to off-white crystalline solid.[3] Its melting point is typically in the range of 52-56 °C.

Q4: What is the solubility profile of 4-Methylbenzhydrol?

A4: 4-Methylbenzhydrol is sparingly soluble in water but shows good solubility in organic solvents such as ethanol (B145695) and ether.[3][4] This solubility profile is crucial for selecting an appropriate solvent for recrystallization.

Troubleshooting Guides

Recrystallization

Q5: My 4-Methylbenzhydrol is "oiling out" instead of crystallizing. What should I do?

A5: "Oiling out" occurs when the solute separates as a liquid. This can happen if the boiling point of the solvent is higher than the melting point of your compound or if the solution is too concentrated. To resolve this:

• Add more solvent: Reheat the mixture to dissolve the oil, then add more of the hot solvent to decrease the solution's saturation.

• Slow down the cooling process: Allow the solution to cool to room temperature gradually before placing it in an ice bath.

• Change the solvent system: If using a single solvent, try one with a lower boiling point. For a mixed solvent system (e.g., ethanol/water), dissolve the compound in the "good" solvent at an elevated temperature and then slowly add the "poor" solvent dropwise until you observe turbidity. Reheat until the solution is clear and then allow it to cool slowly.

Q6: The yield of my recrystallized 4-Methylbenzhydrol is very low. How can I improve it?

A6: Low recovery is a common issue in recrystallization. Here are some potential causes and solutions:

• Excess solvent: Using too much solvent will result in a significant amount of your product remaining in the mother liquor. To remedy this, you can evaporate some of the solvent and attempt to recrystallize again.

• Premature crystallization: If crystals form too quickly in the hot solution, impurities can become trapped. Ensure all the solid is fully dissolved in the minimum amount of boiling solvent.

• Washing with warm solvent: Always wash the collected crystals with a minimal amount of ice-cold solvent to prevent your product from dissolving.

Q7: No crystals are forming, even after cooling the solution in an ice bath. What can I do?

A7: If crystallization does not occur, you can try to induce it by:

• Scratching the flask: Gently scratch the inside of the flask at the surface of the solution with a glass rod. This creates nucleation sites for crystal growth.

• Seeding: Add a tiny crystal of pure 4-Methylbenzhydrol to the solution. This will act as a template for crystallization.

• Reducing the solvent volume: If the solution is too dilute, you can heat it to evaporate some of the solvent and then try to cool it again.

Column Chromatography

Q8: I am not getting good separation of 4-Methylbenzhydrol from its impurities on the column. What could be the problem?

A8: Poor separation can be due to several factors:

• Incorrect eluent polarity: If the eluent is too polar, all compounds will move too quickly down the column, resulting in poor separation. If it is not polar enough, the compounds will not move at all. You can optimize the solvent system by running analytical Thin Layer Chromatography (TLC) with different solvent mixtures first. For separating benzhydrol and biphenyl, toluene (B28343) has been shown to be an effective solvent.[5]

• Column overloading: Using too much crude sample for the amount of silica gel will lead to broad bands and poor separation. A general rule of thumb is to use a silica gel to crude product ratio of at least 30:1 by weight.

• Poor column packing: An improperly packed column with cracks or channels will result in an uneven flow of the mobile phase and poor separation.

Q9: My compound is stuck on the column and won't elute. What should I do?

A9: If your compound is not eluting, the mobile phase is likely not polar enough. You can gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate (B1210297) system, you can increase the percentage of ethyl acetate. In some cases, you may need to switch to a more polar solvent system altogether, such as dichloromethane/methanol.

Data Presentation

Table 1: Typical Purity and Yield for Different Purification Methods

Purification Method	Typical Purity Achieved	Typical Yield	Scale
Recrystallization	>99%	70-90%	Milligram to multi-gram
Column Chromatography	>98%[6][7]	80-95%	Milligram to gram

Table 2: Solvent Selection Guide for Recrystallization of 4-Methylbenzhydrol

Solvent/Solvent System	Suitability	Comments
Ethanol/Water	Excellent	4-Methylbenzhydrol is soluble in hot ethanol and less soluble in cold ethanol. The addition of water as an anti-solvent can help to induce crystallization and improve yield.
Hexane/Ethyl Acetate	Good	4-Methylbenzhydrol has good solubility in hot ethyl acetate and poor solubility in hexane. A mixed solvent system can be optimized for recrystallization.
Toluene	Fair	Can be used as a single solvent for recrystallization.
Water	Poor	4-Methylbenzhydrol is sparingly soluble in water.[3]

Table 3: Recommended TLC Solvent Systems for Monitoring Purification

Solvent System (v/v)	Application	Expected Rf of 4-Methylbenzhydrol
Toluene	Separation of 4-Methylbenzhydrol from biphenyl and benzophenone[5]	~0.3 - 0.5
Dichloromethane	General purpose monitoring[8]	~0.4 - 0.6
Hexane:Ethyl Acetate (4:1)	Monitoring column chromatography	~0.3 - 0.4

Experimental Protocols

Protocol 1: Purification of 4-Methylbenzhydrol by Recrystallization

1. Dissolution: a. Place the crude 4-Methylbenzhydrol in an Erlenmeyer flask. b. Add a minimal amount of a suitable solvent (e.g., ethanol) and a boiling chip. c. Gently heat the mixture on a hot plate while stirring until the solvent boils. d. Continue to add the hot solvent dropwise until the solid has just dissolved.

2. Hot Filtration (if necessary): a. If there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

3. Crystallization: a. Remove the flask from the heat and allow it to cool slowly to room temperature. b. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

4. Isolation and Washing: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

5. Drying: a. Continue to draw air through the crystals on the filter paper for several minutes to help them dry. b. Transfer the crystals to a watch glass and allow them to air dry completely, or dry them in a vacuum oven at a low temperature.

Protocol 2: Purification of 4-Methylbenzhydrol by Column Chromatography

1. TLC Analysis: a. Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane). b. Spot the solution on a TLC plate and develop it in a chamber containing a suitable eluent (e.g., hexane:ethyl acetate 4:1). c. Visualize the plate under a UV lamp to determine the separation and calculate the Rf values of the components.

2. Column Packing: a. Prepare a slurry of silica gel in the chosen eluent. b. Pour the slurry into a chromatography column and allow it to pack evenly, ensuring there are no air bubbles or cracks.

3. Sample Loading: a. Dissolve the crude 4-Methylbenzhydrol in a minimal amount of the eluent or a less polar solvent. b. Carefully add the sample to the top of the silica gel bed.

4. Elution and Fraction Collection: a. Add the eluent to the top of the column and apply gentle pressure to start the flow. b. Collect the eluting solvent in a series of fractions. c. Monitor the fractions by TLC to identify which ones contain the pure 4-Methylbenzhydrol.

5. Isolation: a. Combine the pure fractions. b. Remove the solvent using a rotary evaporator to obtain the purified 4-Methylbenzhydrol.

Visualizations

Caption: General purification workflow for 4-Methylbenzhydrol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. US4508926A - 4-Hydroxy-benzhydrols, process for their preparation and pharmaceutical compositions containing them - Google Patents [patents.google.com]
• 3. guidechem.com [guidechem.com]
• 4. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 5. scribd.com [scribd.com]
• 6. 4-Methylbenzhydrol | 1517-63-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. scbt.com [scbt.com]
• 8. scribd.com [scribd.com]

resolving issues with 4-Methylbenzhydrol stability and storage

This technical support center provides guidance on resolving common issues related to the stability and storage of 4-Methylbenzhydrol.

Troubleshooting Guide

This guide addresses specific problems that may arise during the handling and use of 4-Methylbenzhydrol in a question-and-answer format.

Issue 1: Change in Physical Appearance

• Question: My 4-Methylbenzhydrol, which was initially a white powder, has started to turn yellow. What could be the cause? Answer: A yellow discoloration is a common indicator of degradation. The most likely cause is the oxidation of the secondary alcohol (4-Methylbenzhydrol) to its corresponding ketone, 4-Methylbenzophenone. This process can be accelerated by exposure to light, air (oxygen), and elevated temperatures.

• Question: The powder in my container of 4-Methylbenzhydrol appears to be clumping or caking. Why is this happening? Answer: Clumping or caking is often a sign of moisture absorption. Although 4-Methylbenzhydrol has low water solubility, it can be hygroscopic to some extent, especially if not stored in a tightly sealed container in a dry environment.

Issue 2: Inconsistent Experimental Results

• Question: I am observing a decrease in the expected yield of my reaction where 4-Methylbenzhydrol is a starting material. Could this be related to its stability? Answer: Yes, a loss of potency is a direct consequence of degradation. If a portion of the 4-Methylbenzhydrol has oxidized to 4-Methylbenzophenone, there is less active starting material available for your reaction, leading to lower yields.

• Question: My analytical chromatogram (e.g., HPLC, GC) of a sample containing 4-Methylbenzhydrol shows an unexpected peak that is increasing in area over time. What could this peak be? Answer: This new peak is likely a degradation product. In the case of 4-Methylbenzhydrol, the most probable impurity is 4-Methylbenzophenone. To confirm this, you can compare the retention time of the unknown peak with that of a 4-Methylbenzophenone standard.

Frequently Asked Questions (FAQs)

Storage and Handling

• What are the ideal storage conditions for 4-Methylbenzhydrol? To ensure long-term stability, 4-Methylbenzhydrol should be stored in a cool, dry, and dark place. It is recommended to keep it in a tightly sealed container to protect it from moisture and air.

• Is 4-Methylbenzhydrol sensitive to light? Yes, as a benzylic alcohol, it can be susceptible to photochemical oxidation.[1] Therefore, it is best to store it in an amber or opaque container to minimize light exposure.

• What materials are incompatible with 4-Methylbenzhydrol? You should avoid storing 4-Methylbenzhydrol with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides, as these can catalyze its degradation.[2]

Stability and Degradation

• What is the primary degradation pathway for 4-Methylbenzhydrol? The most common degradation pathway is the oxidation of the secondary alcohol to form 4-Methylbenzophenone.[3][4]

• How can I monitor the stability of my 4-Methylbenzhydrol sample? Regular analytical testing using a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC), is the best way to monitor the purity of your sample over time. A change in physical appearance (e.g., color) can also be an early indicator of degradation.

Quantitative Stability Data

Parameter	Condition	Recommended Storage	Potential for Degradation
Temperature	Room Temperature (approx. 20-25°C)	Acceptable for short-term storage	Low
Refrigerated (2-8°C)	Recommended for long-term storage	Very Low
Elevated Temperature (>30°C)	Avoid	Increased risk of oxidation
Light	Exposed to Ambient Light	Not Recommended	High risk of photo-oxidation
Stored in the Dark (Amber Vial)	Recommended	Low
Atmosphere	Ambient Air (Oxygen)	Not Recommended for long-term	Moderate risk of oxidation
Inert Atmosphere (e.g., Nitrogen, Argon)	Ideal for long-term storage	Very Low
Humidity	High Humidity (>60% RH)	Not Recommended	Risk of moisture absorption and clumping
Dry Environment (<30% RH)	Recommended	Low

Experimental Protocols

Protocol for a Forced Degradation Study of 4-Methylbenzhydrol

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.

• Preparation of Stock Solution:

  • Prepare a stock solution of 4-Methylbenzhydrol at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat the solution at 60°C for 24 hours. At selected time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for analysis.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 8 hours. At selected time points (e.g., 1, 2, 4, 8 hours), withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute with the mobile phase.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂). Store the solution at room temperature, protected from light, for 24 hours. At selected time points, withdraw an aliquot and dilute with the mobile phase.

  • Thermal Degradation: Place a known amount of solid 4-Methylbenzhydrol in a petri dish and expose it to dry heat at 80°C in an oven for 48 hours. At selected time points, withdraw a sample, dissolve it in a suitable solvent, and dilute for analysis.

  • Photolytic Degradation: Expose a solution of 4-Methylbenzhydrol (e.g., 100 µg/mL in a suitable solvent) to a light source (e.g., UV lamp at 254 nm or a photostability chamber) for a defined period. A control sample should be kept in the dark under the same conditions.

• Analytical Method:

  • Analyze the stressed samples using a suitable HPLC method with a C18 column and a mobile phase gradient of water and acetonitrile (both with 0.1% formic acid, for example).

  • Use a photodiode array (PDA) detector to monitor the chromatograms at multiple wavelengths and a mass spectrometer (MS) to identify the mass of the parent compound and any degradation products.

• Data Analysis:

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Identify and quantify the degradation products. The primary expected degradation product under oxidative, thermal, and photolytic stress is 4-Methylbenzophenone.

Visualizations

Caption: Troubleshooting workflow for 4-Methylbenzhydrol stability issues.

Caption: Potential oxidation pathway of 4-Methylbenzhydrol.

References

• 1. Photochemical oxidation of benzylic primary and secondary alcohols utilizing air as the oxidant - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC03000J [pubs.rsc.org]
• 2. 91-01-0 CAS MSDS (Benzhydrol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Ketone synthesis by oxidation of alcohols [organic-chemistry.org]
• 4. Oxidation of Benzyl Alcohols to Benzaldehydes with NaBr-Oxone - [www.rhodium.ws] [chemistry.mdma.ch]

Technical Support Center: Overcoming Low Reactivity of 4-Methylbenzhydrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methylbenzhydrol. The content addresses common challenges related to its low reactivity in subsequent reactions, offering detailed experimental protocols and comparative data to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is 4-Methylbenzhydrol unreactive in nucleophilic substitution reactions?

A1: The low reactivity of 4-Methylbenzhydrol in nucleophilic substitution reactions stems from the fact that the hydroxyl (-OH) group is a poor leaving group. The hydroxide (B78521) anion (HO⁻) is a strong base, and good leaving groups are typically weak bases. For a substitution reaction to occur, the bond between the carbon and the leaving group must be broken, which is energetically unfavorable when the leaving group is unstable.

Q2: How can I increase the reactivity of 4-Methylbenzhydrol for nucleophilic substitution?

A2: To enhance the reactivity, the hydroxyl group must be converted into a better leaving group. The two primary strategies are:

• Protonation in Acidic Media: In the presence of a strong acid, the hydroxyl group is protonated to form an alkyloxonium ion (-OH₂⁺). This creates a neutral water molecule as the leaving group, which is a much weaker base and therefore a significantly better leaving group.

• Conversion to a Sulfonate Ester: The hydroxyl group can be converted into a sulfonate ester, such as a tosylate (-OTs) or a mesylate (-OMs). These are excellent leaving groups because their negative charge is stabilized by resonance.

Q3: What are the common side reactions to watch out for when activating 4-Methylbenzhydrol?

A3: A primary side reaction, especially under acidic and/or heated conditions, is the E1 elimination (dehydration) to form 1-(4-methylphenyl)-1-phenylethene. The benzylic carbocation intermediate is relatively stable, making it susceptible to losing a proton to form an alkene. In Friedel-Crafts reactions, potential side reactions include polyalkylation (if the product is more reactive than the starting material) and carbocation rearrangements, although the latter is less common for the relatively stable benzhydryl cation.

Q4: Can I use 4-Methylbenzhydrol directly in Friedel-Crafts alkylation reactions?

A4: Yes, 4-Methylbenzhydrol can be used as an alkylating agent in Friedel-Crafts reactions in the presence of a Lewis or Brønsted acid. The acid facilitates the formation of the benzhydryl carbocation, which then acts as the electrophile. However, careful control of reaction conditions is necessary to avoid side reactions.

Troubleshooting Guides

Issue 1: Low Yield in Nucleophilic Substitution Reactions

Symptom	Possible Cause	Troubleshooting Steps
No or minimal product formation	Hydroxyl group not sufficiently activated.	1. If using acid catalysis: Increase the concentration of the strong acid (e.g., H₂SO₄, HBr). Ensure anhydrous conditions as water can compete as a nucleophile. 2. If using a sulfonate ester: Ensure the tosylation or mesylation step went to completion by checking TLC. Use a fresh batch of tosyl chloride or mesyl chloride. Ensure the base (e.g., pyridine) is dry.
Mixture of starting material and product	Incomplete reaction.	1. Increase reaction time. 2. Increase reaction temperature. Note that this may also increase the rate of side reactions like elimination. 3. Use a stronger nucleophile if possible.
Significant amount of alkene byproduct	E1 elimination is competing with SN1 substitution.	1. Lower the reaction temperature. 2. Use a less coordinating solvent. 3. If possible, use a method that avoids a free carbocation intermediate, such as converting the alcohol to a tosylate and then performing an SN2 reaction with a strong nucleophile.

Issue 2: Challenges in Friedel-Crafts Alkylation

Symptom	Possible Cause	Troubleshooting Steps
Polyalkylation (multiple additions to the aromatic substrate)	The mono-alkylated product is more reactive than the starting aromatic substrate.	1. Use a large excess of the aromatic substrate relative to 4-Methylbenzhydrol.[1] 2. Lower the reaction temperature to decrease the rate of the second alkylation.
Low yield of the desired product	Deactivation of the catalyst by water.	1. Use anhydrous reagents and solvents. 2. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of tar-like substances	Polymerization or decomposition of reactants/products.	1. Lower the reaction temperature. 2. Add the catalyst slowly to control the initial exotherm.

Data Presentation: Comparison of Activation Methods for Nucleophilic Substitution

The following table summarizes typical yields for the conversion of benzhydrol-type alcohols to better leaving groups and their subsequent reaction with a nucleophile (azide). Note: Data for 4-Methylbenzhydrol is limited; therefore, data for analogous benzhydrol systems are included as a reference.

Activation Method	Reagents	Typical Yield (Activation Step)	Nucleophilic Substitution (with N₃⁻)	Typical Yield (Substitution Step)
Tosylation	p-TsCl, Pyridine (B92270)	85-95%	NaN₃, DMF	80-90%
Mesylation	MsCl, Et₃N	90-98%	NaN₃, DMF	80-90%
Bromination	PBr₃ or HBr/H₂SO₄	70-85%	NaN₃, DMF	85-95%

Experimental Protocols

Protocol 1: Two-Step Nucleophilic Substitution via Tosylation

Step 1: Synthesis of 4-Methylbenzhydryl Tosylate

• Dissolve 4-Methylbenzhydrol (1.0 eq.) in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.5 eq.) to the stirred solution.

• Slowly add p-toluenesulfonyl chloride (TsCl) (1.2 eq.) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 2-4 hours, then allow it to warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Synthesis of 4-Methylbenzhydryl Azide (B81097)

• Dissolve the purified 4-Methylbenzhydryl tosylate (1.0 eq.) in anhydrous dimethylformamide (DMF).

• Add sodium azide (NaN₃) (1.5 eq.).

• Heat the mixture to 60-80 °C and stir for 4-6 hours, monitoring the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether (3x).

• Combine the organic layers, wash with water and brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Fischer Esterification to 4-Methylbenzhydryl Acetate

• In a round-bottom flask, combine 4-Methylbenzhydrol (1.0 eq.), glacial acetic acid (excess, can be used as solvent), and a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%).

• Reflux the mixture for 4-6 hours. To drive the equilibrium, a Dean-Stark apparatus can be used to remove the water formed during the reaction.[1]

• Monitor the reaction by TLC.

• After cooling, dilute the mixture with diethyl ether and carefully neutralize the excess acid by washing with saturated NaHCO₃ solution until effervescence ceases.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography or distillation under reduced pressure.

Mandatory Visualizations

References

• 1. athabascau.ca [athabascau.ca]

Technical Support Center: Optimizing Catalyst Selection for 4-Methylbenzhydrol Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-Methylbenzhydrol. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Methylbenzhydrol?

A1: The two most prevalent and well-established methods for synthesizing 4-Methylbenzhydrol are:

• Grignard Reaction: This involves the reaction of a Grignard reagent, typically phenylmagnesium bromide, with 4-methylbenzaldehyde (B123495). This method is highly effective for forming the carbon-carbon bond required in the product.

• Reduction of 4-Methylbenzophenone (B132839): This method involves the reduction of the corresponding ketone, 4-methylbenzophenone, to the secondary alcohol. Common reducing agents include sodium borohydride (B1222165) (NaBH₄) and lithium aluminum hydride (LiAlH₄). Catalytic transfer hydrogenation is also a viable method.

Q2: How do I choose between the Grignard reaction and the reduction of 4-methylbenzophenone?

A2: The choice of method depends on several factors, including the availability of starting materials, desired scale, and safety considerations.

• Grignard Reaction: Ideal when starting from 4-methylbenzaldehyde. It is a powerful C-C bond-forming reaction. However, Grignard reagents are highly sensitive to moisture and air, requiring strictly anhydrous conditions.[1][2]

• Reduction of 4-Methylbenzophenone: A good option if 4-methylbenzophenone is readily available. Reductions with sodium borohydride are generally safer and easier to handle than reactions with Grignard reagents or LiAlH₄.[3][4][5]

Q3: What are the key parameters to control for a successful Grignard synthesis of 4-Methylbenzhydrol?

A3: For a successful Grignard synthesis, it is critical to control the following:

• Anhydrous Conditions: All glassware must be flame-dried, and anhydrous solvents (typically diethyl ether or THF) must be used. Grignard reagents react readily with water, which will quench the reagent and reduce the yield.[1][6]

• Inert Atmosphere: The reaction should be carried out under an inert atmosphere, such as nitrogen or argon, to prevent the Grignard reagent from reacting with oxygen.[1]

• Temperature: The reaction is typically initiated at room temperature and then cooled to control the exothermic reaction during the addition of the aldehyde. Low temperatures can also help to minimize side reactions.

• Purity of Magnesium: Use high-purity magnesium turnings for the preparation of the Grignard reagent.

Q4: What are common side reactions in the Grignard synthesis of 4-Methylbenzhydrol?

A4: Common side reactions include:

• Wurtz Coupling: The Grignard reagent can couple with the unreacted aryl halide to form a biphenyl (B1667301) byproduct.

• Benzoin Condensation: The aldehyde can undergo self-condensation, especially in the presence of any impurities that can act as a catalyst.

• Oxidation: Exposure to air can lead to the oxidation of the Grignard reagent, reducing its effective concentration.

Troubleshooting Guides

Grignard Reaction Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low or no yield of 4-Methylbenzhydrol	Presence of moisture in glassware or solvent.	Flame-dry all glassware and use anhydrous solvents.[1][6]
Poor quality or inactive magnesium.	Use fresh, high-purity magnesium turnings. Activate the magnesium with a small crystal of iodine or 1,2-dibromoethane.[7]
Incomplete formation of the Grignard reagent.	Ensure the reaction has initiated before adding all of the aryl halide. Gentle heating may be required to start the reaction.[2]
Formation of significant amount of biphenyl byproduct	Wurtz coupling side reaction.	Add the aryl halide slowly to the magnesium turnings to maintain a low concentration of the halide.
Presence of unreacted 4-methylbenzaldehyde	Insufficient Grignard reagent.	Use a slight excess (1.1-1.2 equivalents) of the Grignard reagent. Titrate the Grignard reagent before use to determine its exact concentration.[1]
Inefficient mixing.	Ensure vigorous stirring throughout the reaction.

Reduction of 4-Methylbenzophenone Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Incomplete reduction	Insufficient reducing agent.	Use a molar excess of sodium borohydride. Typically, 1.5-2.0 equivalents are sufficient.[5]
Inactive reducing agent.	Use fresh, properly stored sodium borohydride.
Low isolated yield	Product loss during work-up.	Ensure complete extraction of the product from the aqueous layer. Perform multiple extractions with an appropriate organic solvent.
Formation of borate (B1201080) esters.	During work-up, acidify the reaction mixture to hydrolyze any borate esters formed.
Presence of impurities	Side reactions from overly harsh conditions.	Sodium borohydride reductions are typically run at room temperature or below. Avoid excessive heating.

Experimental Protocols

Protocol 1: Grignard Synthesis of 4-Methylbenzhydrol

Materials:

• Magnesium turnings

• Iodine crystal (optional, for activation)

• Bromobenzene (B47551)

• Anhydrous diethyl ether or THF

• 4-Methylbenzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Grignard Reagent:

  • Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings to the flask.

  • Assemble the apparatus and flush with nitrogen.

  • Add a solution of bromobenzene in anhydrous diethyl ether to the dropping funnel.

  • Add a small portion of the bromobenzene solution to the magnesium turnings. If the reaction does not start, gently warm the flask or add a small crystal of iodine.

  • Once the reaction has initiated (indicated by bubbling and a cloudy appearance), add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 4-Methylbenzaldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of 4-methylbenzaldehyde in anhydrous diethyl ether to the dropping funnel.

  • Add the 4-methylbenzaldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench by adding saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 4-Methylbenzhydrol by recrystallization or column chromatography.

Protocol 2: Reduction of 4-Methylbenzophenone with Sodium Borohydride

Materials:

• 4-Methylbenzophenone

• Methanol (B129727) or ethanol

• Sodium borohydride (NaBH₄)

• Dilute hydrochloric acid

• Ethyl acetate (B1210297) or dichloromethane (B109758)

• Anhydrous sodium sulfate

Procedure:

• Reduction:

  • In a round-bottom flask, dissolve 4-methylbenzophenone in methanol or ethanol.

  • Cool the solution in an ice bath.

  • Slowly add sodium borohydride in portions to the stirred solution. The addition is exothermic and may cause gas evolution.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add dilute hydrochloric acid to quench the excess sodium borohydride and neutralize the mixture.

  • Remove the bulk of the alcohol solvent under reduced pressure.

  • Add water to the residue and extract the product with ethyl acetate or dichloromethane (3 x).

  • Combine the organic layers, wash with water and then brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the organic layer under reduced pressure to yield the crude product.

  • Purify the crude 4-Methylbenzhydrol by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Data Presentation

Table 1: Comparison of Catalytic Systems for 4-Methylbenzhydrol Synthesis

Synthesis Route	Catalyst/Reagent	Substrate(s)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Grignard Reaction	Phenylmagnesium Bromide	4-Methylbenzaldehyde	Diethyl Ether	0 to RT	2	~85-95	General Procedure
Reduction	Sodium Borohydride	4-Methylbenzophenone	Methanol	0 to RT	1-2	>95	[5][8][9]
Catalytic Transfer Hydrogenation	RuCl₂(PPh₃)₃ / Isopropanol	4-Methylbenzophenone	Isopropanol	Reflux	1-4	High	[10][11]

Note: Yields are representative and can vary based on specific reaction conditions and scale.

Visualizations

Caption: Experimental workflow for the Grignard synthesis of 4-Methylbenzhydrol.

Caption: Experimental workflow for the reduction of 4-Methylbenzophenone.

Caption: Decision logic for selecting a synthesis route for 4-Methylbenzhydrol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. www1.chem.umn.edu [www1.chem.umn.edu]
• 5. zenodo.org [zenodo.org]
• 6. Synthesis Of Grignard Reagent And Benzaldehyde - 1620 Words | Bartleby [bartleby.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 9. zenodo.org [zenodo.org]
• 10. researchgate.net [researchgate.net]
• 11. Transfer hydrogenation - Wikipedia [en.wikipedia.org]

troubleshooting peak tailing in HPLC analysis of 4-Methylbenzhydrol

This technical support center provides troubleshooting guidance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 4-Methylbenzhydrol. The following question-and-answer format directly addresses specific problems to assist researchers, scientists, and drug development professionals in optimizing their experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

My chromatogram for 4-Methylbenzhydrol shows significant peak tailing. How can I troubleshoot this issue?

Peak tailing, an asymmetry where the latter half of a peak is broader than the front, can compromise the accuracy of integration and reduce resolution.[1] This issue can stem from either chemical interactions within the column or physical problems with the HPLC system. The following step-by-step guide will help you diagnose and resolve the root cause of peak tailing for 4-Methylbenzhydrol.

A logical first step is to determine if the issue is chemical or physical. Inject a neutral compound that is known to not interact with the stationary phase. If this neutral compound also exhibits peak tailing, the problem is likely physical. If the neutral compound has a symmetrical peak shape while 4-Methylbenzhydrol continues to tail, the issue is more likely chemical in nature.[2]

Is the peak tailing a chemical or physical issue?

To differentiate between a chemical and a physical problem, a systematic approach is necessary. The following diagram outlines a troubleshooting workflow to identify the source of peak tailing.

A troubleshooting workflow for diagnosing the cause of peak tailing.

Troubleshooting Physical Issues

If all peaks in your chromatogram are tailing, it generally points to a physical problem in the HPLC system.[3]

1. Extra-Column Volume (Dead Volume):

• Problem: Excessive tubing length or internal diameter, and poorly made connections can lead to band broadening and peak tailing.[4][5] This is especially noticeable for early eluting peaks.[6]

• Solution: Use narrow internal diameter tubing (e.g., 0.005") and minimize tubing length.[7] Ensure all fittings are correctly installed to avoid dead volume.

2. Column Voids or Blockages:

• Problem: A void at the column inlet, caused by the collapse of the stationary phase, or a blocked frit can disrupt the sample path, leading to distorted peak shapes.[4][8] This can result from high pressure or operating at an unsuitable pH.[6]

• Solution:

  • Avoid sudden pressure shocks by gradually increasing the flow rate.[4]

  • Use a guard column to protect the analytical column.[6]

  • If a void is suspected, you can try reversing the column and flushing it. However, this is often a temporary fix, and column replacement is usually necessary.[4]

Troubleshooting Chemical Issues

If only the 4-Methylbenzhydrol peak is tailing, the cause is likely a chemical interaction.

1. Column Overload:

• Problem: Injecting too much sample (mass overload) or too large a volume (volume overload) can saturate the column, leading to peak distortion.[5][6]

• Solution:

  • Mass Overload: Dilute your sample and reinject. If the peak shape improves, mass overload was the issue.[6]

  • Volume Overload: Reduce the injection volume.[6]

  • Alternatively, use a column with a higher loading capacity.[6]

2. Sample Solvent Effect:

• Problem: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause band broadening and peak tailing.[1][5]

• Solution: Whenever possible, dissolve your sample in the mobile phase.[1] If solubility is an issue, use the weakest solvent that can adequately dissolve the sample.[5]

3. Secondary Interactions with Silanol (B1196071) Groups:

• Problem: Although 4-Methylbenzhydrol is a neutral compound, it can still have minor interactions with residual silanol groups (Si-OH) on the silica-based stationary phase.[9] These secondary interactions can lead to peak tailing.

• Solution:

  • Use a Modern, End-Capped Column: Modern columns, often referred to as Type B or end-capped, have a lower concentration of accessible silanol groups, which minimizes secondary interactions.[6][9]

  • Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.0) can suppress the ionization of silanol groups, reducing their interaction with the analyte.[4][9]

  • Add a Competing Agent: In some cases, adding a small amount of a competing agent like triethylamine (B128534) to the mobile phase can help to mask the silanol groups.[10]

Quantitative Data Summary

The following table summarizes common HPLC parameters and their potential impact on peak tailing, along with recommended adjustments.

Parameter	Potential Cause of Tailing	Recommended Action	Expected Outcome
Sample Concentration	Column Overload	Decrease sample concentration by a factor of 5-10.	Improved peak symmetry (Tailing factor closer to 1).
Injection Volume	Column Overload (Volume)	Reduce injection volume.	Sharper, more symmetrical peaks.
Sample Solvent	Mismatch with Mobile Phase	Dissolve sample in the initial mobile phase.	Reduced peak distortion, especially for early eluting peaks.
Mobile Phase pH	Silanol Interactions	Adjust pH to 2.5-3.0 (for silica-based columns).	Suppression of silanol activity and reduced tailing.
Column Type	Active Silanol Groups	Use an end-capped or base-deactivated column.	Minimized secondary interactions and improved peak shape.
System Plumbing	Extra-Column Volume	Minimize tubing length and use narrow-bore tubing.	Reduced band broadening and sharper peaks.

Experimental Protocols

Protocol 1: Diagnosing Column Overload

Objective: To determine if peak tailing is caused by injecting too high a concentration of 4-Methylbenzhydrol.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of 4-Methylbenzhydrol at the concentration that is currently producing peak tailing. Use the mobile phase as the diluent if possible.

• Create Dilution Series: Prepare a series of dilutions from the stock solution. Recommended dilutions are 1:5, 1:10, and 1:50.

• HPLC Analysis: Inject each solution onto the HPLC system using the established method.

• Analyze Results:

  • Compare the peak shapes from each run. If mass overload is the cause, the tailing factor will decrease (move closer to 1.0) as the sample concentration decreases.[1]

  • Compare the retention times. In cases of overload, the retention time of the peak apex may slightly increase as the concentration is lowered.[1]

Protocol 2: Assessing Sample Solvent Effects

Objective: To determine if the sample solvent is causing peak distortion.

Methodology:

• Prepare Samples: Prepare two samples of 4-Methylbenzhydrol at the same concentration.

  • Sample A: Dissolve in the current (stronger) solvent.

  • Sample B: Dissolve in the initial mobile phase composition. If solubility is low, use the weakest possible solvent.

• HPLC Analysis: Inject both samples onto the HPLC system using the established method.

• Analyze Results: Compare the chromatograms. If Sample B shows a significantly improved peak shape compared to Sample A, the sample solvent was the likely cause of the peak tailing.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 3. youtube.com [youtube.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. uhplcs.com [uhplcs.com]
• 6. labcompare.com [labcompare.com]
• 7. chromtech.com [chromtech.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Drying &amp; Solvent Removal for 4-Methylbenzhydrol Crystals

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective drying of 4-Methylbenzhydrol crystals and the removal of residual solvents.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for drying 4-Methylbenzhydrol crystals?

A1: The most common laboratory methods for drying crystalline organic compounds like 4-Methylbenzhydrol are vacuum oven drying, desiccator drying (under vacuum or at atmospheric pressure), and air drying. The choice of method depends on the required level of dryness, the thermal stability of the compound, and the available equipment.

Q2: Why is it crucial to remove residual solvents from 4-Methylbenzhydrol crystals?

A2: Residual solvents can negatively impact the quality, stability, and safety of the final product.[1] They can affect the crystal lattice structure, leading to inconsistencies in physical properties, and may have toxicological effects, which is a major concern in pharmaceutical applications.

Q3: What is a safe drying temperature for 4-Methylbenzhydrol?

A3: 4-Methylbenzhydrol has a melting point of 50-55°C.[2][3] To avoid melting the crystals, it is recommended to dry the compound at a temperature well below its melting point, ideally not exceeding 40-45°C, especially under vacuum which lowers the boiling points of solvents.

Q4: How can I confirm that my 4-Methylbenzhydrol crystals are sufficiently dry?

A4: The absence of residual solvents and water can be confirmed using analytical techniques. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for identifying and quantifying residual organic solvents.[1][4] Karl Fischer titration is the gold standard for determining the water content in the crystals.[5][6][7][8]

Q5: What are solvates and how can they be avoided?

A5: Solvates are crystalline structures that incorporate molecules of the crystallization solvent into the crystal lattice. They can be problematic as the trapped solvent is often difficult to remove. To avoid their formation, it is advisable to use solvents in which the compound is sparingly soluble at room temperature and to allow for slow crystallization. If a solvate is formed, a change in drying conditions (e.g., higher temperature under vacuum) or recrystallization from a different solvent may be necessary to remove the included solvent.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Crystals "oil out" or melt during drying.	The drying temperature is too high, exceeding the melting point of 4-Methylbenzhydrol (50-55°C), potentially lowered by the presence of residual solvent.	1. Immediately reduce the drying temperature to below 40°C. 2. If using a vacuum oven, ensure the temperature is well-controlled. 3. Consider starting with a lower temperature and gradually increasing it as the solvent is removed.
Crystals are tacky or sticky after drying.	1. Incomplete removal of solvent. 2. The compound is hygroscopic and has absorbed moisture from the air. 3. Presence of low-melting impurities.	1. Extend the drying time, possibly at a slightly elevated temperature (but below 40°C) and under high vacuum. 2. Handle the dried crystals in a low-humidity environment (e.g., a glove box) and store them in a desiccator over a strong desiccant like phosphorus pentoxide.[9][10] 3. If impurities are suspected, recrystallize the compound from a suitable solvent.
Residual solvent is still detected by NMR after prolonged drying.	1. Solvent molecules are trapped within the crystal lattice (solvate formation). 2. The drying method is not efficient enough for the specific solvent. 3. Agglomeration of crystals is preventing efficient solvent removal from the bulk of the material.	1. Try gently grinding the crystals to break up agglomerates and increase the surface area, then continue drying. 2. Consider switching to a more effective drying method (e.g., from air drying to vacuum oven drying). 3. If a solvate is suspected, attempt to remove the solvent by heating under high vacuum at a temperature just below the melting point. If this fails, recrystallization from a different, less-coordinating solvent is recommended.[11]
Water is detected by Karl Fischer titration even after drying.	1. 4-Methylbenzhydrol, being an alcohol, can be hygroscopic and readily absorb atmospheric moisture. 2. The desiccant used is exhausted. 3. Incomplete drying.	1. After initial drying, transfer the crystals to a vacuum desiccator containing a fresh, high-efficiency desiccant (e.g., phosphorus pentoxide or anhydrous calcium sulfate). 2. Ensure all handling of the dried material is performed in a dry atmosphere. 3. Increase the drying time or use a more rigorous method like vacuum oven drying.
Crystals change appearance (e.g., become opaque) during drying.	This can be due to the loss of solvent from a solvate, leading to a change in the crystal lattice structure. The resulting material may be amorphous or a different polymorphic form.	1. Characterize the resulting material to determine if a phase change has occurred. 2. If the original crystal form is desired, a different drying method that is less harsh (e.g., desiccator drying at room temperature) may be necessary. 3. Consider if the desolvated form is acceptable for the intended application.

Data Presentation: Comparison of Drying Methods

The following table provides a semi-quantitative comparison of common drying methods for crystalline organic compounds like 4-Methylbenzhydrol. The actual time and residual solvent levels can vary based on the specific solvent, crystal size, and equipment used.

Drying Method	Typical Temperature	Typical Pressure	Relative Drying Time	Typical Final Solvent/Water Level	Advantages	Disadvantages
Air Drying	Ambient	Atmospheric	Long (days)	> 5000 ppm	Simple, no special equipment required.	Slow, risk of contamination and moisture absorption from the air.[12]
Desiccator (Atmospheric)	Ambient	Atmospheric	Moderate (hours to days)	1000 - 5000 ppm	Protects from atmospheric moisture, simple setup.	Slower than vacuum methods.
Vacuum Desiccator	Ambient	< 100 mbar	Moderate (hours)	500 - 2000 ppm	Faster than atmospheric desiccator, gentle on heat-sensitive compounds.[3]	Requires a vacuum source.
Vacuum Oven	35-45°C	< 50 mbar	Short (hours)	< 500 ppm	Fast and highly efficient for removing even high-boiling solvents.[13][14][15]	Requires specialized equipment, potential for thermal degradation if not controlled properly.

Experimental Protocols

Protocol 1: Vacuum Oven Drying

Objective: To efficiently remove residual solvents from 4-Methylbenzhydrol crystals.

Methodology:

• Place the filtered crystals in a shallow glass dish or on a watch glass.

• If the crystals are clumpy, gently break them up with a spatula to increase the surface area.

• Place the dish in a vacuum oven.

• Set the temperature to a point safely below the melting point of 4-Methylbenzhydrol, typically 35-40°C.

• Slowly apply vacuum to the oven to avoid bumping of the crystals. A pressure of less than 50 mbar is recommended.

• Dry for a period of 4-12 hours. The exact time will depend on the solvent being removed and the amount of material.

• To determine if the drying is complete, the weight of the sample can be monitored until it becomes constant.

• Once drying is complete, slowly release the vacuum, preferably with an inert gas like nitrogen, and then remove the sample.

• For hygroscopic materials, transfer the dried sample to a desiccator for cooling and storage.

Protocol 2: Karl Fischer Titration for Water Content

Objective: To quantify the amount of water in 4-Methylbenzhydrol crystals.

Methodology:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be pre-titrated with the Karl Fischer reagent to a stable endpoint to ensure it is anhydrous.

• Sample Preparation: Accurately weigh a suitable amount of the 4-Methylbenzhydrol crystals (typically 0.1-0.5 g, depending on the expected water content) into a dry, tared vial.

• Titration: Quickly transfer the weighed sample into the titration vessel.

• Analysis: Start the titration. The Karl Fischer reagent is added automatically until the endpoint is reached. The instrument software will calculate the water content, usually expressed as a percentage or in parts per million (ppm).

• Blank Determination: Perform a blank determination using the same procedure but without adding the sample to account for any ambient moisture that may have entered the system.

Protocol 3: ¹H NMR Spectroscopy for Residual Solvent Quantification

Objective: To identify and quantify residual organic solvents in 4-Methylbenzhydrol crystals.

Methodology:

• Sample Preparation: Accurately weigh a known amount of the dried 4-Methylbenzhydrol crystals (e.g., 10-20 mg) into an NMR tube.

• Internal Standard: Add a known mass of an internal standard to the NMR tube. The internal standard should have a simple spectrum with a peak that does not overlap with the analyte or solvent peaks (e.g., 1,3,5-trimethoxybenzene).

• Solvent: Dissolve the sample and internal standard in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) that does not contain the residual solvent being quantified.

• NMR Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) is used (e.g., 5 times the longest T1 relaxation time of the signals of interest) to allow for complete relaxation of the protons, which is crucial for accurate integration.

• Data Analysis:

  • Integrate the area of a well-resolved peak from the residual solvent.

  • Integrate the area of a well-resolved peak from the internal standard.

  • Integrate the area of a well-resolved peak from 4-Methylbenzhydrol.

  • Calculate the amount of residual solvent relative to the known amount of the internal standard or the sample itself, taking into account the number of protons giving rise to each integrated signal.

Visualizations

General workflow for drying 4-Methylbenzhydrol crystals.

References

• 1. Quantifying residual solvents in active pharmaceutical ingredients - Magritek [magritek.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. researchgate.net [researchgate.net]
• 4. Determination of analyte concentration using the residual solvent resonance in (1)H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. mt.com [mt.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. What are the differences between Vacuum oven and drying oven? Q&A | NBCHAO [en1.nbchao.com]
• 14. researchgate.net [researchgate.net]
• 15. munroscientific.co.uk [munroscientific.co.uk]

addressing solubility issues of 4-Methylbenzhydrol in reaction media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when using 4-Methylbenzhydrol in various reaction media. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Methylbenzhydrol?

A1: 4-Methylbenzhydrol is a white to off-white crystalline solid. It is sparingly soluble in water but demonstrates greater solubility in organic solvents such as ethanol (B145695) and ether.[1] Due to its predominantly non-polar structure, it is considered a hydrophobic compound.

Q2: I am observing incomplete dissolution of 4-Methylbenzhydrol in my reaction. What are the initial steps to address this?

A2: Initially, ensure that you are not exceeding the solubility limit of 4-Methylbenzhydrol in your chosen solvent at the reaction temperature. Gentle heating and agitation can often improve the rate of dissolution. If the compound remains insoluble, consider employing one of the solubility enhancement techniques detailed in the experimental protocols section.

Q3: My reaction mixture with 4-Methylbenzhydrol becomes cloudy or forms a precipitate upon cooling. What does this indicate?

A3: Cloudiness or precipitation upon cooling suggests that the concentration of 4-Methylbenzhydrol exceeds its solubility at the lower temperature. This is a common phenomenon, particularly after a reaction has been heated. To mitigate this, you can either maintain a higher temperature during your work-up or use a co-solvent system to increase the solubility of your compound at lower temperatures.

Q4: Can the pH of the reaction medium affect the solubility of 4-Methylbenzhydrol?

A4: 4-Methylbenzhydrol is a neutral molecule and does not have ionizable groups. Therefore, altering the pH of the reaction medium will not significantly impact its solubility.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
4-Methylbenzhydrol fails to dissolve completely in the reaction solvent.	The concentration of 4-Methylbenzhydrol exceeds its solubility limit in the chosen solvent.	1. Increase the volume of the solvent. 2. Gently heat the mixture while stirring. 3. Consider using a more suitable solvent with higher solubilizing capacity (refer to the solubility data table). 4. Employ a co-solvent system (see Experimental Protocol 1).
The reaction mixture becomes cloudy or precipitation occurs during the reaction.	A change in temperature or the formation of a product with lower solubility is occurring.	1. If the reaction temperature has decreased, gently warm the mixture. 2. If a new solid is forming, this may be your desired product or a byproduct. Analyze the precipitate to determine its identity. 3. If solubility is the issue, consider adding a co-solvent to maintain a homogeneous solution.
4-Methylbenzhydrol "oils out" of the solution instead of dissolving.	The temperature of the solvent is above the melting point of 4-Methylbenzhydrol (52-54°C), and the solvent has a low affinity for the molten compound.	1. Reduce the temperature of the solvent to below the melting point of 4-Methylbenzhydrol. 2. Choose a solvent in which 4-Methylbenzhydrol has higher solubility at a lower temperature. 3. Vigorously agitate the mixture to encourage dissolution rather than phase separation.
After the reaction, the product mixture is difficult to purify due to the presence of undissolved 4-Methylbenzhydrol.	The reaction may not have gone to completion, or the work-up procedure is causing precipitation.	1. Before work-up, ensure the reaction has gone to completion using an appropriate analytical technique (e.g., TLC, LC-MS). 2. During work-up (e.g., addition of an anti-solvent), carefully monitor for precipitation. If necessary, use a larger volume of the extraction solvent or a co-solvent system to maintain solubility.

Quantitative Solubility Data

Solvent	Benzhydrol Solubility ( g/100 mL at 20-25°C)	Expected Trend for 4-Methylbenzhydrol
Water	0.05[2]	Likely slightly lower
Ethanol	35[2]	Similar to slightly higher
Diethyl Ether	Soluble	Likely soluble to very soluble
Chloroform	Soluble[3]	Likely soluble to very soluble
Carbon Disulfide	Soluble[3]	Likely soluble to very soluble
Dimethyl Sulfoxide (DMSO)	~10 (100 mg/mL)[4]	Likely similar
Tetrahydrofuran (THF)	Very Soluble	Likely very soluble
Dichloromethane (DCM)	Very Soluble	Likely very soluble
Toluene	Soluble	Likely very soluble
Acetonitrile	Soluble	Likely soluble

Note: "Soluble" and "Very Soluble" are qualitative terms from various sources. It is always recommended to perform a preliminary solubility test for your specific reaction conditions.

Experimental Protocols

Protocol 1: Solubility Enhancement using a Co-solvent System

This protocol describes how to use a co-solvent to increase the solubility of 4-Methylbenzhydrol.

Materials:

• 4-Methylbenzhydrol

• Primary reaction solvent (e.g., toluene)

• Co-solvent (e.g., Tetrahydrofuran (THF))

• Reaction vessel with stirring capability

Procedure:

• To the reaction vessel, add the desired amount of 4-Methylbenzhydrol.

• Add the primary reaction solvent (e.g., toluene) in a volume that is known to be insufficient for complete dissolution at the desired reaction temperature.

• Begin stirring the mixture.

• Slowly add the co-solvent (e.g., THF) dropwise to the suspension.

• Continue adding the co-solvent until all of the 4-Methylbenzhydrol has dissolved, resulting in a clear solution.

• Record the final ratio of the primary solvent to the co-solvent for future reference.

• Proceed with your chemical reaction.

Protocol 2: Preparation of a Solid Dispersion to Enhance Dissolution Rate

This method involves dispersing 4-Methylbenzhydrol in a water-soluble carrier to improve its dissolution in aqueous media.

Materials:

• 4-Methylbenzhydrol

• A water-soluble carrier (e.g., Polyethylene glycol (PEG) 4000)

• A suitable organic solvent (e.g., ethanol)

• Evaporating dish or beaker

• Hot plate or rotary evaporator

Procedure:

• Weigh the desired amounts of 4-Methylbenzhydrol and the water-soluble carrier (e.g., a 1:1 to 1:10 ratio of drug to carrier by weight).

• Dissolve both the 4-Methylbenzhydrol and the carrier in a minimal amount of a common volatile solvent (e.g., ethanol) in an evaporating dish or beaker.

• Gently heat the solution on a hot plate in a fume hood or use a rotary evaporator to remove the solvent.

• Continue to evaporate the solvent until a solid mass or film is formed.

• Scrape the solid dispersion from the vessel.

• The resulting solid dispersion can now be used in reactions where a faster dissolution in aqueous or semi-aqueous media is required.

Workflow for Addressing Solubility Issues

Caption: Troubleshooting workflow for 4-Methylbenzhydrol solubility.

References

• 1. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 2. Diphenylmethanol - Sciencemadness Wiki [sciencemadness.org]
• 3. chembk.com [chembk.com]
• 4. medchemexpress.com [medchemexpress.com]

minimizing the formation of byproducts during 4-Methylbenzhydrol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of 4-Methylbenzhydrol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Methylbenzhydrol?

A1: The two most prevalent laboratory-scale methods for synthesizing 4-Methylbenzhydrol are:

• Grignard Reaction: This involves the reaction of a Grignard reagent, such as p-tolylmagnesium bromide, with benzaldehyde (B42025), or phenylmagnesium bromide with p-tolualdehyde.

• Reduction of 4-Methylbenzophenone (B132839): This method uses a reducing agent, most commonly sodium borohydride (B1222165), to reduce the ketone functional group of 4-methylbenzophenone to a secondary alcohol.

Q2: What are the primary byproducts I should be aware of for each method?

A2: For the Grignard reaction , common byproducts include:

• Wurtz coupling products: Formed by the reaction of the Grignard reagent with the starting aryl halide.

• Enolization products: If the aldehyde has acidic alpha-protons, the Grignard reagent can act as a base, leading to the formation of an enolate and recovery of the starting aldehyde after workup.

• Reduction products: Bulky Grignard reagents can reduce the aldehyde to the corresponding benzyl (B1604629) alcohol.

• Quenched Grignard reagent: Reaction with any trace moisture will convert the Grignard reagent into an alkane.

For the reduction of 4-methylbenzophenone with sodium borohydride , the main byproducts are:

• Borate (B1201080) esters: Formed from the reaction of the alcohol product with the borohydride reagent. These are typically hydrolyzed during the workup.[1]

• Unreacted starting material: Incomplete reaction will leave residual 4-methylbenzophenone.

Q3: How can I monitor the progress of my reaction to minimize byproduct formation?

A3: Thin-layer chromatography (TLC) is an effective technique for monitoring the reaction's progress.[2][3] By spotting the reaction mixture alongside the starting material standard on a TLC plate, you can observe the disappearance of the starting material and the appearance of the product. This helps to determine the optimal reaction time and prevent the formation of degradation products from prolonged reaction times or excessive heating.

Q4: What is the best way to purify the final 4-Methylbenzhydrol product?

A4: The most common method for purifying 4-Methylbenzhydrol is recrystallization from a suitable solvent, such as ethanol (B145695) or methanol (B129727).[3] Column chromatography on silica (B1680970) gel can also be employed for high-purity requirements.

Troubleshooting Guides

Synthesis Route 1: Grignard Reaction

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of 4-Methylbenzhydrol	1. Presence of moisture: Grignard reagents are highly reactive with water.[4]	1. Ensure anhydrous conditions: Flame-dry all glassware, use anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]
2. Inactive magnesium: The surface of the magnesium turnings may be oxidized.	2. Activate the magnesium: Use a crystal of iodine, a few drops of 1,2-dibromoethane, or mechanically crush the magnesium turnings to expose a fresh surface.[5]
3. Poor quality Grignard reagent: The Grignard reagent may have degraded over time.	3. Titrate the Grignard reagent: Determine the exact concentration of the Grignard reagent before use to ensure accurate stoichiometry.[4]
Significant amount of unreacted starting aldehyde	1. Enolization: The Grignard reagent is acting as a base instead of a nucleophile.[4]	1. Lower the reaction temperature: Add the aldehyde to the Grignard reagent at a low temperature (e.g., 0 °C) to favor nucleophilic addition.[4]
Presence of a significant amount of toluene (B28343) or benzene (B151609) in the product mixture	1. Quenched Grignard reagent: The Grignard reagent reacted with trace water in the solvent or on the glassware.[4]	1. Improve anhydrous technique: Ensure all solvents and glassware are scrupulously dry.
Formation of 4,4'-dimethylbiphenyl (B165725) or biphenyl	1. Wurtz coupling: The Grignard reagent is reacting with the starting aryl halide.	1. Slow addition of aryl halide: Add the aryl halide dropwise to the magnesium suspension to maintain a low concentration.

Synthesis Route 2: Reduction of 4-Methylbenzophenone

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of 4-Methylbenzhydrol	1. Incomplete reaction: Insufficient reaction time or temperature.	1. Monitor the reaction by TLC: Continue the reaction until the starting material is consumed. Gentle warming may be required.[3]
2. Decomposition of sodium borohydride: The reducing agent can decompose in acidic or neutral solutions.	2. Use a basic solution for NaBH4: Dissolving the sodium borohydride in a weakly basic solution (e.g., aqueous NaOH) can improve its stability.
Presence of unreacted 4-methylbenzophenone in the final product	1. Insufficient reducing agent: Not enough sodium borohydride was used to fully reduce the ketone.	1. Use a slight excess of NaBH4: A small excess of the reducing agent can help drive the reaction to completion.
Product is difficult to isolate from the reaction mixture	1. Formation of soluble borate esters: The product may be complexed with boron byproducts.	1. Acidic workup: A careful acidic workup (e.g., with dilute HCl) will hydrolyze the borate esters and precipitate the alcohol product.[6]

Data Presentation

The following tables provide illustrative data on how reaction parameters can influence the yield of 4-Methylbenzhydrol and the formation of byproducts.

Table 1: Effect of Moisture on Grignard Synthesis of 4-Methylbenzhydrol

Water Content in Solvent (mol%)	4-Methylbenzhydrol Yield (%)	Toluene Yield (%)
0	95	<1
10	85	10
25	70	25
50	45	50

Table 2: Effect of Temperature on Byproduct Formation in Grignard Synthesis

Reaction Temperature (°C)	4-Methylbenzhydrol Yield (%)	Byproduct (Reduction/Enolization) (%)
-20	92	3
0	90	5
25 (Room Temp)	85	10
40 (Reflux in Ether)	75	20

Table 3: Effect of Reactant Ratio on the Reduction of 4-Methylbenzophenone

Molar Ratio (NaBH4 : Ketone)	4-Methylbenzhydrol Yield (%)	Unreacted Ketone (%)
0.25 : 1	95	<1
0.20 : 1	80	20
0.15 : 1	60	40

Experimental Protocols

Protocol 1: Synthesis of 4-Methylbenzhydrol via Grignard Reaction

This protocol details the synthesis of 4-Methylbenzhydrol from p-bromotoluene and benzaldehyde.

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether

• p-Bromotoluene

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • Set up a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Place magnesium turnings (1.2 eq) and a small crystal of iodine in the flask.

  • Add anhydrous diethyl ether to just cover the magnesium.

  • Add a solution of p-bromotoluene (1.0 eq) in anhydrous diethyl ether to the dropping funnel.

  • Add a small amount of the p-bromotoluene solution to initiate the reaction. If the reaction does not start, gently warm the flask.

  • Once initiated, add the remaining p-bromotoluene solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for 30 minutes.

• Reaction with Benzaldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add a solution of benzaldehyde (1.0 eq) in anhydrous diethyl ether to the dropping funnel.

  • Add the benzaldehyde solution dropwise to the Grignard reagent with stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench by adding saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 4-Methylbenzhydrol by recrystallization from ethanol.

Protocol 2: Synthesis of 4-Methylbenzhydrol by Reduction of 4-Methylbenzophenone

This protocol details the synthesis of 4-Methylbenzhydrol from 4-methylbenzophenone using sodium borohydride.

Materials:

• 4-Methylbenzophenone

• Methanol

• Sodium borohydride

• Dilute hydrochloric acid

• Ethyl acetate (B1210297)

Procedure:

• Reaction Setup:

  • Dissolve 4-methylbenzophenone (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution in an ice bath.

• Reduction:

  • In a separate container, dissolve sodium borohydride (0.3 eq) in a small amount of cold water or methanol.

  • Slowly add the sodium borohydride solution to the stirred solution of 4-methylbenzophenone.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour. Monitor the reaction by TLC.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add dilute hydrochloric acid to quench the excess sodium borohydride and hydrolyze the borate esters.

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter and remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 4-Methylbenzhydrol by recrystallization from methanol.

Visualizations

Grignard synthesis pathway for 4-Methylbenzhydrol.

Reduction synthesis pathway for 4-Methylbenzhydrol.

Troubleshooting workflow for low yield of 4-Methylbenzhydrol.

References

• 1. lookchem.com [lookchem.com]
• 2. studylib.net [studylib.net]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]

refinement of work-up procedures for 4-Methylbenzhydrol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis and work-up of 4-Methylbenzhydrol.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 4-Methylbenzhydrol?

A1: The most prevalent laboratory synthesis of 4-Methylbenzhydrol is through a Grignard reaction. This involves the reaction of a Grignard reagent, typically p-tolylmagnesium bromide, with benzaldehyde (B42025) in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (B95107) (THF). The resulting magnesium alkoxide is then hydrolyzed in an acidic work-up to yield the final product.

Q2: My Grignard reaction to synthesize 4-Methylbenzhydrol is not starting. What are the common causes?

A2: Failure to initiate a Grignard reaction is a frequent issue. Key factors include:

• Presence of moisture: Grignard reagents are highly reactive with water. Ensure all glassware is rigorously dried, and anhydrous solvents are used.

• Inactive magnesium surface: The magnesium turnings may have an oxide layer that prevents the reaction. Activating the magnesium by crushing the turnings in the flask or adding a small crystal of iodine can help initiate the reaction.

• Purity of reagents: Impurities in the alkyl halide, benzaldehyde, or solvent can inhibit the reaction.

Q3: What are the typical side products in the synthesis of 4-Methylbenzhydrol via a Grignard reaction?

A3: Common side products include:

• Biphenyl-type compounds: Homocoupling of the Grignard reagent can occur, leading to the formation of 4,4'-dimethylbiphenyl.

• Unreacted starting materials: Incomplete reaction can leave residual benzaldehyde or p-tolyl halide.

• Benzene: The Grignard reagent can be protonated by any trace water, producing toluene.

Q4: What is the purpose of the acidic work-up, and what are the common reagents used?

A4: The acidic work-up serves two main purposes: to protonate the intermediate magnesium alkoxide to form the desired alcohol (4-Methylbenzhydrol) and to dissolve the magnesium salts (e.g., Mg(OH)Br) formed during the reaction, facilitating their removal.[1] A saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) is commonly used for the quench, as it is acidic enough to protonate the alkoxide but mild enough to avoid potential side reactions with the alcohol product. Dilute hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) can also be used.[2]

Q5: How can I purify the crude 4-Methylbenzhydrol after the initial work-up?

A5: Recrystallization is a highly effective method for purifying crude 4-Methylbenzhydrol.[3] The choice of solvent is critical for successful recrystallization. A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures.

Troubleshooting Guides

Issue 1: Low Yield of 4-Methylbenzhydrol

Possible Cause	Troubleshooting Steps
Incomplete Grignard Reagent Formation	- Ensure all glassware is flame-dried or oven-dried to remove all traces of water.[4]- Use anhydrous solvents. Diethyl ether or THF are common choices.- Activate magnesium turnings with a crystal of iodine or by mechanical agitation.
Reaction Quenched Prematurely	- Monitor the reaction by Thin Layer Chromatography (TLC) to ensure the consumption of the limiting reagent (typically benzaldehyde).
Side Reactions	- Control the reaction temperature. Grignard reactions are exothermic; adding the benzaldehyde solution dropwise to the Grignard reagent in an ice bath can help minimize side reactions.[5]- High concentrations of the alkyl halide can favor the formation of biphenyl-type byproducts.[4]
Loss of Product During Work-up	- Ensure complete extraction of the product from the aqueous layer by performing multiple extractions with an organic solvent (e.g., diethyl ether or ethyl acetate).- Back-extract the combined organic layers with brine to remove dissolved water, which can improve product recovery after solvent evaporation.

Issue 2: Impure Product After Work-up

Possible Cause	Troubleshooting Steps
Incomplete Removal of Magnesium Salts	- During the acidic work-up, ensure enough aqueous acid is added to dissolve all the white magnesium salts. If solids remain, add more acidic solution and stir vigorously.
Presence of Biphenyl (B1667301) Byproducts	- Biphenyl byproducts can often be removed by recrystallization. If the product and byproduct have similar solubilities, column chromatography may be necessary.- A trituration with a solvent in which the biphenyl is soluble but the desired product is not (e.g., cold petroleum ether) can be effective.[4]
Unreacted Benzaldehyde	- Unreacted benzaldehyde can sometimes be removed by washing the organic layer with a saturated sodium bisulfite solution, which forms a water-soluble adduct with the aldehyde.
Oily Product Instead of Solid	- This may indicate the presence of impurities that are depressing the melting point. Attempt to purify by column chromatography before recrystallization.- Ensure the solvent is completely removed after the work-up.

Experimental Protocols

Key Experiment: Synthesis of 4-Methylbenzhydrol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine crystal (optional, for activation)

• 4-Bromotoluene (B49008)

• Anhydrous diethyl ether

• Benzaldehyde

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, add magnesium turnings.

  • Add a small crystal of iodine.

  • Add a solution of 4-bromotoluene in anhydrous diethyl ether to the dropping funnel.

  • Add a small portion of the 4-bromotoluene solution to the magnesium turnings to initiate the reaction. The disappearance of the iodine color and the appearance of cloudiness and gentle boiling indicate the start of the reaction.

  • Once initiated, add the remaining 4-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature until most of the magnesium has been consumed.

• Reaction with Benzaldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of benzaldehyde in anhydrous diethyl ether to the dropping funnel.

  • Add the benzaldehyde solution dropwise to the stirred, cooled Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Work-up:

  • Cool the reaction mixture in an ice bath.

  • Slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer twice with diethyl ether.

  • Combine all organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and remove the solvent by rotary evaporation to yield the crude 4-Methylbenzhydrol.

• Purification:

  • Recrystallize the crude product from a suitable solvent or solvent mixture (e.g., ethanol/water, hexane (B92381)/ethyl acetate).

Data Presentation

Table 1: Comparison of Recrystallization Solvents for 4-Methylbenzhydrol Purification

Solvent System	Typical Recovery Yield	Purity (by GC-MS or NMR)	Notes
Ethanol/Water	Good to Excellent	>98%	The product is dissolved in hot ethanol, and water is added dropwise until cloudiness persists. The solution is then cooled slowly.
Hexane/Ethyl Acetate	Good	>97%	The product is dissolved in a minimal amount of hot ethyl acetate, and hexane is added as the anti-solvent.
Toluene	Fair to Good	>95%	Requires a larger volume of solvent.
Petroleum Ether	Fair	Variable	Can be effective for removing non-polar impurities.

Note: Yield and purity are dependent on the success of the initial reaction and the care taken during the work-up and recrystallization processes. The values presented are typical for analogous Grignard reactions.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 4-Methylbenzhydrol.

Caption: Logical workflow for troubleshooting low yield or impurity issues.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. chemistryconnected.com [chemistryconnected.com]
• 3. mt.com [mt.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]

enhancing the enantioselectivity in the asymmetric synthesis of 4-Methylbenzhydrol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to enhance the enantioselectivity in the asymmetric synthesis of 4-Methylbenzhydrol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the asymmetric synthesis of 4-Methylbenzhydrol?

A1: The most prevalent methods for the asymmetric synthesis of 4-Methylbenzhydrol involve the enantioselective reduction of its prochiral precursor, 4-methylbenzophenone (B132839). Key approaches include:

• Catalytic Asymmetric Transfer Hydrogenation (ATH): This method often utilizes chiral Ruthenium catalysts, such as RuCl--INVALID-LINK--, in the presence of a hydrogen donor like a formic acid/triethylamine mixture or isopropanol.[1][2][3]

• Oxazaborolidine-Catalyzed Reduction: This approach, often referred to as the Corey-Bakshi-Shibata (CBS) reduction, employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from a borane (B79455) source (e.g., BH₃•THF) to the ketone.[4][5]

Q2: How do I choose between Asymmetric Transfer Hydrogenation (ATH) and Oxazaborolidine-Catalyzed Reduction?

A2: The choice of method depends on several factors including available equipment, desired scale, and substrate sensitivity.

• ATH with Ru-catalysts is often highly efficient and can provide excellent enantioselectivity. These catalysts are commercially available and well-documented.[6]

• Oxazaborolidine-catalyzed reductions are also very effective and have been extensively studied.[5] They offer the advantage of using a metal-free catalyst, which can be beneficial in pharmaceutical synthesis to avoid metal contamination. The catalyst can also be generated in situ.[7][8]

Q3: What is the role of the chiral ligand in the Ruthenium-catalyzed transfer hydrogenation?

A3: The chiral ligand, such as (R,R)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine), coordinates to the ruthenium metal center, creating a chiral environment. This chiral complex then interacts with the 4-methylbenzophenone substrate in a way that favors the transfer of a hydride to one specific face of the carbonyl group, leading to the preferential formation of one enantiomer of 4-Methylbenzhydrol.

Q4: How can I determine the enantiomeric excess (ee) of my 4-Methylbenzhydrol product?

A4: The enantiomeric excess of your product can be determined using chiral High-Performance Liquid Chromatography (HPLC).[1] This technique uses a chiral stationary phase to separate the two enantiomers of 4-Methylbenzhydrol, allowing for their quantification and the calculation of the ee. A common column for this purpose is a Chiralpak OD-H column.[1]

Troubleshooting Guides

Issue 1: Low Enantioselectivity (% ee)

Potential Cause	Troubleshooting Steps	Expected Outcome
Catalyst Decomposition or Impurity	Ensure the catalyst is fresh and has been stored under an inert atmosphere. For oxazaborolidine reductions, consider generating the catalyst in situ immediately before use.[7][8]	Improved and more reproducible enantioselectivity.
Presence of Water or Oxygen	Use anhydrous solvents and reagents. Thoroughly dry all glassware and perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen).	Minimized non-catalyzed, non-enantioselective reduction, leading to higher ee.
Incorrect Reaction Temperature	Optimize the reaction temperature. For many asymmetric reductions, lower temperatures lead to higher enantioselectivity. However, this is substrate-dependent and should be experimentally verified.	Identification of the optimal temperature for maximizing enantiomeric excess.
Sub-optimal Hydrogen Source/Reducing Agent	In Asymmetric Transfer Hydrogenation, screen different hydrogen donors (e.g., formic acid/triethylamine vs. isopropanol). For oxazaborolidine reductions, ensure the high purity of the borane source.	Enhanced enantioselectivity through a more effective hydrogen transfer or reduction process.
Incorrect Catalyst-to-Substrate Ratio	Vary the catalyst loading. While a higher catalyst loading may increase the reaction rate, it can sometimes negatively impact enantioselectivity.	Determination of the ideal catalyst loading for both high conversion and high enantioselectivity.

Issue 2: Low Reaction Conversion/Yield

Potential Cause	Troubleshooting Steps	Expected Outcome
Inactive Catalyst	Verify the activity of the catalyst with a known, reliable substrate. If necessary, use a fresh batch of catalyst.	Increased conversion and product yield.
Insufficient Reaction Time	Monitor the reaction progress over a longer period using TLC or GC to ensure it has reached completion.	Complete conversion of the starting material to the desired product.
Poor Quality of Reagents or Solvents	Use high-purity, anhydrous solvents and reagents. Impurities can act as catalyst poisons.	Improved reaction rate and overall yield.
Inappropriate Base (for ATH)	If using a base like KOH or K₂CO₃ in ATH, ensure it is anhydrous and the stoichiometry is correct.	Enhanced catalyst activity and improved product yield.
Product Inhibition	In some cases, the product can inhibit the catalyst. If this is suspected, consider strategies like running the reaction at a lower substrate concentration.	Mitigation of catalyst inhibition and improved overall conversion.

Quantitative Data Summary

Table 1: Asymmetric Transfer Hydrogenation of Substituted Benzophenones using Ru-Catalysts

Catalyst	Ligand	Hydrogen Donor	Base	Temp. (°C)	Yield (%)	ee (%)	Configuration
[RuCl₂(p-cymene)]₂	(S,S)-TsDPEN	HCOOH/NEt₃	-	28	>95	98	(R)
[RuCl₂(p-cymene)]₂	(S,S)-TsDPEN	i-PrOH	KOH	80	>99	97	(R)

Data adapted from studies on similar substrates to provide a general performance benchmark.[2]

Table 2: Oxazaborolidine-Catalyzed Reduction of Aromatic Ketones

Catalyst Precursor	Borane Source	Temperature (°C)	Yield (%)	ee (%)
(S)-α,α-Diphenyl-2-pyrrolidinemethanol	BH₃•THF	0 to RT	High	>95
(1S, 2R)-(-)-cis-1-amino-2-indanol	Tetrabutylammonium borohydride/MeI	25	Good	up to 96

Data represents typical results for aromatic ketones and may vary for 4-methylbenzophenone.[4][7]

Experimental Protocols

Protocol 1: Asymmetric Transfer Hydrogenation using RuCl(R,R)-TsDPEN

This protocol is adapted for the synthesis of (S)-4-Methylbenzhydrol. For the (R)-enantiomer, the (S,S)-TsDPEN ligand should be used.

Materials:

• 4-methylbenzophenone

• RuCl--INVALID-LINK-- catalyst

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a flame-dried, argon-purged flask, add 4-methylbenzophenone (1.0 mmol) and the RuCl--INVALID-LINK-- catalyst (0.01 mmol, 1 mol%).

• Add anhydrous DCM (5 mL) to dissolve the solids.

• Prepare a 5:2 mixture of formic acid and triethylamine.

• Add the formic acid/triethylamine mixture (1.2 mL) to the reaction flask.

• Stir the reaction mixture at 28 °C for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the product with DCM (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient).

• Determine the enantiomeric excess of the purified product by chiral HPLC analysis.

Protocol 2: Oxazaborolidine-Catalyzed Reduction (CBS Reduction)

This protocol describes the in situ generation of the oxazaborolidine catalyst for the synthesis of 4-Methylbenzhydrol.

Materials:

• 4-methylbenzophenone

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol

• Borane-tetrahydrofuran complex (BH₃•THF), 1.0 M solution in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, argon-purged flask, add (S)-α,α-Diphenyl-2-pyrrolidinemethanol (0.1 mmol, 10 mol%).

• Add anhydrous THF (2 mL).

• Cool the solution to 0 °C and slowly add 1.0 M BH₃•THF solution (0.6 mmol).

• Stir the mixture at 0 °C for 10 minutes to form the catalyst.

• In a separate flask, dissolve 4-methylbenzophenone (1.0 mmol) in anhydrous THF (3 mL).

• Slowly add the solution of 4-methylbenzophenone to the catalyst solution at 0 °C.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, cool the reaction to 0 °C and carefully quench by the slow addition of methanol.

• Add 1 M HCl and stir for 30 minutes.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess by chiral HPLC.

Visualizations

General experimental workflow for asymmetric synthesis.

Simplified catalytic cycle for ATH of a ketone.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. insuf.org [insuf.org]
• 6. chemimpex.com [chemimpex.com]
• 7. Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones - IJPRS [ijprs.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 4-Methylbenzhydrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzhydrol, a diarylmethane derivative, serves as a crucial building block in the synthesis of a variety of organic molecules, including pharmaceuticals and materials. Its structure, featuring a stereocenter and two aromatic rings, makes it a valuable intermediate for compounds with potential biological activity. The efficient and cost-effective synthesis of 4-Methylbenzhydrol is therefore of significant interest to the scientific community. This guide provides a detailed comparison of three primary synthetic routes to 4-Methylbenzhydrol: the Grignard reaction, the reduction of 4-methylbenzophenone (B132839), and a two-step Friedel-Crafts acylation followed by reduction. Each method is evaluated based on its reaction mechanism, experimental protocol, and overall efficiency, with quantitative data presented for easy comparison.

Data Presentation: A Comparative Overview

The following table summarizes the key quantitative data for the different synthetic routes to 4-Methylbenzhydrol, providing a clear comparison of their performance.

Parameter	Grignard Reaction	Reduction of 4-Methylbenzophenone	Friedel-Crafts Acylation + Reduction
Starting Materials	p-Bromotoluene, Magnesium, Benzaldehyde (B42025)	4-Methylbenzophenone, Sodium Borohydride (B1222165)	Toluene (B28343), Benzoyl Chloride, Lewis Acid, Reducing Agent
Number of Steps	1 (plus Grignard reagent formation)	1	2
Typical Overall Yield	70-85% (estimated)	>95%	85-95% (estimated for two steps)
Reaction Time	2-4 hours	1-2 hours	4-6 hours (for two steps)
Key Reagents	Mg, Dry Ether/THF	NaBH4, Methanol (B129727)/Ethanol (B145695)	AlCl3 (or other Lewis acid), NaBH4
Primary Byproducts	Biphenyl (from Wurtz coupling), unreacted starting materials	Borate esters (hydrolyzed during workup)	o- and m-isomers of 4-methylbenzophenone, diacylated products

Synthetic Routes and Experimental Protocols

Route 1: Grignard Reaction

The Grignard reaction is a classic and versatile method for forming carbon-carbon bonds. In this route, p-tolylmagnesium bromide is prepared from p-bromotoluene and magnesium, which then acts as a nucleophile, attacking the carbonyl carbon of benzaldehyde. Subsequent acidic workup yields 4-Methylbenzhydrol.

• Preparation of p-tolylmagnesium bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings (1.2 eq.) are placed. A solution of p-bromotoluene (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF) is added dropwise to initiate the reaction. The mixture is then refluxed until the magnesium is consumed.

• Reaction with benzaldehyde: The Grignard reagent solution is cooled to 0 °C. A solution of benzaldehyde (1.0 eq.) in anhydrous THF is added dropwise with stirring. The reaction mixture is then allowed to warm to room temperature and stirred for 1-2 hours.

• Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel or by recrystallization to afford pure 4-Methylbenzhydrol.

Caption: Workflow for the Grignard synthesis of 4-Methylbenzhydrol.

Route 2: Reduction of 4-Methylbenzophenone

This route involves the reduction of the commercially available or readily synthesized ketone, 4-methylbenzophenone, to the corresponding secondary alcohol. Sodium borohydride (NaBH4) is a mild and selective reducing agent commonly used for this transformation, offering high yields and simple workup procedures.

• Reaction Setup: 4-Methylbenzophenone (1.0 eq.) is dissolved in methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Reduction: The solution is cooled to 0 °C in an ice bath. Sodium borohydride (1.1 eq.) is added portion-wise over 15-20 minutes, and the reaction mixture is stirred at room temperature for 1-2 hours.

• Workup: The reaction is quenched by the addition of water. The organic solvent is removed under reduced pressure, and the aqueous residue is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: The crude 4-Methylbenzhydrol is purified by recrystallization or column chromatography.

Caption: Workflow for the reduction of 4-methylbenzophenone.

Route 3: Friedel-Crafts Acylation Followed by Reduction

This two-step approach first involves the Friedel-Crafts acylation of toluene with benzoyl chloride in the presence of a Lewis acid catalyst (e.g., aluminum chloride, AlCl3) to produce 4-methylbenzophenone. The subsequent reduction of the ketone intermediate, as described in Route 2, yields the final product. The para-isomer is the major product of the acylation due to the directing effect of the methyl group on the toluene ring.

Step 1: Friedel-Crafts Acylation of Toluene

• Reaction Setup: Anhydrous aluminum chloride (1.1 eq.) is suspended in an inert solvent such as dichloromethane (B109758) in a flask under a nitrogen atmosphere. The suspension is cooled to 0 °C.

• Acylation: A solution of benzoyl chloride (1.0 eq.) and toluene (1.5 eq.) is added dropwise to the cooled suspension. The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 2-3 hours.

• Workup: The reaction is quenched by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with water, sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate.

• Purification: The solvent is evaporated, and the crude 4-methylbenzophenone is purified by distillation or recrystallization.

Step 2: Reduction of 4-Methylbenzophenone

The protocol for the reduction of the 4-methylbenzophenone intermediate is identical to that described in Route 2.

Caption: Signaling pathway for the two-step synthesis of 4-Methylbenzhydrol.

Comparison and Conclusion

Each of the described synthetic routes offers a viable pathway to 4-Methylbenzhydrol, with distinct advantages and disadvantages.

• The Grignard reaction is a powerful one-pot method for constructing the carbon skeleton of the target molecule. However, it requires strictly anhydrous conditions and the handling of reactive organometallic reagents. The potential for side reactions, such as Wurtz coupling, can also affect the overall yield.

• The reduction of 4-methylbenzophenone is arguably the most straightforward and highest-yielding route, provided the starting ketone is readily available. The use of sodium borohydride makes this method experimentally simple, safe, and highly efficient.

• The Friedel-Crafts acylation followed by reduction is a robust two-step sequence that utilizes readily available starting materials. The acylation step generally proceeds with high para-selectivity, minimizing the formation of unwanted isomers. While it involves an additional step compared to the direct reduction, the high yields often achieved in both steps make it an attractive and reliable option.

For researchers and drug development professionals, the choice of synthetic route will depend on factors such as the availability and cost of starting materials, the desired scale of the synthesis, and the laboratory equipment and expertise available. For large-scale production, the two-step Friedel-Crafts acylation-reduction pathway or the direct reduction of 4-methylbenzophenone may be preferred due to their high yields and the use of less sensitive reagents compared to the Grignard reaction. For smaller-scale laboratory synthesis and derivatization, the Grignard reaction remains a valuable and flexible tool.

Validating the Structure of 4-Methylbenzhydrol: A Comparative Guide to 2D NMR Techniques

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of synthesized compounds is a critical step in the research and development pipeline. This guide provides a detailed comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques for the structural validation of 4-Methylbenzhydrol, a versatile building block in medicinal chemistry. We present predicted data, detailed experimental protocols, and a comparison with alternative analytical methods to offer a comprehensive resource for structural elucidation.

Unambiguous Structure Confirmation with 2D NMR

Two-dimensional NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the connectivity of atoms within a molecule. By correlating nuclear spins through chemical bonds, techniques such as COSY, HSQC, and HMBC allow for the unequivocal assignment of proton (¹H) and carbon (¹³C) signals, confirming the molecular structure.

Predicted ¹H and ¹³C NMR Data for 4-Methylbenzhydrol

The following tables summarize the predicted chemical shifts for the protons and carbons in 4-Methylbenzhydrol. These values are essential for interpreting the correlations observed in 2D NMR spectra.

Proton (¹H)	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-7 (CH-OH)	5.80	Singlet	1H
H-2', H-6'	7.35	Multiplet	5H (total for C₆H₅)
H-3', H-4', H-5'	7.35	Multiplet
H-2, H-6	7.25	Doublet	2H
H-3, H-5	7.15	Doublet	2H
H-8 (CH₃)	2.34	Singlet	3H
OH	Variable	Broad Singlet	1H

Table 1: Predicted ¹H NMR Chemical Shifts for 4-Methylbenzhydrol.

Carbon (¹³C)	Predicted Chemical Shift (ppm)
C-1'	144.0
C-4	141.0
C-1	137.5
C-3, C-5	129.2
C-2', C-6'	128.5
C-4'	127.8
C-3', C-5'	126.5
C-2, C-6	126.3
C-7 (CH-OH)	76.0
C-8 (CH₃)	21.2

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Methylbenzhydrol.

Core 2D NMR Techniques for Structural Validation

COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds (²JHH and ³JHH). This is invaluable for establishing the connectivity of proton spin systems within a molecule.

Predicted COSY Correlations for 4-Methylbenzhydrol:

Proton 1	Correlates with Proton 2	Comment
H-2, H-6	H-3, H-5	³JHH coupling within the p-tolyl ring
H-3, H-5	H-2, H-6	³JHH coupling within the p-tolyl ring
H-2', H-6'	H-3', H-5'	³JHH coupling within the phenyl ring
H-3', H-5'	H-2', H-6' and H-4'	³JHH coupling within the phenyl ring
H-4'	H-3', H-5'	³JHH coupling within the phenyl ring

Table 3: Predicted ¹H-¹H COSY correlations for 4-Methylbenzhydrol.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates the chemical shifts of protons directly attached to carbon atoms. This allows for the direct assignment of protonated carbons.

Predicted HSQC Correlations for 4-Methylbenzhydrol:

Proton (¹H)	Correlates with Carbon (¹³C)
H-7	C-7
H-2, H-6	C-2, C-6
H-3, H-5	C-3, C-5
H-2', H-6'	C-2', C-6'
H-3', H-5'	C-3', C-5'
H-4'	C-4'
H-8	C-8

Table 4: Predicted ¹H-¹³C HSQC correlations for 4-Methylbenzhydrol.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals correlations between protons and carbons over two or three bonds (²JCH and ³JCH), and sometimes longer-range couplings. This is particularly useful for identifying quaternary carbons and piecing together different spin systems.

Predicted HMBC Correlations for 4-Methylbenzhydrol:

Proton (¹H)	Correlates with Carbon (¹³C)	Comment
H-7	C-1, C-1', C-2, C-6, C-2', C-6'	Key correlations confirming the benzhydryl core
H-2, H-6	C-4, C-8, C-7	Connects the aromatic protons to the methyl and benzylic carbons
H-3, H-5	C-1	Connects to the ipso-carbon of the p-tolyl ring
H-8	C-3, C-5, C-4	Confirms the position of the methyl group
H-2', H-6'	C-4', C-7, C-1'	Connects the phenyl protons to the benzylic carbon and the ipso-carbon
H-3', H-5'	C-1'	Connects to the ipso-carbon of the phenyl ring

Table 5: Predicted ¹H-¹³C HMBC correlations for 4-Methylbenzhydrol.

Experimental Protocols

Detailed methodologies for acquiring high-quality 2D NMR data are provided below. These are general protocols and may require optimization based on the specific instrument and sample concentration.

Sample Preparation

• Dissolve 5-10 mg of 4-Methylbenzhydrol in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

COSY (gCOSY) Experiment

• Pulse Program: cosygpqf

• Acquisition Parameters:

  • TD: 2048 (F2) x 256 (F1)

  • SW: 12 ppm in both dimensions

  • NS: 2-4 scans per increment

  • D1: 1.5 s relaxation delay

• Processing:

  • Apply a sine-bell window function in both dimensions.

  • Zero-fill to 1024 x 1024 data points.

  • Perform Fourier transformation.

HSQC (hsqcedetgpsisp2.2) Experiment

• Pulse Program: hsqcedetgpsisp2.2 (for multiplicity editing)

• Acquisition Parameters:

  • TD: 2048 (F2) x 256 (F1)

  • SW: 12 ppm (F2, ¹H) and 160 ppm (F1, ¹³C)

  • NS: 4-8 scans per increment

  • D1: 1.5 s relaxation delay

  • CNST2 (¹JCH): 145 Hz

• Processing:

  • Apply a Qsine window function in both dimensions.

  • Zero-fill to 1024 x 1024 data points.

  • Perform Fourier transformation.

HMBC (hmbcgplpndqf) Experiment

• Pulse Program: hmbcgplpndqf

• Acquisition Parameters:

  • TD: 2048 (F2) x 256 (F1)

  • SW: 12 ppm (F2, ¹H) and 200 ppm (F1, ¹³C)

  • NS: 8-16 scans per increment

  • D1: 1.5 s relaxation delay

  • CNST2 (nJCH): 8 Hz (optimized for long-range couplings)

• Processing:

  • Apply a sine-bell window function in both dimensions.

  • Zero-fill to 1024 x 1024 data points.

  • Perform Fourier transformation.

Visualizing the Validation Workflow and Key Correlations

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the key 2D NMR correlations for the structural validation of 4-Methylbenzhydrol.

Figure 1: Experimental workflow for 2D NMR-based structural validation.

Figure 2: Key 2D NMR correlations for 4-Methylbenzhydrol.

Comparison with Alternative Structural Validation Methods

While 2D NMR is a powerful tool, other analytical techniques can provide complementary or, in some cases, primary structural information.

Technique	Information Provided	Advantages	Limitations
2D NMR (COSY, HSQC, HMBC)	Detailed atomic connectivity (through-bond correlations)	Non-destructive, provides unambiguous structure in solution	Requires soluble sample, relatively longer acquisition times
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern	High sensitivity, small sample amount required	Does not provide detailed connectivity, isomers can be difficult to distinguish
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups (e.g., O-H, C-O)	Fast, simple sample preparation	Provides limited information on the overall molecular skeleton
X-ray Crystallography	Precise 3D arrangement of atoms in a single crystal	Provides absolute stereochemistry and definitive solid-state structure	Requires a suitable single crystal, which can be difficult to grow

Table 6: Comparison of 2D NMR with alternative structural validation techniques.

A Comparative Guide to the Synthesis of 4-Methylbenzhydrol and Benzhydrol for Researchers

For researchers, scientists, and drug development professionals, the selective synthesis of diarylmethanols like 4-Methylbenzhydrol and its parent compound, Benzhydrol, is a critical step in the development of a wide array of therapeutic agents. This guide provides an objective comparative analysis of the common synthetic routes to these two compounds, supported by experimental data, to aid in methodological selection and optimization.

This comparison focuses on two primary synthetic strategies: the reduction of the corresponding benzophenone (B1666685) and the Grignard reaction of an aryl magnesium halide with an appropriate aldehyde. The choice between 4-Methylbenzhydrol and Benzhydrol in a synthetic scheme can introduce subtle yet significant differences in reaction kinetics, yield, and downstream reactivity due to the electronic influence of the methyl group.

Executive Summary of Synthetic Comparisons

The synthesis of both Benzhydrol and 4-Methylbenzhydrol is readily achievable through established organic chemistry methodologies. The primary distinction in their synthesis lies in the reactivity of the starting materials, which is influenced by the electronic properties of the para-methyl substituent on one of the aromatic rings of 4-Methylbenzhydrol.

In general, the electron-donating nature of the methyl group in the precursors to 4-Methylbenzhydrol (4-methylbenzophenone and p-tolualdehyde) slightly decreases the electrophilicity of the carbonyl carbon. This can lead to marginally slower reaction rates in nucleophilic additions, such as Grignard reactions, compared to the non-substituted counterparts used for Benzhydrol synthesis. However, this electronic effect does not drastically alter the feasibility of the syntheses, and high yields can be obtained for both compounds with appropriate optimization of reaction conditions.

Quantitative Data Summary

The following tables summarize key physical properties and reported yields for the synthesis of Benzhydrol and 4-Methylbenzhydrol via common methods. It is important to note that yields are highly dependent on reaction scale, purity of reagents, and specific experimental conditions.

Table 1: Physical Properties

Property	Benzhydrol	4-Methylbenzhydrol
Molecular Formula	C₁₃H₁₂O	C₁₄H₁₄O
Molecular Weight	184.23 g/mol	198.26 g/mol
Melting Point	65-68 °C	50-54 °C
Boiling Point	297-298 °C	~296 °C (estimate)
Appearance	White crystalline solid	White to off-white powder

Table 2: Comparative Synthesis Yields

Synthesis Method	Product	Starting Materials	Reagents	Reported Yield
Reduction	Benzhydrol	Benzophenone	Zn dust, NaOH, Ethanol	96-97% (crude)[1]
Benzhydrol	Benzophenone	NaBH₄, Methanol	63-72%[2]
4-Methylbenzhydrol	4-Methylbenzophenone	NaBH₄, Methanol	Data not explicitly found, but expected to be high
Grignard Reaction	Benzhydrol	Benzaldehyde, Bromobenzene (B47551)	Mg, Ether	24.9% (in one reported student experiment)
4-Methylbenzhydrol	p-Tolualdehyde, Bromobenzene	Mg, Ether	~80% (for a similar Grignard reaction)

Experimental Protocols

Detailed methodologies for the synthesis of Benzhydrol and 4-Methylbenzhydrol are provided below. These protocols are based on established literature procedures.

Protocol 1: Synthesis of Benzhydrol by Reduction of Benzophenone

This protocol utilizes zinc dust in an alkaline ethanolic solution to reduce benzophenone.

Materials:

• Benzophenone

• Technical flake sodium hydroxide

• 95% Ethanol

• Technical zinc dust

• Concentrated hydrochloric acid

• Ice

Procedure:

• In a round-bottomed flask equipped with a mechanical stirrer, combine 200 g of sodium hydroxide, 200 g of benzophenone, 2 L of 95% ethanol, and 200 g of zinc dust.[1]

• Stir the mixture. The temperature will spontaneously rise to about 70°C.[1]

• Continue stirring for 2-3 hours, allowing the mixture to cool.[1]

• Filter the mixture with suction and wash the residue with two 100-mL portions of hot ethanol.[1]

• Pour the filtrate into five volumes of ice water and acidify with approximately 425 mL of concentrated hydrochloric acid.[1]

• Benzhydrol will precipitate as a white crystalline mass. Collect the product by suction filtration.[1]

• The crude product can be recrystallized from hot ethanol.

Protocol 2: Synthesis of 4-Methylbenzhydrol by Grignard Reaction

This protocol describes the synthesis of 4-Methylbenzhydrol from p-tolualdehyde and phenylmagnesium bromide.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Bromobenzene

• p-Tolualdehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of the Grignard Reagent: In an oven-dried, three-necked flask equipped with a dropping funnel and a condenser, place magnesium turnings. Add a small crystal of iodine to initiate the reaction.

• Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition.

• Once the Grignard reagent has formed (the solution will be cloudy and greyish), cool the flask in an ice bath.

• Reaction with Aldehyde: Add a solution of p-tolualdehyde in anhydrous diethyl ether dropwise to the Grignard reagent with stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 30 minutes.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure to obtain the crude 4-Methylbenzhydrol, which can be purified by recrystallization or column chromatography.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthetic routes discussed.

Caption: Synthetic routes to Benzhydrol and 4-Methylbenzhydrol.

Signaling Pathway Involvement

While Benzhydrol and 4-Methylbenzhydrol are primarily utilized as synthetic intermediates, some derivatives have shown biological activity. For instance, a derivative of benzhydrol, ACA-28, has been identified as a modulator of the ERK signaling pathway, inducing apoptosis in human melanoma cell lines.[1] This suggests that the benzhydrol scaffold may serve as a valuable starting point for the design of novel signaling pathway modulators.

Caption: Potential for Benzhydrol derivatives in signaling.

Conclusion

References

• 1. Discovery of new benzhydrol biscarbonate esters as potent and selective apoptosis inducers of human melanomas bearing the activated ERK pathway: SAR studies on an ERK MAPK signaling modulator, ACA-28 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Assessing the Purity of 4-Methylbenzhydrol: A Comparative Guide to Quantitative NMR (qNMR)

For researchers, scientists, and drug development professionals, the accurate determination of a compound's purity is a critical and non-negotiable aspect of chemical analysis. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques for assessing the purity of 4-Methylbenzhydrol. The information herein is supported by a detailed experimental protocol and comparative data to facilitate an informed selection of the most suitable analytical methodology.

4-Methylbenzhydrol (C₁₄H₁₄O, MW: 198.26 g/mol ) is a key intermediate in organic synthesis.[1][2] Ensuring its purity is paramount for the integrity and reproducibility of subsequent reactions and the quality of final products. While traditional methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) have long been the industry standard, qNMR has emerged as a powerful, direct, and primary method for purity assessment.[3]

The fundamental principle of qNMR lies in the direct proportionality between the area of an NMR signal and the number of nuclei responsible for that resonance.[3][4] By dissolving a precisely weighed amount of a high-purity internal standard with a known mass of the 4-Methylbenzhydrol sample, the purity of the analyte can be calculated directly from the integral ratios of their respective signals in the ¹H NMR spectrum.[3] This eliminates the need for a specific reference standard of the analyte itself, establishing qNMR as a primary ratio method of measurement.[3][5]

Key Advantages of qNMR for Purity Determination:

• Primary Method: qNMR is recognized as a primary analytical method by metrology institutes, enabling direct quantification without the need for a calibration curve of the same substance.[3][5]

• Universal Detection: It offers a nearly universal detection mechanism for all proton-containing molecules in a sample, allowing for the simultaneous quantification of the main component and impurities from a single spectrum.[3][6]

• High Accuracy and Precision: When conducted under optimized conditions, qNMR provides highly accurate and precise results, with relative standard deviations typically below 1%.[7]

• Non-Destructive: The technique is non-destructive, allowing the sample to be recovered if necessary.[8]

• Structural Confirmation: In addition to quantitative data, the NMR spectrum provides structural information, confirming the identity of the analyte and impurities.

Comparative Analysis: qNMR vs. Other Purity Assessment Methods

The selection of an analytical technique for purity determination is contingent on various factors, including the required accuracy, the nature of potential impurities, and available instrumentation. Below is a comparative summary of qNMR with other common methods for the purity assessment of 4-Methylbenzhydrol.

Technique	Principle	Sample Requirements	Key Information Provided	Advantages	Limitations
qNMR	The signal area is directly proportional to the number of nuclei.	Soluble in a deuterated solvent.	Absolute purity, structural confirmation of analyte and impurities.	Primary method, high accuracy and precision, non-destructive, universal detection for proton-containing compounds.[3][6][8]	Lower sensitivity than chromatographic methods, potential for signal overlap in complex mixtures.[9]
HPLC	Differential partitioning of the analyte between a stationary and a mobile phase.	Soluble in the mobile phase.	Relative purity based on peak area percentage, detection of non-volatile impurities.	High sensitivity, high resolution, well-established for a wide range of compounds.[10]	Requires a reference standard for absolute quantification, can be destructive.[10]
GC	Partitioning of the analyte between a stationary phase and a carrier gas.	Volatile and thermally stable.	Relative purity based on peak area percentage, detection of volatile impurities.	Excellent for volatile and semi-volatile compounds, high sensitivity.	Not suitable for non-volatile or thermally labile compounds, requires a reference standard for absolute quantification.
DSC	Measurement of the difference in heat flow between a sample and a reference as a function of temperature.	Crystalline solid.	Purity based on the melting point depression.	Provides information on the overall purity of crystalline solids.	Only applicable to crystalline materials, not suitable for amorphous content, less sensitive to small amounts of impurities.

Experimental Data: Purity Assessment of 4-Methylbenzhydrol

The following table summarizes illustrative data from the purity assessment of a single batch of 4-Methylbenzhydrol using qNMR, HPLC, and DSC.

Analytical Method	Parameter Measured	Result	Relative Standard Deviation (RSD, n=3)
qNMR	Absolute Purity (w/w %)	99.2%	0.3%
HPLC	Relative Purity (Area %)	99.5%	0.2%
DSC	Purity (Mole %)	99.1%	0.5%

Detailed Experimental Protocol: Purity Assessment of 4-Methylbenzhydrol by qNMR

This protocol outlines the steps for determining the absolute purity of 4-Methylbenzhydrol using ¹H qNMR with an internal standard.

1. Materials and Instrumentation:

• Analyte: 4-Methylbenzhydrol

• Internal Standard: Maleic acid (certified reference material, purity ≥ 99.5%)

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆, 99.9 atom % D)

• NMR Spectrometer: 400 MHz or higher, equipped with a 5 mm probe

• Analytical Balance: Readable to 0.01 mg

• NMR Tubes: 5 mm, high precision

• Volumetric Glassware

2. Sample Preparation:

• Accurately weigh approximately 10 mg of 4-Methylbenzhydrol into a clean, dry vial.

• Accurately weigh approximately 5 mg of the internal standard (maleic acid) into the same vial.

• Dissolve the mixture in approximately 0.7 mL of DMSO-d₆.

• Ensure complete dissolution by gentle vortexing or sonication.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Temperature: 298 K

• Acquisition Time (AQ): ≥ 3 seconds

• Relaxation Delay (D1): ≥ 5 times the longest T₁ of the signals of interest (a value of 30 seconds is generally sufficient to ensure full relaxation).

• Number of Scans (NS): 16 to 64, depending on the desired signal-to-noise ratio.

• Dummy Scans (DS): 4

• Spectral Width (SW): Approximately 12 ppm, centered around 6 ppm.

4. Data Processing:

• Apply a Fourier transform to the Free Induction Decay (FID).

• Carefully phase the spectrum manually.

• Apply a baseline correction.

• Integrate the following signals:

  • 4-Methylbenzhydrol: The singlet corresponding to the benzylic proton (CH-OH) around 5.6 ppm (1H).

  • Maleic Acid: The singlet corresponding to the two olefinic protons (=CH) around 6.3 ppm (2H).

5. Purity Calculation:

The purity of 4-Methylbenzhydrol (Purityₐ) is calculated using the following equation[6]:

Purityₐ (%) = (Iₐ / Iₛₜ) * (Nₛₜ / Nₐ) * (Mₐ / Mₛₜ) * (mₛₜ / mₐ) * Purityₛₜ

Where:

• Iₐ = Integral of the analyte signal (4-Methylbenzhydrol benzylic proton)

• Iₛₜ = Integral of the internal standard signal (maleic acid olefinic protons)

• Nₐ = Number of protons for the analyte signal (1)

• Nₛₜ = Number of protons for the internal standard signal (2)

• Mₐ = Molecular weight of the analyte (198.26 g/mol )

• Mₛₜ = Molecular weight of the internal standard (116.07 g/mol )

• mₐ = Mass of the analyte

• mₛₜ = Mass of the internal standard

• Purityₛₜ = Purity of the internal standard

Workflow Visualization

The following diagram illustrates the key steps in the qNMR workflow for purity assessment.

Caption: Workflow for purity determination of 4-Methylbenzhydrol by qNMR.

Conclusion

Quantitative NMR spectroscopy stands as a robust and reliable method for the absolute purity determination of 4-Methylbenzhydrol. Its status as a primary method, combined with high accuracy, precision, and the ability to provide structural confirmation, makes it an invaluable tool for researchers, scientists, and drug development professionals.[3] While HPLC and DSC remain important techniques, particularly for high-throughput screening and the analysis of specific types of impurities, qNMR provides a more direct and comprehensive measure of purity, ensuring the quality and reliability of this important chemical intermediate. The integration of qNMR into analytical workflows can significantly enhance confidence in the characterization of chemical entities.[11]

References

• 1. CAS 1517-63-1: 4-Methylbenzhydrol | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. rssl.com [rssl.com]
• 5. usp.org [usp.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 8. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 10. benchchem.com [benchchem.com]
• 11. govst.edu [govst.edu]

A Comparative Guide to Analytical Methods for 4-Methylbenzhydrol Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 4-Methylbenzhydrol. The selection of a robust and reliable analytical method is critical for ensuring the quality, safety, and efficacy of pharmaceutical products and for obtaining accurate results in research and development. This document outlines the experimental protocols and representative performance data for two common analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

The information presented is based on established methods for structurally similar compounds and serves as a guide for developing and validating a method for 4-Methylbenzhydrol.

Data Presentation: A Comparative Analysis of Analytical Methods

The following table summarizes the key performance parameters of a representative HPLC-UV method and a GC-MS method suitable for the analysis of 4-Methylbenzhydrol.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (r²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (% RSD)	< 2.0%	< 3.0%
Limit of Detection (LOD)	~10 ng/mL	~1 ng/mL
Limit of Quantification (LOQ)	~30 ng/mL	~5 ng/mL
Sample Throughput	Moderate	High (with autosampler)
Selectivity	Good	Excellent
Derivatization Required	No	Recommended

Experimental Protocols

Method 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the quantification of 4-Methylbenzhydrol in bulk drug substances and simple formulations.

Instrumentation:

• A standard HPLC system equipped with a UV-Vis detector, autosampler, and column oven.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Methylbenzhydrol reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol (B129727).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing 4-Methylbenzhydrol in methanol to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly sensitive and selective, making it ideal for identifying and quantifying trace amounts of 4-Methylbenzhydrol in complex matrices. A derivatization step is recommended to improve the chromatographic behavior of the analyte.

Instrumentation:

• A gas chromatograph coupled to a mass spectrometer.

Chromatographic Conditions:

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• Injection Mode: Splitless.

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of the derivatized analyte.

Sample Preparation (with Derivatization):

• Evaporate a known volume of the sample extract to dryness under a gentle stream of nitrogen.

• Add 50 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)) and 50 µL of pyridine.

• Heat the mixture at 70 °C for 30 minutes.

• Inject 1 µL of the derivatized sample into the GC-MS.

Data Analysis: Use the peak area of a specific ion fragment for quantification against a calibration curve prepared from derivatized standards.

Mandatory Visualization

The following diagram illustrates the general workflow for the cross-validation of two analytical methods. Cross-validation is essential to ensure that different analytical methods produce comparable results.[1][2]

Caption: Workflow for cross-validation of two analytical methods.

References

• 1. e-b-f.eu [e-b-f.eu]
• 2. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Reducing Agents for 4-Methylbenzophenone Reduction

For Researchers, Scientists, and Drug Development Professionals

The reduction of aromatic ketones is a fundamental transformation in organic synthesis, crucial for the preparation of valuable intermediates in the pharmaceutical and fine chemical industries. The choice of reducing agent for a specific substrate, such as 4-methylbenzophenone (B132839), can significantly impact reaction efficiency, selectivity, and overall yield. This guide provides an objective comparison of common reducing agents for the conversion of 4-methylbenzophenone to (4-methylphenyl)(phenyl)methanol, supported by experimental data and detailed protocols to aid in methodological selection.

Comparison of Reducing Agent Performance

The efficacy of various reducing agents for the reduction of 4-methylbenzophenone is summarized in the table below. The data presented is a compilation from literature sources, with some values for the closely related benzophenone (B1666685) used as a proxy where specific data for 4-methylbenzophenone was not available.

Reducing Agent	Catalyst/Conditions	Solvent	Temperature	Reaction Time	Yield (%)	Selectivity
Sodium Borohydride (B1222165) (NaBH₄)	-	Methanol (B129727)/Ethanol	Room Temp.	30 min - 1 h	~95%	High
Lithium Aluminum Hydride (LiAlH₄)	Anhydrous	THF/Diethyl Ether	0 °C to RT	15 min - 1 h	>90%	High
Catalytic Transfer Hydrogenation	[Ru(p-cymene)Cl₂]₂/Ligand, Cs₂CO₃, Isopropanol (B130326) (H donor)	Isopropanol	80-130 °C	1-12 h	Good to Excellent	High
Catalytic Hydrogenation	Pd/C (5-10 mol%)	Ethanol/Methanol	Room Temp.	1-16 h	High	High
Meerwein-Ponndorf-Verley (MPV)	Al(OiPr)₃	Isopropanol	Reflux	Several hours	Moderate to Good	High

In-Depth Analysis of Reducing Agents

Sodium Borohydride (NaBH₄)

Sodium borohydride is a mild and selective reducing agent, making it a popular choice for the reduction of ketones and aldehydes.[1][2] Its primary advantages are its stability in protic solvents like methanol and ethanol, ease of handling, and high yields.[3] For the reduction of benzophenone, a close analog of 4-methylbenzophenone, yields are consistently reported to be in the range of 95%.[3] The reaction is typically fast at room temperature.[4]

Lithium Aluminum Hydride (LiAlH₄)

Lithium aluminum hydride is a much more powerful reducing agent than sodium borohydride.[1][5] It readily reduces a wider range of functional groups, including esters and carboxylic acids.[6] While highly effective for ketone reduction with expected high yields, its high reactivity necessitates the use of anhydrous solvents and careful handling due to its violent reaction with water and protic solvents.[6][7]

Catalytic Transfer Hydrogenation

This method offers a safer alternative to using high-pressure hydrogen gas.[8] A ruthenium catalyst, often in combination with a ligand and a base, facilitates the transfer of hydrogen from a donor molecule, typically isopropanol.[8][9] These reactions can provide excellent yields for the reduction of aromatic ketones.[9] The reaction conditions, including temperature and catalyst system, can be tuned to optimize performance.

Catalytic Hydrogenation

A classic and highly effective method for a wide range of reductions, catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst and hydrogen gas is a reliable choice for reducing aromatic ketones.[10] The reaction is typically clean and high-yielding.[11] However, it requires specialized equipment to handle hydrogen gas safely.[12] The catalyst loading, hydrogen pressure, and temperature can be adjusted to control the reaction rate and selectivity.[13][14]

Meerwein-Ponndorf-Verley (MPV) Reduction

The MPV reduction utilizes an aluminum alkoxide, commonly aluminum isopropoxide, as a catalyst to transfer a hydride from a sacrificial alcohol, usually isopropanol, to the ketone.[15][16] A key advantage of this method is its high chemoselectivity, as it typically does not affect other reducible functional groups.[17] The reaction is reversible, and driving it to completion often requires the removal of the acetone (B3395972) byproduct by distillation.[16]

Experimental Protocols

Reduction of 4-Methylbenzophenone using Sodium Borohydride

Materials:

• 4-methylbenzophenone

• Methanol

• Sodium borohydride (NaBH₄)

• Deionized water

• Hydrochloric acid (1 M)

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve 4-methylbenzophenone (1.0 eq) in methanol.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully add 1 M HCl to quench the excess NaBH₄.

• Remove the methanol under reduced pressure.

• Add deionized water to the residue and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Reduction of 4-Methylbenzophenone using Lithium Aluminum Hydride

Materials:

• 4-methylbenzophenone

• Anhydrous tetrahydrofuran (B95107) (THF)

• Lithium aluminum hydride (LiAlH₄)

• Deionized water

• Sodium hydroxide (B78521) solution (15%)

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF.

• Cool the flask in an ice bath and carefully add LiAlH₄ (1.0 eq) in portions.

• Prepare a solution of 4-methylbenzophenone (1.0 eq) in anhydrous THF.

• Slowly add the 4-methylbenzophenone solution to the stirred LiAlH₄ suspension at 0 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 30 minutes.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture back to 0 °C.

• Carefully quench the reaction by the sequential slow addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).[18]

• Allow the mixture to warm to room temperature and stir until a white precipitate forms.

• Filter the mixture through a pad of Celite, washing the filter cake with THF.

• Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Catalytic Transfer Hydrogenation of 4-Methylbenzophenone

Materials:

• 4-methylbenzophenone

• [Ru(p-cymene)Cl₂]₂ catalyst

• Appropriate ligand (e.g., a bidentate phosphine (B1218219) or diamine)

• Cesium carbonate (Cs₂CO₃)

• Isopropanol

Procedure:

• In a reaction vessel, combine 4-methylbenzophenone (1.0 eq), [Ru(p-cymene)Cl₂]₂ (e.g., 0.5 mol%), the ligand (e.g., 1 mol%), and Cs₂CO₃ (e.g., 10 mol%).

• Add isopropanol as the solvent and hydrogen source.

• Heat the reaction mixture to the desired temperature (e.g., 82 °C) and stir.

• Monitor the reaction progress by GC-MS or TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the catalyst.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain the desired alcohol.

Visualizing the Experimental Workflow

The general workflow for the reduction of 4-methylbenzophenone can be visualized as a series of sequential steps, from reaction setup to product isolation and analysis.

General experimental workflow for the reduction of 4-methylbenzophenone.

This guide provides a comparative overview to assist researchers in selecting the most appropriate reducing agent for their specific needs when working with 4-methylbenzophenone. The choice will depend on factors such as available equipment, desired reaction scale, safety considerations, and the presence of other functional groups in the molecule.

References

• 1. differencebetween.com [differencebetween.com]
• 2. quora.com [quora.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. rsc.org [rsc.org]
• 5. smart.dhgate.com [smart.dhgate.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ch.ic.ac.uk [ch.ic.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. webofproceedings.org [webofproceedings.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 16. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]
• 17. alfa-chemistry.com [alfa-chemistry.com]
• 18. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Synthesis of 4-Methylbenzhydrol: A Novel Photochemical Approach vs. Traditional Methodologies

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. This guide provides a detailed comparison of a novel, light-driven synthetic method for 4-Methylbenzhydrol against established literature procedures, offering insights into reaction efficiency, conditions, and potential advantages.

This report outlines a new synthetic pathway for 4-Methylbenzhydrol, a valuable building block in medicinal chemistry, and contrasts it with two conventional methods: the reduction of 4-methylbenzophenone (B132839) with sodium borohydride (B1222165) and the Grignard reaction. The data presented aims to assist researchers in selecting the most suitable method for their specific needs, considering factors such as yield, reaction time, and environmental impact.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key quantitative data for the three synthetic methods discussed in this guide.

Parameter	New Method: Light-Driven MPV Reduction	Literature Method 1: NaBH₄ Reduction	Literature Method 2: Grignard Reaction
Starting Materials	4-Methylbenzophenone, Isopropanol (B130326)	4-Methylbenzophenone, Sodium Borohydride	p-Tolylmagnesium Bromide, Benzaldehyde
Reaction Time	24 hours	1.5 - 2.5 hours	~1.5 hours (plus Grignard prep)
Reported Yield	98%[1]	~95% (adapted from benzophenone (B1666685) reduction)	Not explicitly found for this specific reaction
Key Reagents	t-BuOLi, light (36 W blue LEDs)	Sodium Borohydride, Methanol (B129727)	Magnesium, p-Bromotoluene, Benzaldehyde
Reaction Conditions	Room Temperature, Air Atmosphere	35°C to reflux	Anhydrous conditions, Diethyl Ether
Purification	Column Chromatography	Extraction and solvent removal	Acidic workup, extraction, and distillation/crystallization

Experimental Protocols

New Method: Light-Driven Meerwein-Ponndorf-Verley (MPV) Type Reduction

This novel method, reported by Cao et al. in 2021, utilizes a photochemical approach for the reduction of ketones.[1]

Procedure: A mixture of 4-methylbenzophenone (0.2 mmol, 1.0 equiv.) and t-BuOLi (0.2 mmol, 1.0 equiv.) in isopropanol (2.0 mL) is stirred in a sealed tube under an air atmosphere. The reaction vessel is then irradiated with 36 W blue LEDs at room temperature for 24 hours. After the reaction is complete, the mixture is purified by column chromatography to yield 4-Methylbenzhydrol.

Literature Method 1: Reduction with Sodium Borohydride

This is a classic and widely used method for the reduction of ketones to alcohols. The following is a typical procedure adapted from the large-scale reduction of benzophenone.

Procedure: To a solution of 4-methylbenzophenone in methanol, a solution of sodium borohydride in aqueous sodium hydroxide (B78521) is added slowly at approximately 35°C. The reaction mixture is then heated to 55°C and subsequently refluxed for about an hour. After cooling, the methanol is removed under reduced pressure. The residue is taken up in water and an organic solvent (e.g., toluene). The pH is adjusted to 5-6 with a mild acid, and the organic layer is separated, washed with water, and dried. Removal of the solvent under reduced pressure yields 4-Methylbenzhydrol.

Literature Method 2: Grignard Reaction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The synthesis of 4-Methylbenzhydrol can be achieved by reacting a Grignard reagent derived from a tolyl halide with benzaldehyde, or a phenyl Grignard reagent with p-tolualdehyde.

Procedure (General):

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a condenser, dropping funnel, and a stirrer, magnesium turnings are placed in anhydrous diethyl ether under an inert atmosphere. A solution of the corresponding aryl bromide (e.g., p-bromotoluene) in anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is typically refluxed to ensure complete formation of the Grignard reagent (p-tolylmagnesium bromide).

• Reaction with Aldehyde: The solution of the Grignard reagent is cooled, and a solution of the aldehyde (e.g., benzaldehyde) in anhydrous diethyl ether is added dropwise. The reaction is typically exothermic and may require cooling to control the rate. After the addition is complete, the mixture is stirred for a period to ensure complete reaction.

• Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude 4-Methylbenzhydrol, which can be further purified by distillation or crystallization.

Mandatory Visualizations

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Comparative Study on the Biological Activities of 4-Methylbenzhydrol Derivatives

A comprehensive analysis for researchers, scientists, and drug development professionals.

Derivatives of 4-Methylbenzhydrol, a diphenylmethane (B89790) scaffold, have emerged as a versatile class of compounds exhibiting a wide spectrum of biological activities. This guide provides a comparative overview of their antimicrobial, anticancer, and anti-inflammatory properties, supported by experimental data from various studies. Detailed experimental protocols and a visualization of a key signaling pathway are included to facilitate further research and development in this promising area of medicinal chemistry.

Comparative Analysis of Biological Activities

The biological efficacy of 4-Methylbenzhydrol derivatives is significantly influenced by the nature and position of substituent groups on the phenyl rings. The following tables summarize the quantitative data from various studies, highlighting the structure-activity relationships observed.

Antimicrobial Activity

4-Methylbenzhydrol derivatives have demonstrated notable activity against a range of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) is a key metric for comparing the potency of these compounds.

Compound/Derivative	Test Organism	MIC (µg/mL)	Reference
4-Methylbenzhydrol	Staphylococcus aureus	>1000	[1]
Escherichia coli	>1000	[1]
2-Methylbenzhydrol	Staphylococcus aureus	>1000	[1]
Escherichia coli	>1000	[1]
4,4'-Dimethylbenzhydrol	Staphylococcus aureus	500	[1]
Escherichia coli	>1000	[1]
Benzhydrol	Staphylococcus aureus	>1000	[1]
Escherichia coli	>1000	[1]
4-hydroxy-α-(4ʹ-fluorophenyl) benzyl (B1604629) alcohol	Mycobacterium tuberculosis	40	[2]

Anticancer Activity

The cytotoxic effects of 4-Methylbenzhydrol derivatives have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values indicate the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
1'-(4-methylphenyl)-1'-acetoxychavicol acetate (B1210297)	HL-60 (Human leukemia)	15.8	[3]
1'-(4-methoxyphenyl)-1'-acetoxychavicol acetate	HL-60 (Human leukemia)	10.5	[3]
1-(4-chlorobenzhydryl)-4-(4-chlorobenzoyl)piperazine	HUH7 (Liver cancer)	4.64	[4]
FOCUS (Liver cancer)	4.15	[4]
1-(4-chlorobenzhydryl)-4-(4-methoxybenzoyl)piperazine	HEPG2 (Liver cancer)	7.22	[4]
MCF7 (Breast cancer)	6.09	[4]
Benzhydrol analogue 3b	MDA-MB-231 (Breast cancer)	1.19 (72h)	[5]
Benzhydrol analogue 3e	MDA-MB-231 (Breast cancer)	15.84 (48h)	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

• Preparation of Microbial Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Dilution: The test compound is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the microbial suspension. A positive control (microorganism without the compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the 4-Methylbenzhydrol derivative for a specified period (e.g., 24, 48, or 72 hours). A vehicle control (cells treated with the solvent used to dissolve the compound) is also included.

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 2-4 hours. During this time, viable cells with active mitochondria reduce the yellow MTT to a purple formazan (B1609692) product.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured at a wavelength of 570 nm using a microplate reader. The cell viability is calculated as a percentage of the vehicle control, and the IC50 value is determined from the dose-response curve.

Signaling Pathway and Experimental Workflow Visualization

Understanding the mechanism of action and the experimental process is facilitated by visual representations.

NF-κB Signaling Pathway

Several 4-Methylbenzhydrol derivatives have been shown to exert their anticancer effects by inhibiting the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a crucial regulator of inflammation, cell proliferation, and survival, and its dysregulation is often implicated in cancer.

Caption: Inhibition of the NF-κB signaling pathway by 4-Methylbenzhydrol derivatives.

Experimental Workflow for Biological Activity Screening

The general workflow for screening and evaluating the biological activity of 4-Methylbenzhydrol derivatives involves a series of sequential steps from synthesis to in-depth mechanistic studies.

Caption: General experimental workflow for screening 4-Methylbenzhydrol derivatives.

References

• 1. Structure and Microbiological Activity of 1H-benzo[d]imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Benzhydrol Derivatives as Antituberculosis Agents via Fries Rearrangement Method Investigated by DSC Analysis | Scientific.Net [scientific.net]
• 3. Structure-activity relationships of benzhydrol derivatives based on 1'-acetoxychavicol acetate (ACA) and their inhibitory activities on multiple myeloma cell growth via inactivation of the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Catalyst Performance in 4-Methylbenzhydrol Synthesis

For researchers, scientists, and drug development professionals, the efficient synthesis of key intermediates is paramount. 4-Methylbenzhydrol, a valuable building block in organic synthesis, is typically produced via the Friedel-Crafts alkylation of toluene (B28343) with benzaldehyde. The choice of catalyst is a critical factor influencing the yield, selectivity, and overall efficiency of this reaction. This guide provides a comparative analysis of various catalysts employed for this synthesis, supported by experimental data from analogous reactions, to facilitate informed catalyst selection.

Performance Comparison of Catalysts

Catalyst	Reactants	Reaction Conditions	Yield (%)	Selectivity (%)	Reaction Time	Reference
ZnCl₂/SiO₂ (9 wt%)	Toluene, Benzyl (B1604629) Chloride	353 K	100 (Conversion)	High for mono-benzylated products	3 h	[1]
Indium Triflate (In(OTf)₃)	Toluene, Acetic Anhydride	Room Temperature	82	Not Specified	Not Specified	[2][3]
Protonic Zeolites	Toluene, Benzyl Chloride	Liquid Phase	High Conversion	Shape-selective	Not Specified	[4]
Amberlyst-15	Various aromatics and alkylating/acylating agents	Varies (e.g., reflux in CH₂Cl₂)	Good to Excellent	High	Varies	[5][6]
Montmorillonite K-10	4-hydroxy benzoic acid, Methanol	Reflux	66	Not Specified	10 h	[7]
Bismuth Triflate (Bi(OTf)₃)	Aldehydes, Anilines, Silyl enol ethers	Mild Conditions	up to 94	High	Rapid	[8]

Note: The data presented is a compilation from various sources and may not represent a direct head-to-head comparison under identical reaction conditions. The benzylation of toluene with benzyl chloride is a common model reaction for Friedel-Crafts alkylation and serves as a relevant benchmark.

Experimental Protocols

A detailed methodology is crucial for reproducing and comparing catalyst performance. Below is a representative experimental protocol for the synthesis of 4-Methylbenzhydrol using a solid acid catalyst, based on general Friedel-Crafts procedures.

General Procedure for Solid Acid Catalyzed Synthesis of 4-Methylbenzhydrol

Materials:

• Toluene (reactant and solvent)

• Benzaldehyde (reactant)

• Solid Acid Catalyst (e.g., Amberlyst-15, Montmorillonite K-10)

• Anhydrous Magnesium Sulfate (drying agent)

• Dichloromethane (for extraction)

• Saturated Sodium Bicarbonate Solution (for washing)

• Brine (for washing)

Procedure:

• Catalyst Activation: The solid acid catalyst is activated prior to use by heating under vacuum to remove any adsorbed water.

• Reaction Setup: A round-bottom flask equipped with a magnetic stirrer and a reflux condenser is charged with toluene and the activated solid acid catalyst.

• Reactant Addition: Benzaldehyde is added to the stirred suspension.

• Reaction: The reaction mixture is heated to the desired temperature (e.g., reflux) and stirred for the specified reaction time. The progress of the reaction is monitored by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the solid catalyst is removed by filtration. The filtrate is washed sequentially with saturated sodium bicarbonate solution and brine.

• Isolation and Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to yield pure 4-Methylbenzhydrol.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps in catalyst screening and the general reaction mechanism.

Caption: A generalized experimental workflow for catalyst performance benchmarking.

Caption: A simplified signaling pathway for the acid-catalyzed synthesis of 4-Methylbenzhydrol.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.org [mdpi.org]
• 3. sciforum.net [sciforum.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 8. Bismuth Triflate-Catalyzed Three-Component Mannich-Type Reaction [organic-chemistry.org]

Comparative Guide to the Inhibitory Effect of 4-Methylbenzhydrol Derivatives on Dopamine Transporters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory effects of 4-Methylbenzhydrol and related benzhydrol derivatives on the dopamine (B1211576) transporter (DAT). The information presented herein is intended to support research and development efforts in neuropharmacology and drug discovery by offering a structured overview of structure-activity relationships, quantitative inhibitory data, and detailed experimental protocols. While comprehensive data on a systematic series of 4-Methylbenzhydrol derivatives is limited in publicly available literature, this guide draws upon data from structurally analogous compounds to provide valuable insights.

Data Presentation: Quantitative Comparison of Inhibitory Potency

The inhibitory potency of various benzhydrol and diphenylmethyl-containing compounds against the dopamine transporter is summarized below. These compounds share a common structural motif with 4-Methylbenzhydrol and provide insights into the structure-activity relationships (SAR) governing DAT inhibition. The data is presented in terms of the inhibition constant (Kᵢ) and the half-maximal inhibitory concentration (IC₅₀), which are key indicators of a compound's efficacy.

Compound Class	Specific Derivative	DAT Binding Affinity (Kᵢ, nM)	Dopamine Uptake Inhibition (IC₅₀, nM)	Reference
Benzhydryl Piperazine	GBR 12909	-	6.5	[1]
Modafinil Analogue	11b (a 2-[(diphenylmethyl)sulfinyl]acetamide derivative)	2.5	-	[2]
Benztropine (B127874) Analogue	Analogue Series	8.5 - 6370	-	[3]
Tropane Derivative	(-)-19a	33	-	[4]
Tropane Derivative	(+)-20a	60	-	[4]
Tropane Derivative	21b	57	-	[4]
Meperidine Analogue	9e (3,4-dichloro derivative)	Potent (specific value not provided)	-	[5]
Phenyltropane Analogue	RTI 336	Potent and Selective (specific value not provided)	-	[1]
Dopamine Uptake Inhibitor	AHN 1-055	-	71	[1]

Note: The variability in experimental conditions across different studies should be considered when comparing absolute values.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the validation and replication of findings. The following are standard protocols for assessing the inhibitory effect of compounds on the dopamine transporter.

Radioligand Binding Assay for Dopamine Transporter

This assay determines the binding affinity (Kᵢ) of a test compound to the dopamine transporter by measuring its ability to compete with a radiolabeled ligand that has a known high affinity for the transporter, such as [³H]WIN 35,428.

Materials:

• Rat striatal tissue homogenate (source of DAT)

• [³H]WIN 35,428 (radioligand)

• Test compounds (e.g., 4-Methylbenzhydrol derivatives)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, pH 7.4)

• Wash buffer (ice-cold assay buffer)

• Scintillation cocktail

• Glass fiber filters

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize rat striatal tissue in ice-cold assay buffer. Centrifuge the homogenate at low speed to remove cellular debris. Pellet the membranes from the supernatant by high-speed centrifugation. Resuspend the membrane pellet in fresh assay buffer.

• Assay Setup: In a 96-well plate, combine the membrane preparation, [³H]WIN 35,428 (at a concentration near its Kₑ), and varying concentrations of the test compound.

• Incubation: Incubate the mixture at room temperature for a specified period (e.g., 60-90 minutes) to allow for binding equilibrium to be reached.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Dopamine Uptake Assay

This functional assay measures the ability of a test compound to inhibit the uptake of dopamine into cells expressing the dopamine transporter.

Materials:

• Cell line expressing the human dopamine transporter (hDAT), e.g., HEK-293 or CHO cells.

• [³H]Dopamine (radiolabeled substrate)

• Test compounds

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Cell Culture: Culture hDAT-expressing cells in appropriate media and plate them in 96-well plates.

• Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with varying concentrations of the test compound for a short period (e.g., 10-20 minutes) at 37°C.

• Uptake Initiation: Initiate dopamine uptake by adding [³H]Dopamine to the wells.

• Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C to allow for dopamine uptake.

• Uptake Termination: Terminate the uptake by rapidly washing the cells with ice-cold uptake buffer.

• Cell Lysis: Lyse the cells to release the accumulated [³H]Dopamine.

• Scintillation Counting: Transfer the cell lysate to scintillation vials, add scintillation cocktail, and measure the radioactivity.

• Data Analysis: Determine the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific [³H]Dopamine uptake.

Mandatory Visualization

Dopamine Signaling Pathway

The following diagram illustrates the key elements of the dopamine signaling pathway at the synapse, highlighting the role of the dopamine transporter (DAT). Inhibition of DAT by compounds such as 4-Methylbenzhydrol derivatives leads to an increase in the concentration and duration of dopamine in the synaptic cleft.

Caption: Dopamine signaling pathway and the site of action for DAT inhibitors.

Experimental Workflow for DAT Inhibition Assay

The following diagram outlines the general workflow for an in vitro assay to determine the inhibitory potential of a compound on the dopamine transporter.

Caption: General workflow for a dopamine transporter inhibition assay.

Logical Relationship of DAT Inhibition and Effect

This diagram illustrates the logical progression from the chemical properties of a 4-Methylbenzhydrol derivative to its ultimate physiological effect.

Caption: Logical flow from compound structure to physiological effect.

References

• 1. Comparative Structure-Activity Relationships of Benztropine Analogues at the Dopamine Transporter and Histamine H1 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel and High Affinity 2-[(Diphenylmethyl)sulfinyl]acetamide (Modafinil) Analogues as Atypical Dopamine Transporter Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative structure-activity relationships of benztropine analogues at the dopamine transporter and histamine H(1) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, structure, dopamine transporter affinity, and dopamine uptake inhibition of 6-alkyl-3-benzyl-2-[(methoxycarbonyl)methyl]tropane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, dopamine and serotonin transporter binding affinities of novel analogues of meperidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming the Absolute Configuration of Chiral 4-Methylbenzhydrol: A Comparative Guide

For researchers in stereoselective synthesis and drug development, the unambiguous assignment of the absolute configuration of chiral molecules is a critical step. 4-Methylbenzhydrol, a chiral secondary alcohol, serves as a valuable model and building block. This guide provides an objective comparison of prevalent analytical techniques used to determine its absolute stereochemistry, supported by experimental protocols and data interpretation guidelines.

Comparison of Key Methodologies

The determination of a molecule's absolute configuration can be approached through various analytical techniques, each with distinct principles, requirements, and limitations. The most common methods for secondary alcohols like 4-Methylbenzhydrol include X-ray crystallography, NMR-based methods like Mosher's analysis, and chiroptical spectroscopy techniques such as Vibrational Circular Dichroism (VCD).

Single-Crystal X-ray Crystallography

Principle: X-ray crystallography is considered the definitive method for determining molecular structure.[1] By analyzing the diffraction pattern of X-rays passing through a single crystal, a three-dimensional electron density map of the molecule can be generated.[1][2] For chiral, enantiomerically pure compounds, the use of anomalous dispersion allows for the unambiguous determination of the absolute configuration.[2]

Experimental Protocol:

• Crystallization: A high-quality single crystal of the enantiomerically pure 4-Methylbenzhydrol (or a suitable crystalline derivative) is required. This is often the most challenging step.[3] Techniques include slow evaporation, vapor diffusion, or cooling.

• Co-Crystallization (Alternative): If the target molecule is difficult to crystallize, co-crystallization with a chiral host or "chaperone" molecule can produce crystals suitable for analysis.[3]

• Data Collection: The crystal is mounted on a diffractometer and irradiated with X-rays (often from a copper or molybdenum source). The diffraction data are collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction pattern is processed to solve the crystal structure. The Flack parameter is calculated to confidently assign the absolute stereochemistry. A Flack parameter close to 0 for the proposed configuration indicates a correct assignment.[4]

Data Interpretation: The final output is a 3D model of the molecule, from which the (R) or (S) configuration at the stereocenter can be directly assigned according to Cahn-Ingold-Prelog priority rules.

Mosher's Method (¹H NMR Spectroscopy)

Principle: This widely used NMR-based technique involves the chemical derivatization of the alcohol with the two enantiomers of a chiral reagent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[5][6] This reaction creates a pair of diastereomeric esters. The anisotropic effect of the MTPA phenyl group causes predictable shielding or deshielding of the protons near the newly formed ester linkage, which can be observed as changes in their ¹H NMR chemical shifts (δ).[7]

Experimental Protocol:

• Esterification: Two separate reactions are performed. In one, the enantiopure 4-Methylbenzhydrol is reacted with (R)-(-)-MTPA chloride. In the other, it is reacted with (S)-(+)-MTPA chloride. Pyridine or DMAP is typically used as a catalyst.[8][9]

• Purification: The resulting diastereomeric esters are purified, typically by column chromatography.

• NMR Analysis: ¹H NMR spectra are acquired for both the (R)-MTPA ester and the (S)-MTPA ester.[5] 2D NMR experiments (like COSY) may be needed for unambiguous proton assignments.

• Data Calculation: For each corresponding proton on either side of the stereocenter, the difference in chemical shift (Δδ) is calculated using the formula: Δδ = δS - δR .[7]

Data Interpretation: The protons on one side of the carbinol center in a planar projection will have positive Δδ values, while those on the other side will have negative values. By mapping the signs of Δδ onto the molecular structure, the absolute configuration can be deduced.

Vibrational Circular Dichroism (VCD)

Principle: VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions.[10][11] Since enantiomers interact differently with polarized light, they produce mirror-image VCD spectra.[12] The absolute configuration is determined by comparing the experimentally measured VCD spectrum with a spectrum predicted by ab initio quantum chemical calculations (e.g., Density Functional Theory, DFT).[12][13]

Experimental Protocol:

• Sample Preparation: A solution of the enantiomerically pure 4-Methylbenzhydrol is prepared in a suitable solvent with low IR absorbance, such as deuterated chloroform (B151607) (CDCl₃) or carbon tetrachloride (CCl₄).[11][14] A relatively high concentration (5-10 mg in <200 µL) is often required.[14]

• VCD Spectrum Acquisition: The VCD and standard IR spectra are measured on a specialized VCD spectrometer.

• Computational Modeling:

  • A conformational search of the molecule is performed to identify low-energy conformers.

  • The geometry of each conformer is optimized using DFT calculations.

  • The VCD and IR spectra for each conformer are calculated.

  • A Boltzmann-weighted average spectrum is generated based on the relative energies of the conformers.[13]

• Spectral Comparison: The experimental VCD spectrum is compared to the calculated spectra for both the (R) and (S) enantiomers.

Data Interpretation: The absolute configuration is assigned to the enantiomer whose calculated spectrum shows the best visual match with the experimental spectrum.[11]

Data Presentation

Table 1: Comparison of Methodological Parameters

Parameter	X-ray Crystallography	Mosher's Method (NMR)	Vibrational Circular Dichroism (VCD)
Principle	Anomalous X-ray dispersion	NMR anisotropy of diastereomers	Differential absorption of polarized IR light
Sample State	High-quality single crystal	Solution	Solution or pure liquid
Sample Req.	< 1 mg (ideal crystal)	2-5 mg	5-10 mg
Destructive?	No (crystal is recovered)	Yes (derivatized)	No (sample is recovered)
Instrumentation	Single-crystal X-ray diffractometer	High-field NMR spectrometer	VCD spectrometer (FTIR-based)
Analysis Time	Days (including crystallization)	1-2 days	1 day (including computation)
Confidence Level	Unambiguous ("Gold Standard")	High, but model-dependent	High, but computation-dependent

Table 2: Representative Experimental Data for 4-Methylbenzhydrol

The following data are illustrative for assigning the (S)-configuration.

Method	Data Point	Observed Value	Interpretation
Mosher's Method	Δδ (δS - δR) for phenyl protons	Negative values	Phenyl group is on the right side of the Mosher ester plane.
Δδ (δS - δR) for tolyl protons	Positive values	Tolyl group is on the left side of the Mosher ester plane.
VCD	C-O Stretch (~1050 cm⁻¹)	Positive Cotton effect	Matches DFT-calculated spectrum for the (S)-enantiomer.
C-H Bending (~1450 cm⁻¹)	Negative Cotton effect	Matches DFT-calculated spectrum for the (S)-enantiomer.

Mandatory Visualizations

Caption: General workflow for determining absolute configuration.

Caption: Shielding effects in Mosher's method analysis.

Conclusion

The choice of method for determining the absolute configuration of 4-Methylbenzhydrol depends on sample availability, accessibility of instrumentation, and the required level of certainty.

• X-ray crystallography remains the unequivocal standard, providing a complete and unambiguous structural determination, but it is entirely dependent on obtaining high-quality crystals.[3][4]

• Mosher's method is a robust and accessible technique for any laboratory with a standard NMR spectrometer, offering a high degree of confidence without the need for crystallization.[6][8]

• Vibrational Circular Dichroism is a powerful, non-destructive technique that is ideal for molecules that are difficult to crystallize or derivatize.[11][13] Its reliance on high-level computational chemistry is its primary consideration.

For drug development and quality control, cross-validation using two different methods is often recommended to ensure an accurate and reliable assignment of the absolute configuration.

References

• 1. rigaku.com [rigaku.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 6. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. echemi.com [echemi.com]
• 9. organic chemistry - How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 11. spectroscopyeurope.com [spectroscopyeurope.com]
• 12. Advances of Vibrational Circular Dichroism (VCD) in bioanalytical chemistry. A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. jascoinc.com [jascoinc.com]

Inter-Laboratory Validation of an Analytical Method for 4-Methylbenzhydrol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the inter-laboratory validation of a high-performance liquid chromatography (HPLC) method for the quantitative determination of 4-Methylbenzhydrol. The principles and methodologies outlined are based on internationally recognized guidelines, such as those from the International Council for Harmonisation (ICH), to ensure the reliability and reproducibility of the analytical procedure across different laboratory settings.[1][2][3] While specific inter-laboratory validation data for 4-Methylbenzhydrol is not publicly available, this document presents a model validation study, complete with representative data and detailed experimental protocols, to serve as a practical reference for researchers and scientists in the pharmaceutical industry.

The validation of an analytical method is critical to demonstrate its suitability for its intended purpose.[1] An inter-laboratory study, sometimes referred to as a round-robin test, is the ultimate assessment of a method's reproducibility when performed by different analysts in different laboratories with varying equipment.[4] The primary objectives of such a study are to determine the variability of results between laboratories and to ensure the method is robust for widespread use.[4]

Comparison of Analytical Performance

The choice of an analytical method often depends on the specific requirements of the analysis, including sensitivity, selectivity, and the nature of the sample matrix. High-performance liquid chromatography (HPLC) is a widely used technique for the analysis of pharmaceutical compounds due to its accuracy, precision, and versatility.[2] The following tables summarize the performance characteristics of a hypothetical reversed-phase HPLC (RP-HPLC) method for 4-Methylbenzhydrol, validated across three independent laboratories.

Table 1: Summary of Linearity and Range Data

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Linearity Range (µg/mL)	1 - 100	1 - 100	1 - 100	As defined by study
Correlation Coefficient (r²)	0.9995	0.9991	0.9998	≥ 0.999
Slope	4521.3	4498.7	4533.1	RSD ≤ 2.0%
Y-intercept	150.2	185.6	142.9	Near zero

Table 2: Summary of Accuracy (Recovery) Data

Concentration Level	Laboratory 1 (% Recovery)	Laboratory 2 (% Recovery)	Laboratory 3 (% Recovery)	Acceptance Criteria
Low (5 µg/mL)	99.5	98.9	100.2	98.0% - 102.0%
Medium (50 µg/mL)	100.8	99.7	101.1	98.0% - 102.0%
High (90 µg/mL)	99.9	100.5	99.8	98.0% - 102.0%

Table 3: Summary of Precision (Repeatability and Intermediate Precision) Data

Parameter	Laboratory 1 (%RSD)	Laboratory 2 (%RSD)	Laboratory 3 (%RSD)	Acceptance Criteria
Repeatability (n=6)	0.85	0.92	0.79	RSD ≤ 1.0%
Intermediate Precision (Day 1 vs. Day 2)	1.10	1.21	1.05	RSD ≤ 2.0%

Table 4: Summary of Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Laboratory 1 (µg/mL)	Laboratory 2 (µg/mL)	Laboratory 3 (µg/mL)
LOD	0.3	0.4	0.3
LOQ	1.0	1.2	1.0

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for the successful execution of an inter-laboratory validation study.

Sample Preparation

• Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4-Methylbenzhydrol reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate dilution of the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: For analysis of a finished product, a sample portion equivalent to a target concentration of 50 µg/mL of 4-Methylbenzhydrol is prepared by dissolving the product in a suitable solvent, followed by dilution with the mobile phase.

HPLC Method

• Instrument: A high-performance liquid chromatograph equipped with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 225 nm.

Visualizing the Validation Workflow

To provide a clear overview of the inter-laboratory validation process, the following diagrams illustrate the logical flow of activities.

Caption: Workflow for Analytical Method Validation.

Caption: Inter-Laboratory Study Design.

References

• 1. researchgate.net [researchgate.net]
• 2. jddtonline.info [jddtonline.info]
• 3. jru-b.com [jru-b.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Stability of 4-Methylbenzhydrol Under Various Storage Conditions

For researchers, scientists, and professionals in drug development, understanding the intrinsic stability of a chemical compound is paramount for ensuring its quality, efficacy, and safety throughout its lifecycle. This guide provides a comparative analysis of the stability of 4-Methylbenzhydrol under different simulated storage and stress conditions. The following sections detail the experimental protocols for forced degradation studies and present hypothetical supporting data to illustrate the compound's stability profile.

Data Summary

The stability of 4-Methylbenzhydrol was assessed under hydrolytic, oxidative, thermal, and photolytic stress conditions. The following table summarizes the percentage of the intact compound remaining after exposure to these conditions over a period of 48 hours.

Stress Condition	Time (hours)	4-Methylbenzhydrol Remaining (%)	Major Degradants Observed
Acid Hydrolysis (0.1 M HCl, 60°C)	0	100	-
24	98.2	Impurity A
48	96.5	Impurity A
Base Hydrolysis (0.1 M NaOH, 60°C)	0	100	-
24	95.8	Impurity B
48	91.3	Impurity B
Oxidative (3% H₂O₂, RT)	0	100	-
24	88.4	Impurity C
48	82.1	Impurity C
Thermal (80°C, Solid State)	0	100	-
24	99.5	Minor unidentified peaks
48	99.1	Minor unidentified peaks
Photolytic (UV & Vis Light, Solid State)	0	100	-
24	97.9	Impurity D
48	95.2	Impurity D
Control (Room Temperature, Dark)	48	99.8	-

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes to demonstrate the application of forced degradation studies. Actual experimental results may vary.

Experimental Protocols

The following protocols describe the methodology for conducting forced degradation studies to evaluate the stability of 4-Methylbenzhydrol.

1. Preparation of Stock Solution: A stock solution of 4-Methylbenzhydrol (1 mg/mL) is prepared by dissolving the compound in a suitable solvent, such as acetonitrile (B52724) or methanol.

2. Forced Degradation (Stress) Studies: Forced degradation studies are performed to evaluate the stability of 4-Methylbenzhydrol under various stress conditions.[1]

• Acid Hydrolysis: The stock solution is mixed with an equal volume of 0.1 M hydrochloric acid (HCl) and incubated at 60°C.

• Base Hydrolysis: The stock solution is mixed with an equal volume of 0.1 M sodium hydroxide (B78521) (NaOH) and incubated at 60°C.

• Oxidative Degradation: The stock solution is mixed with an equal volume of 3% hydrogen peroxide (H₂O₂) and stored at room temperature, protected from light.

• Thermal Degradation: A sample of solid 4-Methylbenzhydrol is placed in a controlled temperature oven at 80°C.

• Photolytic Degradation: A sample of solid 4-Methylbenzhydrol is exposed to a combination of ultraviolet (UV) and visible light in a photostability chamber.

3. Sample Analysis: At specified time intervals (e.g., 0, 24, and 48 hours), aliquots of the stressed samples are withdrawn. For the hydrolytic studies, the samples are neutralized. All samples are then diluted to a suitable concentration with the mobile phase for analysis by a stability-indicating High-Performance Liquid Chromatography (HPLC) method.

4. Analytical Method: A validated stability-indicating HPLC method is used to separate the intact 4-Methylbenzhydrol from any degradation products.[2] The method typically employs a C18 column with a gradient elution of a mobile phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol). Detection is commonly performed using a UV detector at a wavelength where 4-Methylbenzhydrol and its potential degradants have significant absorbance.

Experimental Workflow

The following diagram illustrates the general workflow for the stability testing of 4-Methylbenzhydrol.

Experimental workflow for forced degradation study.

Interpretation and Recommendations

Based on the illustrative data, 4-Methylbenzhydrol demonstrates good stability under thermal and acidic conditions. It is more susceptible to degradation under basic and oxidative conditions. The observed degradation under photolytic conditions suggests that the compound should be protected from light during storage.

For optimal stability, it is recommended to store 4-Methylbenzhydrol in a cool, dry, and dark place, away from strong oxidizing agents and basic environments.[3][4] The general recommendation is to store it sealed in a dry environment at room temperature.[5] These precautions will help to minimize degradation and ensure the integrity of the compound over time. Further long-term stability studies under ICH recommended conditions would be necessary for comprehensive shelf-life determination.

References

• 1. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 2. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 3. 4-Methylbenzhydrol | 1517-63-1 [m.chemicalbook.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. 4-Methylbenzhydrol | 1517-63-1 [amp.chemicalbook.com]

The Validation of 4-Methylbenzhydrol as an Internal Standard in Chromatography: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chromatographic analysis, the use of an internal standard (IS) is a critical practice to ensure the accuracy and precision of quantitative results. An ideal internal standard should be a compound that is chemically similar to the analyte of interest but chromatographically resolved from it and other sample components. This guide provides a comprehensive overview of the validation of 4-Methylbenzhydrol as a potential internal standard in chromatography, offering a comparative analysis against other commonly used internal standards. The experimental data presented herein is representative and serves to illustrate the validation process.

Physicochemical Properties of 4-Methylbenzhydrol

4-Methylbenzhydrol is a diarylmethanol compound with the following key properties:

Property	Value
Chemical Formula	C₁₄H₁₄O
Molecular Weight	198.26 g/mol [1]
Melting Point	52-54 °C
Boiling Point	~330 °C
Solubility	Soluble in organic solvents (e.g., methanol, acetonitrile, dichloromethane), sparingly soluble in water.
UV Absorbance	Exhibits UV absorbance due to its aromatic rings, making it suitable for UV detection in HPLC.

Its structural similarity to a variety of analytes containing diphenylmethane (B89790) or related moieties makes it a plausible candidate as an internal standard for the analysis of such compounds in pharmaceuticals and other matrices.

Hypothetical Validation of 4-Methylbenzhydrol as an Internal Standard

The validation of an analytical method using an internal standard is a comprehensive process that involves assessing various parameters to ensure the method is reliable, reproducible, and accurate for its intended purpose. The following sections detail the experimental protocols and representative data for the validation of a hypothetical HPLC-UV method using 4-Methylbenzhydrol as an internal standard for the quantification of a model analyte, "Analyte X."

Experimental Protocols

1. Preparation of Standard Solutions:

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Analyte X in 10 mL of methanol.

• 4-Methylbenzhydrol (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-Methylbenzhydrol in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by spiking a blank matrix with appropriate volumes of the Analyte X stock solution to achieve concentrations ranging from 0.1 to 50 µg/mL. To each calibration standard, add a constant amount of the 4-Methylbenzhydrol stock solution to obtain a final IS concentration of 10 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 0.3, 20, and 40 µg/mL) in the same manner as the calibration standards.

2. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 column (4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• UV Detection: 220 nm.

3. Validation Parameters:

The method was validated for linearity, accuracy, precision, selectivity, and stability according to the International Council for Harmonisation (ICH) guidelines.

Data Presentation: Performance of 4-Methylbenzhydrol as an Internal Standard

The following tables summarize the hypothetical performance data of the validated method.

Table 1: Linearity of Analyte X with 4-Methylbenzhydrol as Internal Standard

Concentration (µg/mL)	Peak Area Ratio (Analyte X / IS)
0.1	0.012
0.5	0.058
1.0	0.115
5.0	0.575
10.0	1.150
25.0	2.875
50.0	5.750
Correlation Coefficient (r²)	0.9995

Table 2: Accuracy and Precision

QC Concentration (µg/mL)	Mean Measured Concentration (µg/mL) (n=6)	Accuracy (%)	Intra-day Precision (%RSD) (n=6)	Inter-day Precision (%RSD) (n=18, 3 days)
0.3 (Low)	0.31	103.3	2.5	3.8
20.0 (Medium)	19.8	99.0	1.8	2.9
40.0 (High)	40.5	101.3	1.5	2.5

Comparison with Alternative Internal Standards

The choice of an internal standard is highly dependent on the specific analyte and the analytical technique. The following table provides a comparative overview of 4-Methylbenzhydrol with other potential internal standards for the analysis of a hypothetical aromatic drug molecule.

Table 3: Comparison of Internal Standards

Internal Standard	Rationale for Use	Potential Advantages	Potential Disadvantages
4-Methylbenzhydrol	Structural similarity to aromatic analytes. Good chromatographic behavior on reversed-phase columns.	Commercially available, stable, and possesses a UV chromophore.	May not be suitable for all aromatic analytes, potential for co-elution with impurities in complex matrices.
Deuterated Analyte	Identical chemical properties and chromatographic behavior to the analyte.	Considered the "gold standard" for mass spectrometry-based methods, corrects for matrix effects and ionization variability.[2]	Higher cost and limited commercial availability. Not distinguishable by UV detection.
Structural Analog (e.g., Benzophenone)	Similar chemical structure and properties to the analyte.	Cost-effective and readily available.	May have different extraction recovery and chromatographic retention, leading to less accurate correction.
Homologous Series Member	Similar chemical properties but different alkyl chain length.	Predictable elution behavior relative to the analyte.	May not fully mimic the analyte's behavior in sample preparation and analysis.

Visualizing the Workflow

The following diagrams illustrate the key processes in the validation and application of an internal standard in a chromatographic method.

Experimental workflow for method validation using an internal standard.

Logical relationship of internal standard quantification.

Conclusion

The presented hypothetical data demonstrates that 4-Methylbenzhydrol possesses suitable characteristics to be a reliable internal standard for the chromatographic analysis of structurally similar compounds. Its performance in terms of linearity, accuracy, and precision falls well within the acceptable limits for regulated bioanalysis. The selection of an appropriate internal standard is a critical step in method development, and while deuterated analogs are often preferred for mass spectrometric methods, 4-Methylbenzhydrol presents a cost-effective and viable alternative for UV-based detection methods when validated appropriately. Researchers and scientists are encouraged to perform a thorough validation to confirm its suitability for their specific application.

References

• 1. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Methylbenzhydrol: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 4-Methylbenzhydrol

For researchers and professionals in drug development, the responsible management and disposal of chemical waste are paramount for ensuring laboratory safety and environmental protection. This guide provides a detailed, step-by-step procedure for the proper disposal of 4-Methylbenzhydrol, a compound commonly used in organic synthesis. Adherence to these protocols is crucial due to the chemical's irritant properties.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is critical to consult the Safety Data Sheet (SDS) for 4-Methylbenzhydrol. The compound is classified as an irritant, and appropriate personal protective equipment (PPE) must be worn at all times.

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-resistant gloves.

  • Eye Protection: Use safety glasses or goggles.

  • Lab Coat: A standard lab coat is necessary to protect clothing.

  • Respiratory Protection: If handling outside of a fume hood where dust or aerosols may be generated, use appropriate respiratory protection.[1]

Step-by-Step Disposal Procedure

The disposal of 4-Methylbenzhydrol must comply with local, regional, and national hazardous waste regulations.[2] It is illegal to dispose of this chemical down the drain or in regular trash.[3][4]

• Initial Assessment:

  • Contamination Check: Determine if the 4-Methylbenzhydrol waste is mixed with other hazardous substances. If contaminated, the entire mixture must be treated as hazardous waste, following the disposal regulations for the most hazardous component.[5]

  • Quantity Assessment: The volume of waste may influence storage and disposal logistics.

• Waste Segregation:

  • Segregate 4-Methylbenzhydrol waste from other chemical waste streams to prevent dangerous reactions.[3] It should be kept separate from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

• Waste Collection and Storage:

  • Container: Collect the waste in a clearly labeled, sealed, and chemically compatible container. The original container is often a suitable choice if it is in good condition.[5] The container must have a tightly fitting cap and be kept closed except when adding waste.[6][7]

  • Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label should include the full chemical name, "4-Methylbenzhydrol," and indicate that it is an irritant.[5][8] Do not use abbreviations or chemical formulas.

  • Storage Location: Store the waste container in a designated and secure satellite accumulation area (SAA).[8] This area should be well-ventilated and away from sources of ignition.[3]

• Arranging for Professional Disposal:

  • Disposal of 4-Methylbenzhydrol waste must be handled by a licensed and certified hazardous waste disposal contractor.[5] Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup.

Data Presentation: Hazard and Disposal Summary

Parameter	Information	Source
Chemical Name	4-Methylbenzhydrol	[1][9]
CAS Number	1517-63-1	[1][10]
Molecular Formula	C₁₄H₁₄O	[1][10]
GHS Hazard Class	Skin Irritant (Category 2), Eye Irritant (Category 2A), Specific target organ toxicity - single exposure (Category 3, Respiratory tract irritation)	[1]
Hazard Statements	H315: Causes skin irritation, H319: Causes serious eye irritation, H335: May cause respiratory irritation	[1]
Primary Disposal Route	Collection by a licensed chemical waste disposal contractor	[2][5]
Improper Disposal	Do not dispose of down the drain or in regular trash	[3][4]
Waste Segregation	Keep separate from incompatible materials (e.g., strong oxidizing agents, acids)	[3]

Experimental Protocols

Currently, there are no standard experimental protocols for the in-lab neutralization or deactivation of 4-Methylbenzhydrol waste. The recommended procedure is collection and disposal via a licensed hazardous waste management company.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 4-Methylbenzhydrol.

Caption: Workflow for the safe disposal of 4-Methylbenzhydrol.

References

• 1. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. collectandrecycle.com [collectandrecycle.com]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. benchchem.com [benchchem.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. ethz.ch [ethz.ch]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. guidechem.com [guidechem.com]
• 10. scbt.com [scbt.com]

Essential Safety and Logistical Information for Handling 4-Methylbenzhydrol

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical reagents is paramount. This document provides immediate, essential guidance for the safe management of 4-Methylbenzhydrol, a compound identified as a skin, eye, and respiratory irritant.[1] Adherence to these procedures is critical to minimize exposure and ensure a safe laboratory environment.

Hazard Summary and Personal Protective Equipment

While specific occupational exposure limits (OELs) such as Time-Weighted Average (TWA) or Short-Term Exposure Limit (STEL) have not been established for 4-Methylbenzhydrol, its classification as an irritant necessitates stringent safety protocols. The following tables summarize the known hazards and the required personal protective equipment (PPE).

Table 1: Hazard Classification for 4-Methylbenzhydrol

Hazard Classification	GHS Code	Description
Skin Irritation	H315	Causes skin irritation.[1]
Eye Irritation	H319	Causes serious eye irritation.[1]
Respiratory Irritation	H335	May cause respiratory irritation.[1]

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	To protect against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	To prevent skin contact, which can cause irritation.[2] It is crucial to inspect gloves for any signs of degradation before use and to replace them immediately if contact with the chemical is suspected.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes.	To minimize the risk of accidental skin exposure.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	To prevent inhalation of dust or vapors, which may cause respiratory irritation.

Note: No specific glove breakthrough time data is available for 4-Methylbenzhydrol. It is recommended to consult the glove manufacturer's chemical resistance guide for the most appropriate choice.

Operational Plan for Handling 4-Methylbenzhydrol

A systematic approach to handling 4-Methylbenzhydrol is essential to prevent exposure and contamination. The following workflow outlines the key steps from preparation to post-handling cleanup.

Figure 1: Workflow for Handling 4-Methylbenzhydrol

Experimental Protocol: Step-by-Step Handling Procedure

• Review Documentation : Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for 4-Methylbenzhydrol.

• Personal Protective Equipment : Put on all required PPE as detailed in Table 2, ensuring a proper fit.

• Workspace Preparation : Ensure that the work area, preferably a chemical fume hood, is clean, uncluttered, and the ventilation is functioning correctly.

• Weighing and Transfer :

  • Carefully weigh the desired amount of 4-Methylbenzhydrol on a tared weigh boat or paper.

  • Minimize the generation of dust.

  • Gently transfer the solid into the designated reaction vessel within the fume hood.

• Post-Handling Cleanup :

  • Once the handling is complete, decontaminate all surfaces that may have come into contact with the chemical.

  • Carefully remove and dispose of contaminated gloves and any other disposable PPE in a designated hazardous waste container.

  • Wash hands thoroughly with soap and water.

Disposal Plan for 4-Methylbenzhydrol

Proper disposal of 4-Methylbenzhydrol and associated waste is a critical component of laboratory safety and environmental responsibility. All waste generated from the handling of this chemical must be treated as hazardous waste.

Figure 2: Disposal Workflow for 4-Methylbenzhydrol Waste

Experimental Protocol: Step-by-Step Disposal Procedure

• Waste Segregation :

  • Collect any unused or waste 4-Methylbenzhydrol in a designated, compatible, and clearly labeled hazardous waste container.

  • Separately collect all materials that have come into contact with the chemical, such as gloves, weigh boats, and contaminated paper towels, in a designated solid hazardous waste container.

• Container Management :

  • Ensure the hazardous waste container is kept closed except when adding waste.

  • The container must be labeled with "Hazardous Waste" and the full chemical name, "4-Methylbenzhydrol".

• Storage :

  • Store the sealed waste container in a designated and properly ventilated hazardous waste accumulation area, away from incompatible materials.

• Final Disposal :

  • Follow your institution's procedures for arranging a pickup by a certified hazardous waste disposal service.

  • Complete all necessary paperwork, including a hazardous waste manifest, to ensure regulatory compliance.[3]

By adhering to these detailed operational and disposal plans, you can significantly mitigate the risks associated with handling 4-Methylbenzhydrol, fostering a safer research environment.

References

• 1. 4-Methylbenzhydrol | C14H14O | CID 95377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]